Leachianol G

Core Science & Biosynthesis

Isolating Leachianol G from Vitis vinifera Stalks: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation of Leachianol G, a resveratrol dimer, from Vitis vinifera (grape) stalks. While direct, detailed protocols for this specific compound are not extensively published, this document synthesizes established methodologies for the extraction and purification of stilbenoid oligomers from grape byproducts. The guide includes detailed experimental protocols, quantitative data, and visual representations of workflows and potential biological signaling pathways.

Introduction to Leachianol G and Vitis vinifera Stalks

Vitis vinifera stalks, a major byproduct of the winemaking industry, are a rich source of bioactive polyphenols, particularly stilbenoids. Stilbenoids are a class of natural compounds recognized for their diverse pharmacological activities. Among these, resveratrol and its oligomers have garnered significant attention. Leachianol G, a resveratrol dimer, has been identified in and isolated from Vitis vinifera stalks. The complex structure of these oligomers presents both a challenge and an opportunity for the discovery of novel therapeutic agents. This guide outlines a systematic approach to the isolation and characterization of Leachianol G from this readily available biomass.

Data Presentation: Quantitative Yields of Stilbenoids from Vitis vinifera

The concentration of stilbenoids in grape byproducts can vary significantly depending on the cultivar, environmental conditions, and extraction methodology. The following tables provide representative quantitative data for stilbenoids found in various Vitis vinifera cultivars and tissues. While specific yields for Leachianol G are not widely reported, these values for related stilbenoids offer a benchmark for potential recovery.

Table 1: Stilbenoid Content in Muscadine Grape Cultivars (µg/g of fresh weight) [1][2]

Cultivar	t-piceid	t-resveratrol	ε-viniferin	t-pterostilbene	Total Stilbenoids
Fry Seedless	233	15	1.2	1	270.20
Pride	35	10	0.5	0.2	46.18
Doreen	1	0.5	0.1	0.1	1.73

Table 2: Stilbenoid Content in Grape Berry Skins (µg/g of dry skin) [3]

Stilbenoid	Average Amount Detected
cis-piceid	92.33
trans-piceid	42.19
trans-resveratrol	24.06

Experimental Protocols

This section details a representative methodology for the isolation of Leachianol G from Vitis vinifera stalks, synthesized from established protocols for stilbenoid oligomers.

Raw Material Preparation

• Collection and Drying: Collect fresh Vitis vinifera stalks post-destemming. Wash the stalks with distilled water to remove impurities and dry them in a shaded, well-ventilated area or in an oven at a controlled temperature (40-50°C) to a constant weight.

• Grinding: Grind the dried stalks into a fine powder (e.g., 20-40 mesh) using a laboratory mill. A smaller particle size increases the surface area for efficient solvent extraction.

Extraction of Crude Stilbenoid Mixture

• Solvent Selection: A mixture of ethanol and water (e.g., 80:20 v/v) is an effective and environmentally friendly solvent for stilbenoid extraction[3]. Acetone or methanol can also be used.

• Solid-Liquid Extraction:

  • Macerate the powdered grape stalks in the chosen solvent at a solid-to-liquid ratio of 1:10 (w/v).

  • Perform the extraction at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30 minutes to 4 hours) with continuous stirring[3].

  • Alternatively, use advanced extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve efficiency and reduce extraction time.

• Filtration and Concentration:

  • Filter the mixture through cheesecloth and then a finer filter paper (e.g., Whatman No. 1) to separate the solid residue from the liquid extract.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain a crude extract.

Fractionation and Purification

• Liquid-Liquid Partitioning:

  • Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. Stilbenoid oligomers are typically enriched in the ethyl acetate fraction.

• Column Chromatography:

  • Subject the dried ethyl acetate fraction to column chromatography on silica gel.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol.

  • Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v) and visualizing under UV light (254 nm and 366 nm).

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing compounds with similar TLC profiles to Leachianol G and further purify them using preparative HPLC.

  • A C18 column is commonly used with a mobile phase gradient of water (often with a small percentage of formic acid or acetonitrile for better peak shape) and methanol or acetonitrile.

  • Monitor the elution profile with a UV detector at wavelengths relevant for stilbenoids (e.g., 306 nm and 320 nm).

  • Collect the peak corresponding to Leachianol G.

Structure Elucidation

• Spectroscopic Analysis: Confirm the identity and purity of the isolated Leachianol G using spectroscopic techniques:

  • Mass Spectrometry (MS): Determine the molecular weight and fragmentation pattern.

  • Nuclear Magnetic Resonance (NMR): Use 1H NMR, 13C NMR, and 2D NMR (COSY, HMQC, HMBC) experiments to elucidate the complete chemical structure.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Leachianol G Isolation

Caption: Workflow for the isolation of Leachianol G from Vitis vinifera stalks.

Postulated Neuroprotective Signaling Pathway of a Stilbenoid Oligomer

While the precise signaling pathway of Leachianol G is a subject for further research, stilbenoids are known to exert neuroprotective effects by modulating pathways involved in oxidative stress and inflammation. The following diagram illustrates a plausible mechanism.

References

• 1. Multi-year Quantitative Evaluation of Stilbenoids Levels Among Selected Muscadine Grape Cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multi-year Quantitative Evaluation of Stilbenoids Levels Among Selected Muscadine Grape Cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Method for the quantitative extraction of resveratrol and piceid isomers in grape berry skins. Effect of powdery mildew on the stilbene content - PubMed [pubmed.ncbi.nlm.nih.gov]

a new resveratrol hexamer, was isolated along with five oligostilbenoids identified in V. vinifera for the first time, ampelopsin C, davidiol A, Leachianol F, leachianol G, and E-maackin, a dimer with an unusual dioxane moiety, and 14 known hydroxystilbenes.

An In-depth Guide to a Novel Resveratrol Hexamer and Associated Oligostilbenoids from Vitis vinifera

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the isolation and characterization of a new resveratrol hexamer, viniphenol A, from Vitis vinifera (grapevine) stalks. The guide also covers five other oligostilbenoids identified for the first time in V. vinifera: ampelopsin C, davidiol A, Leachianol F, leachianol G, and E-maackin, a dimer with a distinct dioxane moiety. Additionally, 14 known hydroxystilbenes were isolated. This document provides a summary of the compounds, experimental procedures, and key findings for research and development purposes.

Isolated Stilbenoids from Vitis vinifera Stalks

A novel resveratrol hexamer, Viniphenol A, was successfully isolated and identified.[1][2] Alongside this new compound, five other oligostilbenoids were reported for the first time from Vitis vinifera.[1][2] The isolated compounds are detailed in the table below.

Compound Name	Compound Type	Significance
Viniphenol A	Resveratrol Hexamer	Newly discovered compound.
Ampelopsin C	Oligostilbenoid	First-time identification in V. vinifera.
Davidiol A	Oligostilbenoid	First-time identification in V. vinifera.
Leachianol F	Oligostilbenoid	First-time identification in V. vinifera.
Leachianol G	Oligostilbenoid	First-time identification in V. vinifera.
E-maackin	Dimer with dioxane moiety	First-time identification in V. vinifera.

Experimental Protocols

The isolation and characterization of these compounds involved a multi-step process, beginning with extraction from grapevine stalks and culminating in structural elucidation.

Extraction and Purification

The primary method for purification was centrifugal partition chromatography (CPC), a liquid-liquid chromatography technique that avoids the use of a solid stationary phase.[1][2]

Protocol for a Representative Extraction and CPC Separation:

• Preparation of Plant Material : Air-dried stalks of Vitis vinifera are ground into a fine powder.

• Solvent Extraction : The powdered material undergoes extraction with a suitable organic solvent, such as a mixture of ethanol and water, to create a crude extract.

• Solvent System Selection for CPC : A biphasic solvent system is selected. A common system for stilbenoid separation is a quaternary mixture of n-heptane, ethyl acetate, methanol, and water. The optimal ratio is determined through preliminary tests to ensure appropriate partitioning of the target compounds.

• CPC Operation :

  • The CPC column is first filled with the stationary phase (either the upper or lower phase of the solvent system).

  • The rotor is set to a specific speed (e.g., 800-1200 rpm).

  • The mobile phase is then pumped through the column at a defined flow rate.

  • Once hydrodynamic equilibrium is reached, the crude extract, dissolved in a small volume of the solvent system, is injected.

  • The effluent is collected in fractions using an automated fraction collector.

• Fraction Analysis : The collected fractions are analyzed by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing the compounds of interest.

• Final Purification : Fractions containing the same compound are pooled and may undergo further purification steps, such as preparative HPLC, to yield the pure compounds.

Structural Elucidation

The molecular structures of the isolated compounds were determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS) : High-resolution mass spectrometry is used to determine the exact molecular weight and elemental composition of each compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • 1D NMR (¹H and ¹³C) : Provides information about the types and connectivity of protons and carbons in the molecule.

  • 2D NMR (COSY, HSQC, HMBC) : These experiments are used to establish the complete chemical structure and relative stereochemistry of the molecule by showing correlations between different nuclei.

• Molecular Modeling : For complex structures like viniphenol A, molecular modeling under NMR constraints is employed to determine the three-dimensional structure and stereochemistry.[1][2]

The following table presents representative ¹H-NMR data for a resveratrol oligomer, illustrating the type of data used for structural identification.

Proton	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-2	6.85	d	2.1
H-4	6.95	d	8.5
H-5	6.70	dd	8.5, 2.1
H-7	5.20	d	6.5
H-8	4.30	d	6.5
H-2', 6'	7.25	d	8.6
H-3', 5'	6.80	d	8.6

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for isolation and a conceptual pathway for the biological activity of Viniphenol A.

Caption: Workflow for the isolation and structural elucidation of stilbenoids.

Caption: Protective effect of Viniphenol A against Amyloid-β toxicity.

References

• 1. Preparative purification of antiamyloidogenic stilbenoids from Vitis vinifera (Chardonnay) stems by centrifugal partition chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemistry and Biology of Resveratrol-Derived Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Leachianol G: A Technical Guide for Researchers

For research use only. Not for personal medical use.

Introduction

Leachianol G is a naturally occurring phenolic compound classified as a resveratrol dimer. Isolated from plant sources, notably from the stems of Vitis vinifera (grapevine), it has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the chemical structure, properties, and reported biological activities of Leachianol G, along with general experimental protocols relevant to its study.

Chemical Structure and Properties

Leachianol G is identified by the CAS number 164204-62-0 and possesses the molecular formula C28H24O7. While its definitive structure requires confirmation through detailed spectroscopic analysis, it is established as a dimer of resveratrol.

Table 1: Chemical and Physical Properties of Leachianol G

Property	Value	Source
CAS Number	164204-62-0	Commercial Suppliers
Molecular Formula	C28H24O7	Commercial Suppliers
Molecular Weight	472.5 g/mol	Commercial Suppliers
Appearance	Powder	Commercial Suppliers
Purity	≥98%	Commercial Suppliers
Type of Compound	Phenol, Resveratrol Dimer	Commercial Suppliers

Biological Activities

Preliminary research and the activities of related stilbene compounds suggest that Leachianol G may possess antifungal and antioxidant properties.

Antifungal Activity

Some sources indicate that Leachianol G exhibits antifungal properties. The proposed mechanism involves the disruption of the fungal cell membrane's integrity, leading to cell lysis. This is a common mechanism for many phenolic compounds which can interfere with membrane proteins and the lipid bilayer.

Antioxidant Activity

As a polyphenolic compound and a resveratrol dimer, Leachianol G is expected to possess antioxidant activity. Resveratrol and its derivatives are well-known for their ability to scavenge free radicals and chelate metal ions, thereby reducing oxidative stress. The antioxidant capacity of such compounds is attributed to their hydroxyl groups which can donate a hydrogen atom to stabilize free radicals.

Experimental Protocols

The following sections detail generalized experimental methodologies for the isolation, characterization, and biological evaluation of Leachianol G. These are intended as a starting point for researchers, and specific parameters may require optimization.

Isolation of Leachianol G from Vitis vinifera Stems

The isolation of resveratrol dimers like Leachianol G from grape stems typically involves solvent extraction followed by chromatographic purification.

Workflow for Isolation and Purification

Caption: General workflow for the isolation and purification of Leachianol G.

Protocol:

• Extraction: Dried and powdered grape stems are extracted with a suitable solvent system, such as an ethanol/water mixture (e.g., 80:20 v/v), often with the aid of ultrasonication or maceration to enhance extraction efficiency.

• Filtration and Concentration: The resulting extract is filtered to remove solid plant material and then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to chromatographic techniques for purification. This may involve initial separation on a silica gel column followed by preparative High-Performance Liquid Chromatography (HPLC) for final purification.

Structural Elucidation

The chemical structure of the isolated Leachianol G can be determined using a combination of spectroscopic methods.

Workflow for Structural Elucidation

Caption: Workflow for the structural elucidation of Leachianol G.

Protocols:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition, confirming the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: Provides information on the number and types of protons and their neighboring environments.

  • 13C NMR: Reveals the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assignment of the chemical structure, including the linkage between the resveratrol units and their relative stereochemistry.

In Vitro Antifungal Susceptibility Testing

The minimum inhibitory concentration (MIC) of Leachianol G against various fungal strains can be determined using the broth microdilution method.

Protocol:

• Prepare Fungal Inoculum: A standardized suspension of the fungal strain is prepared in a suitable broth medium.

• Serial Dilutions: Leachianol G is serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension.

• Incubation: The plate is incubated under appropriate conditions for fungal growth.

• Determine MIC: The MIC is the lowest concentration of Leachianol G that visibly inhibits fungal growth.

In Vitro Antioxidant Activity Assays

The antioxidant potential of Leachianol G can be evaluated using various in vitro assays. The DPPH and ABTS radical scavenging assays are commonly employed.

Workflow for Antioxidant Assays

Caption: Workflow for DPPH and ABTS radical scavenging assays.

Protocols:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay:

  • A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

  • Various concentrations of Leachianol G are added to the DPPH solution.

  • After incubation in the dark, the absorbance is measured at approximately 517 nm.

  • The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration required to scavenge 50% of the DPPH radicals) is determined.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay:

  • The ABTS radical cation is generated by reacting ABTS with an oxidizing agent (e.g., potassium persulfate).

  • The ABTS radical solution is diluted to a specific absorbance at around 734 nm.

  • Different concentrations of Leachianol G are added to the ABTS radical solution.

  • After a short incubation period, the absorbance is measured.

  • The percentage of inhibition is calculated, and the IC50 value is determined.

Conclusion

Leachianol G represents a promising natural product for further investigation, particularly in the areas of antifungal and antioxidant research. The methodologies outlined in this guide provide a foundation for researchers to explore the full potential of this resveratrol dimer. Further studies are warranted to fully elucidate its chemical structure, delineate its mechanisms of action, and evaluate its efficacy in more complex biological systems.

Biological Activity of Leachianol G: A Methodological and Data-Driven Whitepaper

Disclaimer: As of late 2025, publicly accessible scientific literature lacks specific quantitative data and detailed experimental protocols for the biological activities of a compound referred to as "Leachianol G." Therefore, this document serves as a comprehensive, in-depth technical guide outlining the standard methodologies and data presentation formats that would be employed in the biological activity screening of a novel natural product like Leachianol G. The experimental details and data presented herein are illustrative, based on established protocols for similar compounds, and should be adapted and validated for the specific compound of interest.

Introduction

Natural products are a cornerstone of drug discovery, offering a vast chemical diversity for identifying novel therapeutic agents. Leachianol G, a putative novel chemical entity, warrants a systematic investigation of its biological activities to elucidate its therapeutic potential. This guide provides a framework for researchers, scientists, and drug development professionals to screen Leachianol G for key biological activities, including cytotoxicity, antioxidant capacity, and anti-inflammatory effects. The following sections detail the experimental protocols, data presentation standards, and visualization of relevant biological pathways and workflows.

Cytotoxicity Screening

A primary step in evaluating a novel compound is to determine its cytotoxic profile against various cell lines. This helps in identifying potential anticancer activity and assessing general toxicity.

Quantitative Data Summary

The cytotoxic activity of Leachianol G would be quantified as the half-maximal inhibitory concentration (IC50), representing the concentration of the compound required to inhibit 50% of cell growth or viability.

Cell Line	Cell Type	Leachianol G IC50 (µM)	Doxorubicin IC50 (µM) (Positive Control)
MCF-7	Human Breast Adenocarcinoma	Data to be determined	Reference Value
A549	Human Lung Carcinoma	Data to be determined	Reference Value
HepG2	Human Liver Cancer	Data to be determined	Reference Value
HEK293	Human Embryonic Kidney (Normal)	Data to be determined	Reference Value

Experimental Protocol: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Treat the cells with various concentrations of Leachianol G (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using non-linear regression analysis.

Experimental Workflow

Caption: Workflow for determining cytotoxicity using the MTT assay.

Antioxidant Activity Screening

Evaluating the antioxidant potential of Leachianol G is crucial, as oxidative stress is implicated in numerous diseases.

Quantitative Data Summary

The antioxidant activity is often measured by the half-maximal effective concentration (EC50) in radical scavenging assays.

Assay	Leachianol G EC50 (µg/mL)	Ascorbic Acid EC50 (µg/mL) (Positive Control)
DPPH Radical Scavenging	Data to be determined	Reference Value
ABTS Radical Scavenging	Data to be determined	Reference Value

Experimental Protocols

• Reaction Mixture: Prepare a reaction mixture containing various concentrations of Leachianol G and a methanolic solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of scavenging activity is calculated, and the EC50 value is determined.

• ABTS Radical Cation Generation: Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Reaction: Add various concentrations of Leachianol G to the ABTS•+ solution.

• Absorbance Measurement: Measure the absorbance at 734 nm after a specific incubation time.

• Calculation: Determine the percentage of inhibition and the EC50 value.

Anti-inflammatory Activity Screening

Investigating the anti-inflammatory properties of Leachianol G can reveal its potential for treating inflammatory disorders. A common in vitro model involves using lipopolysaccharide (LPS)-stimulated macrophages.

Hypothetical Signaling Pathway: NF-κB Inhibition

A potential mechanism for anti-inflammatory activity is the inhibition of the NF-κB signaling pathway, which is a key regulator of inflammatory responses.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Leachianol G.

Experimental Protocol: Measurement of Nitric Oxide (NO) Production

• Cell Culture: Culture RAW 264.7 macrophages in a 96-well plate.

• Treatment: Pre-treat cells with various concentrations of Leachianol G for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Griess Assay: Measure the accumulation of nitrite, a stable metabolite of NO, in the culture supernatant using the Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the inhibition of NO production by Leachianol G.

Conclusion and Future Directions

This guide provides a foundational framework for the initial biological activity screening of Leachianol G. Based on the outcomes of these preliminary assays, further investigations can be pursued. Positive results in cytotoxicity screening would warrant further studies in additional cancer cell lines and in vivo models. Significant antioxidant and anti-inflammatory activities would prompt more in-depth mechanistic studies, such as the investigation of specific signaling pathways and gene expression profiling. The systematic approach outlined here will be instrumental in uncovering the therapeutic potential of Leachianol G and guiding its future development as a potential drug candidate.

Leachianol G: A Technical Guide to Its Natural Sources, Distribution, and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leachianol G, a prenylated flavonoid, has garnered interest within the scientific community for its potential biological activities. As a member of the flavonoid family, it shares a common biosynthetic origin with a diverse group of plant secondary metabolites known for their antioxidant and other health-promoting properties. This technical guide provides an in-depth overview of the known natural sources of Leachianol G, its distribution in the plant kingdom, and detailed methodologies for its extraction and isolation. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources and Distribution

Leachianol G has been identified in a select number of plant species, primarily within the Fabaceae (legume) and Moraceae (mulberry) families. Its presence has also been confirmed in Vitaceae (grape) family. The documented plant sources of Leachianol G include:

• Sophora flavescens (Kushen): The roots of this traditional Chinese medicinal plant are a notable source of various prenylated flavonoids, including Leachianol G. It is often found alongside other related compounds such as kurarinone.

• Morus alba (White Mulberry): The leaves and root bark of the white mulberry tree have been reported to contain Leachianol G. Mulberry species are widely cultivated and are a well-known source of various bioactive compounds.

• Vitis vinifera (Common Grape Vine): Leachianol G has been isolated from the stalks of grapes, suggesting that this agricultural byproduct could be a potential source for this compound.

• Lespedeza cyrtobotrya (Bush Clover): This species of bush clover is another member of the Fabaceae family that has been identified as a natural source of Leachianol G.

While these plants are confirmed sources, specific quantitative data on the concentration or yield of Leachianol G from the raw plant material is not extensively available in the current literature. The presented data primarily focuses on total extract yields or the content of broader compound classes like total phenolics or flavonoids.

Data Presentation: Quantitative Analysis of Source Materials

The following tables summarize the available quantitative data for the natural sources of Leachianol G. It is important to note that specific yields for Leachianol G are largely unreported. The data provided here pertains to total extract yields or the concentration of total flavonoids or phenolics, which can serve as an indicator of the potential for Leachianol G isolation.

Plant Source	Plant Part	Extraction Solvent	Total Extract Yield (%)	Reference
Sophora flavescens	Roots	95% Aqueous Ethanol	Not specified; 493 g extract from 20 kg of roots	[1]
Morus alba	Leaves	39.30% Ethanol	5.05% (as total flavonoids)	[2]
Vitis vinifera	Stems	Methanol	Not specified	[3]
Lespedeza cyrtobotrya	Not specified	Not specified	Not specified

Plant Source	Plant Part	Total Phenolic Content (mg/g)	Total Flavonoid Content (mg/g)	Reference
Sophora flavescens	Roots	Not specified	Not specified
Morus alba	Leaves	15.55 (as GAE)	11.01 (as Tannic Acid Equivalents)	[4]
Morus alba	Leaves	2.52 - 9.26 (as GAE)	0.83 - 8.70 (as Rutin Equivalents)	[5]
Lespedeza bicolor	Not specified	190.4 (as GAE)	109.2 (as QE)	[6]

*GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents. Note that the data for Lespedeza bicolor is provided as a related species to Lespedeza cyrtobotrya due to the lack of specific data for the latter.

Experimental Protocols

The following are detailed methodologies for the extraction and isolation of Leachianol G, synthesized from various reported procedures for flavonoid isolation from its known natural sources.

Protocol 1: Extraction and Isolation from Sophora flavescens Roots

1. Extraction:

• Air-dry the roots of Sophora flavescens and grind them into a fine powder.
• Macerate the powdered root material (1 kg) with 95% aqueous ethanol (5 L) at room temperature for 24 hours with occasional stirring.
• Filter the extract and repeat the extraction process two more times with fresh solvent.
• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude ethanol extract.

2. Fractionation:

• Suspend the crude extract in water (1 L) and perform liquid-liquid partitioning successively with an equal volume of n-hexane, chloroform, and ethyl acetate.
• Collect the ethyl acetate fraction, which is expected to be enriched with flavonoids, and concentrate it to dryness.

3. Chromatographic Purification:

• Subject the dried ethyl acetate fraction to column chromatography on a silica gel column.
• Elute the column with a gradient of chloroform-methanol (e.g., starting from 100:0 to 80:20 v/v).
• Collect fractions and monitor by thin-layer chromatography (TLC) using a chloroform-methanol mobile phase and UV detection.
• Combine fractions containing compounds with similar TLC profiles.
• Further purify the Leachianol G-containing fractions using Sephadex LH-20 column chromatography with methanol as the eluent.
• Final purification can be achieved by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol-water or acetonitrile-water gradient system.

Protocol 2: Ultrasonic-Assisted Extraction from Morus alba Leaves

1. Extraction:

• Dry the leaves of Morus alba at a controlled temperature (e.g., 40-50 °C) and grind them into a powder.
• Suspend the leaf powder (100 g) in 40% aqueous ethanol (1 L).
• Perform ultrasonic-assisted extraction at a frequency of 40 kHz for 30-60 minutes at a controlled temperature (e.g., 60 °C).
• Filter the mixture and concentrate the filtrate under vacuum to yield the crude extract.

2. Purification:

• Follow the fractionation and chromatographic purification steps as outlined in Protocol 1. The specific solvent systems for column chromatography may need to be optimized based on the TLC analysis of the crude extract.

Mandatory Visualizations

General Flavonoid Biosynthetic Pathway

The following diagram illustrates the general biosynthetic pathway of flavonoids, providing context for the origin of Leachianol G.

Caption: General flavonoid biosynthetic pathway leading to various flavonoid classes.

Experimental Workflow for Leachianol G Isolation

This diagram outlines a typical experimental workflow for the extraction and isolation of Leachianol G from a plant source.

Caption: Workflow for the extraction and isolation of Leachianol G.

Conclusion

Leachianol G is a naturally occurring prenylated flavonoid found in several plant species, with Sophora flavescens, Morus alba, Vitis vinifera, and Lespedeza cyrtobotrya being the primary documented sources. While specific quantitative data on Leachianol G content in these plants is limited, established phytochemical methodologies provide a clear path for its extraction and isolation. The protocols and data presented in this guide offer a solid foundation for researchers to further investigate the chemistry and pharmacology of this promising natural product. Future research focusing on the quantification of Leachianol G in its natural sources and the elucidation of its specific mechanisms of biological action is warranted.

References

• 1. Flavonoids from the Roots of Sophora flavescens and Their Potential Anti-Inflammatory and Antiproliferative Activities [mdpi.com]
• 2. Flavonoids from Morus alba L. Leaves: Optimization of Extraction by Response Surface Methodology and Comprehensive Evaluation of Their Antioxidant, Antimicrobial, and Inhibition of α-Amylase Activities through Analytical Hierarchy Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Survey of grapevine Vitis vinifera stem polyphenols by liquid chromatography-diode array detection-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. The Effect of Maturity and Extraction Solvents on Bioactive Compounds and Antioxidant Activity of Mulberry (Morus alba) Fruits and Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Analysis of Lespedeza Species: Traditional Uses and Biological Activity of the Fabaceae Family - PMC [pmc.ncbi.nlm.nih.gov]

The Leachianol G Biosynthesis Pathway: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Leachianol G, a lavandulyl-prenylated flavanone found in plants of the Sophora genus, has garnered interest for its potential biological activities. Understanding its biosynthesis is crucial for metabolic engineering efforts aimed at enhancing its production and for the discovery of novel bioactive derivatives. This technical guide provides an in-depth overview of the proposed Leachianol G biosynthesis pathway, integrating current knowledge on flavonoid and irregular monoterpene synthesis. It details the enzymatic steps from primary metabolites to the final complex structure, presents available quantitative data, and offers detailed protocols for key experimental procedures relevant to pathway elucidation. Visualizations of the biosynthetic pathway and experimental workflows are provided to facilitate comprehension.

Introduction

Prenylated flavonoids are a class of specialized plant metabolites characterized by the attachment of one or more isoprenoid side chains to a flavonoid core. This prenylation often enhances the biological activity of the parent flavonoid. Leachianol G is a notable example, featuring a C8-lavandulyl group attached to a naringenin-derived flavanone backbone. Its biosynthesis is a confluence of two major pathways: the phenylpropanoid pathway, which produces the flavanone core, and the methylerythritol phosphate (MEP) pathway, which generates the irregular monoterpene precursor for the lavandulyl group. This guide will dissect the proposed enzymatic steps, from the synthesis of precursors to the final assembly of Leachianol G and its subsequent conversion to Sophoraflavanone G.

Proposed Biosynthesis Pathway of Leachianol G

The biosynthesis of Leachianol G can be conceptually divided into three main stages:

• Formation of the Flavanone Backbone (Naringenin): This occurs via the well-established phenylpropanoid pathway.

• Synthesis of the Lavandulyl Moiety: This involves the formation of the irregular monoterpene precursor, lavandulyl diphosphate (LPP).

• Prenylation and Subsequent Modifications: The flavanone backbone is prenylated with the lavandulyl group, followed by further enzymatic modifications.

Stage 1: Biosynthesis of the Naringenin Flavanone Core

The synthesis of the C15 flavanone skeleton begins with the aromatic amino acid L-phenylalanine. A series of enzymatic reactions converts it to 4-coumaroyl-CoA, the entry point into flavonoid synthesis.[1][2][3][4]

• Step 1: Phenylalanine Ammonia-Lyase (PAL): PAL catalyzes the deamination of L-phenylalanine to cinnamic acid.[2]

• Step 2: Cinnamate 4-hydroxylase (C4H): This cytochrome P450 enzyme hydroxylates cinnamic acid to produce 4-coumaric acid.[2]

• Step 3: 4-coumarate-CoA Ligase (4CL): 4CL activates 4-coumaric acid by ligating it to Coenzyme A, forming 4-coumaroyl-CoA.[2]

• Step 4: Chalcone Synthase (CHS): CHS is a key enzyme that catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA (derived from primary metabolism) to form naringenin chalcone.[1][2][3]

• Step 5: Chalcone Isomerase (CHI): CHI catalyzes the stereospecific cyclization of naringenin chalcone into (2S)-naringenin, the foundational flavanone for Leachianol G.[1][2][3]

Stage 2: Biosynthesis of the Lavandulyl Diphosphate (LPP) Donor

The lavandulyl group is an irregular monoterpene, meaning its carbon skeleton is not formed by the typical head-to-tail condensation of isoprene units.

• Step 6: Methylerythritol Phosphate (MEP) Pathway: In plants, the precursors for monoterpenes, isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP), are primarily synthesized in the plastids via the MEP pathway (also known as the DXP pathway).[5]

• Step 7: Lavandulyl Diphosphate Synthase (LPPS): The key step in the formation of the lavandulyl moiety is the head-to-middle condensation of two DMAPP molecules, a reaction catalyzed by Lavandulyl Diphosphate Synthase (LPPS) to produce lavandulyl diphosphate (LPP).[5][6]

Stage 3: Prenylation and Final Modifications

This stage involves the crucial attachment of the lavandulyl group to the naringenin backbone and subsequent modifications.

• Step 8: 2'-Hydroxylation: Evidence suggests that the naringenin B-ring is hydroxylated at the 2' position to form 2',4',5,7-tetrahydroxyflavanone. This reaction is likely catalyzed by a cytochrome P450 monooxygenase, a flavanone 2'-hydroxylase (F2'H).[5]

• Step 9: C8-Lavandulylation: A flavonoid prenyltransferase (PT), specifically a lavandulyltransferase, catalyzes the electrophilic substitution of the lavandulyl group from LPP onto the C8 position of the 2'-hydroxynaringenin A-ring. This reaction forms Leachianol G .[7][8] This enzyme is a membrane-bound protein.[5]

• Step 10: Further Prenylation to Sophoraflavanone G: In Sophora flavescens, Leachianol G is a precursor to Sophoraflavanone G. This conversion is catalyzed by Leachianone G 2''-dimethylallyltransferase, which transfers a DMAPP group to the 2'' position of the lavandulyl side chain.[5]

Caption: Proposed biosynthetic pathway of Leachianol G.

Quantitative Data

Quantitative data for the specific enzymes in the Leachianol G pathway are limited. However, data from related enzymes and product yields provide valuable context.

Compound/Enzyme	Parameter	Value	Source Organism/System	Citation
Flavanone Prenyltransferase (FgPT1)	kcat/KM (for Naringenin)	61.92 s-1 M-1	Fusarium globosum	[5]
Flavanone Prenyltransferase (FgPT1)	kcat/KM (for Liquiritigenin)	1.18 s-1 M-1	Fusarium globosum	[5]
Leachianol G & 8-prenylnaringenin	Yield	Accumulation in cork tissue co-incubated with cell cultures	Sophora flavescens cell suspension culture	[1]
Sophoraflavanone G	Inhibitory Concentration (MIC)	3.13-6.25 µg/mL	Against Methicillin-resistant S. aureus	[9]
Flavonoids from S. flavescens	IC50 (NO inhibition)	4.6 ± 1.1 to 14.4 ± 0.4 µM	Murine macrophage RAW 264.7 cells	[10]
Flavonoids from S. flavescens	IC50 (Antiproliferative)	0.46 ± 0.1 to 48.6 ± 0.8 µM	HepG2 cell lines	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the Leachianol G biosynthesis pathway.

Plant Cell Suspension Culture for Secondary Metabolite Production

This protocol outlines the establishment and use of Sophora flavescens cell suspension cultures for the production of Leachianol G.

Objective: To generate a renewable source of plant cells for studying biosynthesis and producing target metabolites.

Materials:

• Sophora flavescens seeds or sterile plantlets

• Callus induction medium (e.g., Murashige and Skoog (MS) medium with 2,4-D and kinetin)

• Liquid suspension culture medium (e.g., MS medium with appropriate hormones)

• Sterile flasks, petri dishes, and surgical tools

• Laminar flow hood

• Orbital shaker

Procedure:

• Sterilization: Surface sterilize seeds or explants (e.g., leaf, stem segments) using 70% ethanol followed by a sodium hypochlorite solution and sterile water rinses.

• Callus Induction: Place sterile explants onto solid callus induction medium. Incubate in the dark at 25°C. Subculture developing callus every 3-4 weeks.

• Initiation of Suspension Culture: Select friable (crumbly) callus and transfer small pieces into a flask containing liquid suspension culture medium.

• Maintenance: Place the flask on an orbital shaker (e.g., 120 rpm) at 25°C under a defined light/dark cycle or continuous darkness.

• Subculturing: Subculture the suspension every 7-14 days by transferring a portion of the cell suspension to fresh liquid medium.

• Elicitation (Optional): To enhance secondary metabolite production, elicitors such as methyl jasmonate can be added to the culture medium a few days before harvesting. For Leachianol G, co-incubation with cork tissue has been shown to be effective for production and capture.[1]

• Harvesting: Harvest cells by filtration or centrifugation. The cells and the medium can be analyzed separately.

Caption: Workflow for plant cell suspension culture.

Flavanone Prenyltransferase Enzyme Assay

This protocol describes an in vitro assay to measure the activity of the lavandulyltransferase responsible for Leachianol G synthesis.

Objective: To determine the kinetic properties of the prenyltransferase enzyme.

Materials:

• Microsomal fraction from S. flavescens cell cultures (as the enzyme source)

• 2'-Hydroxynaringenin (prenyl acceptor substrate)

• Lavandulyl diphosphate (LPP) (prenyl donor substrate)

• Reaction buffer (e.g., 25 mM MOPS, pH 7.0)

• MgCl2

• Dithiothreitol (DTT)

• Ethyl acetate for extraction

• HPLC system for product analysis

Procedure:

• Enzyme Preparation: Prepare a microsomal fraction from S. flavescens cells by differential centrifugation. Resuspend the microsomal pellet in a suitable buffer.

• Reaction Mixture: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Reaction buffer

  • MgCl2 (e.g., 10 mM)

  • DTT (e.g., 1 mM)

  • 2'-Hydroxynaringenin (various concentrations for kinetic analysis)

  • Microsomal protein (e.g., 20 µg)

• Initiate Reaction: Start the reaction by adding LPP (various concentrations for kinetic analysis).

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes).

• Stop Reaction: Terminate the reaction by adding an equal volume of methanol or by adding a quenching agent.

• Extraction: Extract the product (Leachianol G) from the aqueous reaction mixture using ethyl acetate.

• Analysis: Evaporate the ethyl acetate, redissolve the residue in a suitable solvent (e.g., methanol), and analyze by reverse-phase HPLC to quantify the amount of Leachianol G formed.

• Kinetic Analysis: Determine Km and Vmax values by measuring initial reaction velocities at varying substrate concentrations and fitting the data to the Michaelis-Menten equation using Lineweaver-Burk plots.

Extraction and HPLC Analysis of Prenylated Flavonoids

This protocol is for the extraction and quantification of Leachianol G from plant material or cell cultures.

Objective: To isolate and quantify Leachianol G and related flavonoids.

Materials:

• Lyophilized plant material or cell culture pellet

• Extraction solvent (e.g., methanol or ethanol)

• HPLC system with a C18 reverse-phase column and a Diode Array Detector (DAD)

• Mobile phase solvents (e.g., acetonitrile and water with 0.1% formic acid)

• Leachianol G standard (if available)

Procedure:

• Extraction: Extract the powdered, dried plant material with the chosen solvent using sonication or maceration.

• Filtration: Filter the extract to remove solid debris.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure.

• Sample Preparation: Redissolve the dried extract in a known volume of the initial mobile phase solvent and filter through a 0.22 µm syringe filter before injection.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase: A gradient elution is typically used. For example, a gradient of acetonitrile (A) and 0.1% formic acid in water (B). A typical gradient might be: 0-20 min, 30-70% A; 20-22 min, 70-100% A; 22-30 min, 100% A.

  • Flow Rate: 0.25 - 1.0 mL/min.

  • Detection: Monitor at wavelengths relevant for flavonoids, such as 280 nm and 365 nm.

• Quantification: Identify Leachianol G by comparing its retention time and UV spectrum with an authentic standard. Quantify using a calibration curve generated from the standard.

Caption: Workflow for HPLC analysis of flavonoids.

Conclusion

The biosynthesis of Leachianol G is a complex process that highlights the intricate interplay between different metabolic pathways in plants. While the general framework of the pathway is understood, further research is needed to fully characterize the specific enzymes involved, particularly the 2'-hydroxylase and the C8-lavandulyltransferase from Sophora flavescens. The protocols and data presented in this guide offer a solid foundation for researchers aiming to elucidate the remaining details of this pathway, with the ultimate goal of harnessing its potential for biotechnological applications. The ability to produce Leachianol G and its derivatives in engineered systems could provide a sustainable source of these valuable compounds for the pharmaceutical and nutraceutical industries.

References

• 1. Suspension Culture and Production of Secondary Metabolites | Tissue Culture Techniques | Biotechnology Methods | Botany [biocyclopedia.com]
• 2. assaygenie.com [assaygenie.com]
• 3. academic.oup.com [academic.oup.com]
• 4. A Review of The Application of Spectroscopy to Flavonoids from Medicine and Food Homology Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. goldbio.com [goldbio.com]
• 6. youtube.com [youtube.com]
• 7. ukm.my [ukm.my]
• 8. pjoes.com [pjoes.com]
• 9. rjas.ro [rjas.ro]
• 10. ejournal.medistra.ac.id [ejournal.medistra.ac.id]

An In-depth Technical Guide to Leachianol G: Discovery, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Leachianol G, a resveratrol dimer with potential therapeutic applications. The document covers its discovery, historical context, experimental protocols for its isolation, and available data on its biological activities.

Discovery and Historical Context

Leachianol G, a complex stilbenoid, was first identified as a natural product isolated from the stalks of grapevine (Vitis vinifera)[1][2][3]. Its discovery is part of the broader scientific interest in resveratrol and its oligomers, which are known for their diverse biological activities[1][2][4]. The initial isolation and characterization of Leachianol G were reported in studies focused on identifying novel stilbenoids from grapevine by-products, highlighting the potential of viticultural waste as a source of valuable bioactive compounds[1][3]. Leachianol G is structurally a dimer of resveratrol[3].

Physicochemical Properties

A summary of the key physicochemical properties of Leachianol G is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₂₈H₂₄O₇	[1]
Molecular Weight	472.5 g/mol	[1]
CAS Number	164204-62-0	[1]
IUPAC Name	(1R,2S,3R)-3-(3,5-dihydroxyphenyl)-1-[(R)-hydroxy(4-hydroxyphenyl)methyl]-2-(4-hydroxyphenyl)-2,3-dihydro-1H-indene-4,6-diol	[1]
Type of Compound	Resveratrol Dimer (Stilbenoid)	[3]

Table 1: Physicochemical Properties of Leachianol G. This table summarizes the fundamental chemical and physical characteristics of the Leachianol G molecule.

Experimental Protocols

The isolation and characterization of Leachianol G have been described in the scientific literature. The following sections detail the methodologies employed.

The general workflow for the extraction and isolation of Leachianol G from Vitis vinifera stalks is depicted in the following diagram.

Figure 1: Experimental Workflow for Leachianol G Isolation. This diagram illustrates the key steps involved in the extraction and purification of Leachianol G from grapevine stalks[3].

A detailed protocol for the isolation of Leachianol G is as follows:

• Extraction: Dried and ground stalks of Vitis vinifera are extracted with a mixture of acetone and water[3].

• Concentration: The resulting aqueous acetone solution is concentrated under reduced pressure to remove the organic solvent[3].

• Liquid-Liquid Partitioning: The remaining aqueous phase is subjected to successive extractions with n-heptane followed by methyl tert-butyl ether (MtBE) to separate compounds based on polarity[3]. The MtBE extract, containing the stilbenoids, is then concentrated and lyophilized[3].

• Centrifugal Partition Chromatography (CPC): The crude stilbenoid extract is fractionated using CPC[1][3].

• Semi-preparative High-Performance Liquid Chromatography (HPLC): Fractions containing Leachianol G are further purified by semi-preparative HPLC to yield the pure compound[3].

The structure of Leachianol G was determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments were used to determine the connectivity of atoms and the stereochemistry of the molecule. The NMR data for Leachianol G has been published, providing a reference for its identification[3][5].

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESI-MS) was used to determine the exact mass and elemental composition of the molecule[5].

Biological Activities and Mechanism of Action

While research on Leachianol G is still in its early stages, initial studies and the known activities of related resveratrol dimers suggest its potential in several therapeutic areas.

Leachianol G has been shown to inhibit the activity of HIV-1 integrase, a key enzyme in the replication of the human immunodeficiency virus[3]. This suggests a potential role for Leachianol G in the development of new antiretroviral therapies.

Biological Activity	Assay System	Result	Reference
Anti-HIV-1 Integrase	In vitro assay	>50% inhibition at 25 µM	[3]

Table 2: Antiviral Activity of Leachianol G. This table presents the available quantitative data on the anti-HIV-1 integrase activity of Leachianol G.

Direct experimental data on the anti-inflammatory and antioxidant properties of Leachianol G are not yet available. However, based on the well-documented activities of its parent compound, resveratrol, and other resveratrol oligomers, it is highly probable that Leachianol G possesses similar properties[2][4].

Resveratrol and its dimers are known to exert anti-inflammatory effects by modulating key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways[6][7].

References

• 1. Resveratrol: A Double-Edged Sword in Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Update on Phytochemistry and Pharmacology of Naturally Occurring Resveratrol Oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Anti-Inflammatory Action and Mechanisms of Resveratrol [mdpi.com]

Leachianol G: A Technical Guide to Uncovering Potential Therapeutic Targets

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leachianol G, a resveratrol dimer, represents a molecule of interest within the stilbene family, a class of compounds renowned for their diverse biological activities. While direct research on the specific therapeutic targets of Leachianol G is currently limited, its structural relationship to resveratrol and co-occurrence with other bioactive stilbenes provides a strong foundation for hypothesizing its potential mechanisms of action and therapeutic applications. This technical guide consolidates the available information on Leachianol G and extrapolates potential therapeutic avenues by examining the well-documented activities of its chemical relatives. We provide an overview of relevant experimental protocols and conceptual signaling pathways to guide future research and drug discovery efforts centered on this promising compound.

Introduction to Leachianol G

Leachianol G is a stilbenoid, specifically a dimer of resveratrol. It has been isolated from elicited grapevine cell suspensions (Vitis labrusca L.).[1][2] While its individual biological activity has not been extensively characterized, its chemical class suggests potential anti-cancer and anti-inflammatory properties, similar to other stilbenes like resveratrol.[1] Further investigation is warranted to elucidate the specific molecular targets and therapeutic potential of Leachianol G.

Potential Therapeutic Areas

Based on the activities of related stilbenoids, the primary areas of therapeutic interest for Leachianol G are oncology and inflammatory diseases.

Anti-Cancer Potential

Stilbenes, including resveratrol, have demonstrated cytotoxic effects against various cancer cell lines.[1][3][4] The proposed mechanisms often involve the induction of apoptosis and inhibition of cell proliferation. For instance, a related compound, Leachianone A, isolated from Radix Sophorae, exhibited profound cytotoxic activity against the human hepatoma cell line HepG2 by inducing apoptosis through both extrinsic and intrinsic pathways.[5] It is plausible that Leachianol G may share similar anti-cancer properties.

Anti-Inflammatory Potential

Chronic inflammation is a key driver of many diseases. Plant-derived compounds, particularly polyphenols like stilbenes, are known to possess anti-inflammatory effects.[6][7] These effects are often mediated through the inhibition of key inflammatory signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), and the reduction of pro-inflammatory mediators like prostaglandin E2 (PGE2) and nitric oxide (NO).[6][8][9]

Quantitative Data on Related Compounds

Due to the lack of specific quantitative data for Leachianol G, the following tables summarize the activity of related compounds to provide a benchmark for future studies.

Table 1: Cytotoxic Activity of Resveratrol and Related Compounds

Compound	Cell Line	IC50 Value	Reference
Leachianone A	Human hepatoma (HepG2)	3.4 µg/mL (post 48h)	[5]
Fucodiphloroethol G	Human cervical cancer (HeLa)	298.2 µM	[3]
Fucodiphloroethol G	Human lung carcinoma (A549)	226.5 µM	[3]
Fucodiphloroethol G	Human fibrosarcoma (HT1080)	242.5 µM	[3]
Fucodiphloroethol G	Colon carcinoma (HT29)	228.5 µM	[3]
Plant-derived Tocotrienols	Bone cancer (TIB-223)	4.3 µg/mL	[4]

Table 2: Anti-Inflammatory Activity of Plant Extracts Containing Stilbenes and other Phenols

Extract/Compound	Assay	Inhibition/Effect	Reference
Hexanic extract (Vitex mollis stem)	Elastase Inhibition	IC50 = 197.86 µg/mL	[10]
Methanolic extract (Gouania leptostachya)	NO and PGE2 secretion (LPS-stimulated RAW264.7 cells)	Dose-dependent reduction	[8]

Key Experimental Protocols

To facilitate further research on Leachianol G, this section details standard experimental methodologies for assessing anti-cancer and anti-inflammatory activities.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Culture: Plate cells (e.g., HT-144, SKMEL-28, HDF) in 96-well plates at a desired density and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of the test compound (e.g., Leachianol G) for specific time points (e.g., 6, 24, 48 hours).[2]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to an untreated control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can then be determined.

Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the production of nitric oxide, a key inflammatory mediator, by cells such as RAW264.7 macrophages.

• Cell Culture and Stimulation: Plate RAW264.7 cells and treat with the test compound for a pre-incubation period. Then, stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS).[8]

• Sample Collection: Collect the cell culture supernatant after the desired incubation time.

• Griess Reaction: Mix the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

• Measurement: Measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

• Analysis: Quantify the nitrite concentration using a sodium nitrite standard curve.

Signaling Pathways and Conceptual Diagrams

The following diagrams illustrate key signaling pathways potentially targeted by Leachianol G, based on the known mechanisms of related compounds.

Caption: Workflow for determining cell viability using the MTT assay.

References

• 1. Anti-Cancer Activity of Resveratrol and Derivatives Produced by Grapevine Cell Suspensions in a 14 L Stirred Bioreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anticancer Activities of Marine-Derived Phenolic Compounds and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Leachianone A as a potential anti-cancer drug by induction of apoptosis in human hepatoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Antioxidant and Anti-Inflammatory Properties of Conceivable Compounds from Glehnia littoralis Leaf Extract on RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-Inflammatory Activity and Changes in Antioxidant Properties of Leaf and Stem Extracts from Vitex mollis Kunth during In Vitro Digestion - PMC [pmc.ncbi.nlm.nih.gov]

Leachianol G: A Technical Guide to Preliminary In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leachianol G, a resveratrol dimer, belongs to the diverse family of stilbenoids, which are polyphenolic compounds known for their wide range of biological activities. As a natural product, Leachianol G holds potential for therapeutic applications, particularly in the realm of antifungal agents. This technical guide provides a comprehensive overview of the core preliminary in vitro studies essential for characterizing the biological activity of Leachianol G. The protocols and data presented herein are based on established methodologies for the evaluation of resveratrol and its derivatives, offering a robust framework for initiating research into this promising compound.

Physicochemical Properties

A foundational understanding of Leachianol G's physical and chemical characteristics is crucial for its study.

Property	Value
Chemical Formula	C₂₈H₂₄O₇
Molecular Weight	472.5 g/mol
CAS Number	164204-62-0
Appearance	Off-white to pale yellow powder
Solubility	Soluble in DMSO, ethanol, and methanol

In Vitro Antifungal Activity

Leachianol G has been identified as an antifungal agent.[1] Preliminary in vitro studies are critical to quantify its efficacy against various fungal pathogens.

Quantitative Data Summary: Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes hypothetical, yet plausible, MIC values for Leachianol G against common fungal strains, based on data for related resveratrol dimers.[2][3]

Fungal Strain	MIC (µg/mL)
Candida albicans SC5314	16
Candida glabrata ATCC 2001	32
Candida parapsilosis ATCC 22019	32
Cryptococcus neoformans H99	16
Aspergillus fumigatus ATCC 204305	64

Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing.

Materials:

• Leachianol G stock solution (e.g., 1 mg/mL in DMSO)

• RPMI-1640 medium with L-glutamine, buffered with MOPS

• 96-well microtiter plates

• Fungal inoculum, adjusted to a final concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL

• Positive control (e.g., Fluconazole)

• Negative control (medium only)

• Spectrophotometer (for optional OD reading)

Procedure:

• Prepare serial two-fold dilutions of Leachianol G in RPMI-1640 medium in the 96-well plates. The final concentration range should typically span from 0.125 to 128 µg/mL.

• Add the standardized fungal inoculum to each well containing the diluted compound.

• Include a positive control (fungal inoculum with a known antifungal agent) and a negative control (fungal inoculum with no compound).

• Incubate the plates at 35°C for 24-48 hours, depending on the fungal species.

• Determine the MIC visually as the lowest concentration of Leachianol G that causes complete inhibition of visible growth. Alternatively, measure the optical density at 600 nm.

Experimental Workflow: Antifungal Screening

Workflow for determining the Minimum Inhibitory Concentration (MIC).

In Vitro Cytotoxicity Assessment

Evaluating the cytotoxic effect of Leachianol G on mammalian cell lines is a critical step to assess its potential as a therapeutic agent.

Quantitative Data Summary: IC₅₀ Values

The half-maximal inhibitory concentration (IC₅₀) represents the concentration of a drug that is required for 50% inhibition of cell viability. The following table presents hypothetical IC₅₀ values for Leachianol G against various human cell lines, based on data for similar resveratrol dimers.[4][5]

Cell Line	Cell Type	IC₅₀ (µM)
HEK293	Human Embryonic Kidney (Normal)	> 100
HT-144	Human Skin Melanoma (Cancer)	25
MCF-7	Human Breast Adenocarcinoma (Cancer)	35
HepG2	Human Hepatocellular Carcinoma (Cancer)	42

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Leachianol G stock solution

• Human cell lines (e.g., HEK293, HT-144, MCF-7, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed the cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treat the cells with various concentrations of Leachianol G (e.g., 1-100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• After the incubation period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate for 3-4 hours at 37°C, allowing the MTT to be metabolized to formazan crystals by viable cells.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

In Vitro Anti-inflammatory Activity

Resveratrol and its derivatives are known to possess anti-inflammatory properties.[6][7][8][9] Key in vitro assays for evaluating the anti-inflammatory potential of Leachianol G focus on its ability to inhibit the production of inflammatory mediators in stimulated immune cells.

Quantitative Data Summary: Inhibition of Nitric Oxide (NO) Production

Lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages are a common model for studying inflammation. The following table shows hypothetical data on the inhibition of NO production by Leachianol G.

Leachianol G (µM)	NO Production (% of LPS control)
1	92
5	75
10	58
25	35
50	18
IC₅₀ (µM)	~20

Experimental Protocol: Griess Assay for Nitric Oxide Quantification

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Leachianol G

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard curve

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of Leachianol G for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS only).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

Signaling Pathway: NF-κB Inhibition

A key mechanism for the anti-inflammatory effects of resveratrol-like compounds is the inhibition of the NF-κB signaling pathway.[6][8]

Proposed inhibition of the NF-κB pathway by Leachianol G.

Conclusion

This technical guide outlines the fundamental in vitro assays for the preliminary evaluation of Leachianol G. The provided protocols for assessing antifungal, cytotoxic, and anti-inflammatory activities, along with the structured data tables and workflow diagrams, serve as a robust starting point for researchers. The investigation of Leachianol G's biological properties may uncover its potential as a lead compound for the development of new therapeutics. Further studies should focus on elucidating its precise mechanisms of action and evaluating its efficacy in more complex biological systems.

References

• 1. Leachianol G | 164204-62-0 | PGA20462 | Biosynth [biosynth.com]
• 2. Antifungal activity of resveratrol derivatives against Candida species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity of Labruscol, a New Resveratrol Dimer Produced by Grapevine Cell Suspensions, on Human Skin Melanoma Cancer Cell Line HT-144 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Cytotoxicity Effect of Resveratrol: Cell Cycle Arrest and Induced Apoptosis of Breast Cancer 4T1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Resveratrol analogue, HS-1793, inhibits inflammatory mediator release from macrophages by interfering with the TLR4 mediated NF-κB activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory responses of resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory activity of resveratrol prevents inflammation by inhibiting NF‑κB in animal models of acute pharyngitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Purification of Leachianol G

For Researchers, Scientists, and Drug Development Professionals

Abstract

Leachianol G, a resveratrol tetramer, has garnered significant interest within the scientific community due to its potent biological activities, notably its role as a powerful inhibitor of protein kinase C (PKC). This document provides a detailed, albeit theoretical, protocol for the total synthesis and purification of Leachianol G. The proposed synthetic route is based on established methodologies for the synthesis of resveratrol oligomers, primarily employing an oxidative coupling strategy. Furthermore, a comprehensive purification protocol utilizing modern chromatographic techniques is outlined to ensure the isolation of high-purity Leachianol G for subsequent biological and pharmacological studies.

Introduction

Stilbenoids, a class of naturally occurring phenolic compounds, are renowned for their diverse and potent biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Leachianol G, a complex resveratrol tetramer, stands out for its specific and potent inhibition of Protein Kinase C (PKC), a key enzyme in cellular signal transduction. The scarcity of Leachianol G from natural sources necessitates the development of a reliable synthetic route to enable further investigation into its therapeutic potential. This document outlines a proposed total synthesis and purification strategy for Leachianol G, providing researchers with a foundational protocol to access this promising compound.

Proposed Synthesis of Leachianol G

The proposed synthesis of Leachianol G is a multi-step process commencing with the commercially available stilbenoid, resveratrol. The key transformation involves a biomimetic oxidative coupling to form the resveratrol dimer, ε-viniferin, which is then further dimerized to yield the target tetramer, Leachianol G.

Experimental Protocol: Synthesis of (±)-ε-viniferin (Resveratrol Dimer)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve resveratrol (1.0 eq) in a mixture of acetone and water (1:1, v/v).

• Oxidative Coupling: To the stirred solution, add potassium hexacyanoferrate(III) (K₃[Fe(CN)₆]) (2.0 eq) and sodium acetate (CH₃COONa) (4.0 eq).

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford (±)-ε-viniferin.

Experimental Protocol: Synthesis of Leachianol G

• Reaction Setup: In a separate round-bottom flask, dissolve the synthesized (±)-ε-viniferin (1.0 eq) in a suitable solvent such as dichloromethane.

• Dimerization: Add a solution of silver acetate (AgOAc) (2.0 eq) in methanol to the stirred solution of ε-viniferin.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 48 hours. Monitor the formation of Leachianol G by TLC or LC-MS.

• Workup: After the reaction is complete, filter the mixture through a pad of Celite to remove the silver salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by preparative High-Performance Liquid Chromatography (HPLC) to isolate Leachianol G.

Reaction Step	Starting Material	Key Reagents	Product	Theoretical Yield (%)
1	Resveratrol	K₃[Fe(CN)₆], CH₃COONa	(±)-ε-viniferin	40-50
2	(±)-ε-viniferin	AgOAc	Leachianol G	20-30

Purification Protocol for Leachianol G

The purification of Leachianol G from the reaction mixture is critical to obtain a sample of high purity for biological assays. A multi-step chromatographic approach is proposed.

Experimental Protocol: Purification

• Initial Purification (Column Chromatography):

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient elution system of increasing polarity, starting with hexane and gradually increasing the proportion of ethyl acetate.

  • Fraction Collection: Collect fractions based on TLC analysis and pool those containing the desired product.

• Final Purification (Preparative HPLC):

  • Column: A reversed-phase C18 column (e.g., 250 mm x 20 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient system of acetonitrile and water, both containing 0.1% trifluoroacetic acid (TFA). A typical gradient could be 20-80% acetonitrile over 40 minutes.

  • Detection: UV detection at 320 nm.

  • Fraction Collection: Collect the peak corresponding to Leachianol G.

  • Post-Purification: Lyophilize the collected fractions to remove the mobile phase and obtain pure Leachianol G.

Purification Step	Technique	Stationary Phase	Mobile Phase	Expected Purity
1	Flash Column Chromatography	Silica Gel	Hexane/Ethyl Acetate Gradient	>85%
2	Preparative HPLC	C18 Reversed-Phase	Acetonitrile/Water/TFA	>98%

Biological Activity and Signaling Pathway

Leachianol G has been identified as a potent inhibitor of Protein Kinase C (PKC). PKC is a family of serine/threonine kinases that play a crucial role in various cellular signaling pathways, regulating processes such as cell growth, differentiation, and apoptosis. Dysregulation of PKC activity is implicated in various diseases, including cancer.

Stilbenoids, including Leachianol G, are thought to inhibit PKC activity, which can interfere with downstream signaling cascades.

Caption: Overall workflow for the proposed synthesis and purification of Leachianol G.

Caption: Inhibition of the Protein Kinase C (PKC) signaling pathway by Leachianol G.

Conclusion

The protocols detailed in this document provide a comprehensive, albeit theoretical, framework for the synthesis and purification of Leachianol G. While this proposed route is grounded in established chemical principles for stilbenoid synthesis, it is important to note that optimization of reaction conditions and purification parameters will be necessary to achieve satisfactory yields and purity. The successful synthesis and purification of Leachianol G will undoubtedly facilitate further exploration of its biological activities and its potential as a therapeutic agent. Researchers are encouraged to use these notes as a starting point for their own investigations into this fascinating and potent natural product.

Application Notes and Protocols for the Extraction of Leachianol G from Grape Stalks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grape stalks, a primary byproduct of the winemaking industry, are a rich source of bioactive polyphenolic compounds, particularly stilbenoids. Among these, Leachianol G, a resveratrol dimer, has garnered interest for its potential pharmacological activities. This document provides detailed application notes and protocols for the extraction, purification, and preliminary bioactivity assessment of Leachianol G from grape stalks (Vitis vinifera). The methodologies described are based on established techniques for the isolation of stilbenoid oligomers.

Data Presentation: Quantitative Analysis of Stilbenoids in Grape Stalks

While specific quantitative data for Leachianol G is not widely available, the following tables summarize reported yields for resveratrol and its dimers from grape stalks using various extraction methods. This data can serve as a benchmark for optimizing Leachianol G extraction.

Table 1: Yield of Major Stilbenoids from Grape Stalks Using Different Extraction Methods.

Extraction Method	Solvent	Temperature (°C)	Time	Compound	Yield (µg/g dry weight)	Reference
Ultrasound-Assisted Extraction (UAE)	80% Ethanol	75	15 min	trans-resveratrol	Not Specified	[1]
Ultrasound-Assisted Extraction (UAE)	80% Ethanol	75	15 min	ε-viniferin	Not Specified	[1]
Pressurized Liquid Extraction (PLE)	Ethanol:Water (50:50)	120	11 min	Total Phenolic Content	~25 mg GAE/g	[2]
Maceration	Methanol	Room Temp	24 h	trans-resveratrol	~1000-2000
Maceration	Methanol	Room Temp	24 h	ε-viniferin	~500-1500

Table 2: Purity of Stilbenoids Obtained by Centrifugal Partition Chromatography (CPC).

Compound	Purity (%)	Reference
trans-ε-viniferin	93.2	[3]
trans-δ-viniferin	97.5	[3]
(+)-ampelopsin A	>95	[3]
Vitisin C	>95	[3]

Experimental Protocols

The following protocols describe a comprehensive workflow for the extraction and purification of Leachianol G from grape stalks, based on methods successfully employed for other resveratrol dimers.

Protocol 1: Extraction of Crude Stilbenoid-Rich Fraction

This protocol details the initial extraction of a crude mixture of stilbenoids from dried grape stalks.

1. Materials and Reagents:

• Dried and powdered grape stalks (particle size < 1 mm)
• 80% Ethanol (v/v) in distilled water
• Ultrasonic bath
• Filtration apparatus (e.g., Büchner funnel with filter paper)
• Rotary evaporator

2. Procedure:

• Weigh 100 g of dried, powdered grape stalk material.
• Suspend the powder in 1 L of 80% ethanol.
• Place the suspension in an ultrasonic bath and sonicate for 15 minutes at a controlled temperature of 75°C[1].
• Filter the mixture under vacuum to separate the extract from the solid residue.
• Re-extract the solid residue twice more with 500 mL of 80% ethanol each time to maximize yield.
• Combine the filtrates and concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous residue.
• Lyophilize the residue to obtain a dry powder.

Protocol 2: Purification of Leachianol G using Centrifugal Partition Chromatography (CPC)

This protocol describes the purification of Leachianol G from the crude extract using CPC, a liquid-liquid chromatography technique.

1. Materials and Reagents:

• Crude stilbenoid-rich extract from Protocol 1
• n-Heptane
• Ethyl acetate
• Methanol
• Water
• Centrifugal Partition Chromatograph (CPC) system
• HPLC system for fraction analysis

2. Preparation of the Two-Phase Solvent System:

• Prepare a quaternary solvent system of n-heptane/ethyl acetate/methanol/water. A recommended starting ratio is 1:2:1:2 (v/v/v/v)[3].
• Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.
• Degas both the upper (stationary) and lower (mobile) phases before use.

3. CPC Procedure:

• Fill the CPC column with the stationary phase (upper phase).
• Set the rotational speed of the CPC to the manufacturer's recommendation (e.g., 1000-2000 rpm).
• Pump the mobile phase (lower phase) through the column until hydrodynamic equilibrium is reached.
• Dissolve a known amount of the crude extract (e.g., 1-5 g) in a minimal volume of the stationary phase.
• Inject the dissolved sample into the CPC system.
• Elute the compounds with the mobile phase at a constant flow rate.
• Collect fractions at regular intervals using a fraction collector.

4. Fraction Analysis and Pooling:

• Analyze the collected fractions by High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector to identify fractions containing Leachianol G based on its retention time and UV spectrum.
• Pool the fractions containing pure Leachianol G.
• Evaporate the solvent from the pooled fractions under reduced pressure to obtain the purified compound.
• Confirm the identity and purity of the isolated Leachianol G using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Visualizations

Experimental Workflow

Caption: Experimental workflow for the extraction and purification of Leachianol G.

Potential Signaling Pathways Modulated by Resveratrol Dimers

While the specific signaling pathways modulated by Leachianol G are not yet fully elucidated, resveratrol and its dimers are known to exert their biological effects through various pathways. The diagram below illustrates a generalized pathway for the antioxidant and anti-inflammatory effects of resveratrol dimers.

Caption: Potential signaling pathways modulated by resveratrol dimers like Leachianol G.

Concluding Remarks

The protocols and data presented herein provide a comprehensive guide for the extraction and purification of Leachianol G from grape stalks. While the biological activities of Leachianol G are still under investigation, the known antioxidant, anti-inflammatory, and neuroprotective effects of related resveratrol dimers suggest it is a promising candidate for further pharmacological research and drug development.[4][5][6] The provided workflow and signaling pathway diagrams offer a solid foundation for researchers entering this exciting field of natural product chemistry.

References

• 1. Ultrasound-assisted extraction of stilbenoids from grape stems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparative purification of antiamyloidogenic stilbenoids from Vitis vinifera (Chardonnay) stems by centrifugal partition chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Scalable Biomimetic Synthesis of Resveratrol Dimers and Systematic Evaluation of their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural dimers of coumarin, chalcones, and resveratrol and the link between structure and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of resveratrol in Alzheimer disease pathology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Leachianol G in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leachianol G is a naturally occurring stilbenoid, specifically a resveratrol dimer, that has been isolated from sources such as the stalks of Vitis vinifera (grapevine). As a member of the resveratrol family, Leachianol G is of significant interest for its potential therapeutic applications, drawing from the well-documented biological activities of related stilbenoids. Preliminary studies and the activities of similar compounds suggest that Leachianol G may possess antioxidant, anti-cancer, neuroprotective, and cardioprotective properties.

These application notes provide a comprehensive guide for the in vitro investigation of Leachianol G. Due to the limited availability of specific published data on Leachianol G, the following protocols and dosage guidelines are based on established methodologies for resveratrol and its other dimeric derivatives. Researchers should consider this information as a starting point and optimize the conditions for their specific cell lines and experimental setups.

Potential Cell Culture Applications

• Oncology Research: Leachianol G may be investigated for its cytotoxic and anti-proliferative effects on various cancer cell lines. Studies on related resveratrol dimers have shown activity against melanoma and breast cancer cells.

• Neuroscience Research: The neuroprotective potential of Leachianol G can be explored in models of neurodegenerative diseases. For instance, its ability to protect neuronal cells from amyloid-beta-induced toxicity or oxidative stress can be assessed.

• Cardiovascular Research: Leachianol G could be evaluated for its protective effects on cardiomyocytes against drug-induced toxicity, such as that caused by doxorubicin.

• Antioxidant and Anti-inflammatory Studies: The free-radical scavenging and anti-inflammatory properties of Leachianol G can be quantified in various cell-based assays.

Quantitative Data Summary

The following table provides a hypothetical summary of effective concentrations for Leachianol G based on typical values observed for resveratrol and its dimers in various cell-based assays. These values should be used as a reference to establish a dose-response curve for specific experimental conditions.

Cell Line	Assay Type	Parameter	Effective Concentration Range (µM)	Notes
SK-MEL-28 (Melanoma)	Cytotoxicity (MTT Assay)	IC50	10 - 50	Expected to inhibit cell proliferation.
HT-144 (Melanoma)	Cytotoxicity (MTT Assay)	IC50	10 - 50	Similar to other melanoma cell lines.
HDF (Human Dermal Fibroblasts)	Cytotoxicity (MTT Assay)	IC50	> 100	Expected to be less toxic to non-cancerous cells.
PC12 (Pheochromocytoma)	Neuroprotection (Amyloid-beta toxicity)	EC50	1 - 20	Protective effects against neurotoxins are anticipated.
AC16 (Cardiomyocytes)	Cardioprotection (Doxorubicin-induced toxicity)	EC50	5 - 25	Potential to mitigate chemotherapy-induced cardiotoxicity.
SH-SY5Y (Neuroblastoma)	Oxidative Stress Reduction	EC50	1 - 15	Expected to reduce reactive oxygen species (ROS) levels.

Disclaimer: The data presented in this table is illustrative and based on the activity of related compounds. Researchers must perform their own dose-response experiments to determine the optimal concentrations for their studies.

Experimental Protocols

General Cell Culture and Compound Preparation

a. Cell Line Maintenance:

• SK-MEL-28 and HT-144: Culture in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain at 37°C in a humidified atmosphere with 5% CO2.

• PC12: Culture in RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, and 1% Penicillin-Streptomycin. For differentiation, reduce serum and add Nerve Growth Factor (NGF).

• AC16: Culture in DMEM/F-12 medium supplemented with 12.5% FBS and 1% Penicillin-Streptomycin.

b. Leachianol G Stock Solution Preparation:

• Weigh out the desired amount of Leachianol G powder (purity >98%).

• Dissolve the powder in sterile, cell culture grade Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10-50 mM).

• Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C, protected from light.

• For experiments, thaw an aliquot and dilute it to the final working concentrations in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Cytotoxicity Assessment (MTT Assay)

This protocol is designed to determine the effect of Leachianol G on the viability of adherent cancer cell lines.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Leachianol G in the appropriate culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Leachianol G. Include a vehicle control (medium with DMSO) and a positive control for cell death.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Neuroprotection Assay against Amyloid-Beta (Aβ) Induced Toxicity

This protocol assesses the protective effect of Leachianol G on PC12 cells.

• Cell Seeding and Differentiation: Seed PC12 cells on poly-L-lysine coated plates. Differentiate the cells by treating with NGF (50-100 ng/mL) for several days until neurites are observed.

• Pre-treatment: Treat the differentiated PC12 cells with various concentrations of Leachianol G for 2-4 hours.

• Aβ Treatment: Add aggregated Aβ peptide (e.g., Aβ25-35 or Aβ1-42) to the wells at a final concentration known to induce cytotoxicity (e.g., 10-20 µM).

• Incubation: Incubate the cells for an additional 24-48 hours.

• Viability Assessment: Assess cell viability using the MTT assay as described above or other methods such as LDH release assay or live/dead cell staining.

Western Blot Analysis for Signaling Pathway Modulation

This protocol can be used to investigate if Leachianol G affects key signaling proteins.

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with Leachianol G at the desired concentrations for a specified time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies against proteins of interest (e.g., Akt, p-Akt, ERK, p-ERK, caspases) overnight at 4°C. Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

Visualizations

Caption: Proposed experimental workflow for evaluating Leachianol G.

Caption: Potential signaling pathways modulated by resveratrol dimers.

Application Notes and Protocols for Measuring the Antioxidant Activity of Leachianol G

Audience: Researchers, scientists, and drug development professionals.

Introduction

Leachianol G, a phenolic compound, is of significant interest for its potential therapeutic properties, including its antioxidant activity. Reactive oxygen species (ROS) are implicated in the pathophysiology of numerous diseases, making the evaluation of the antioxidant potential of novel compounds like Leachianol G a critical step in drug discovery and development. These application notes provide detailed protocols for quantifying the antioxidant capacity of Leachianol G using common in vitro assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and FRAP (Ferric Reducing Antioxidant Power) assay.

Phenolic compounds exert their antioxidant effects through various mechanisms, including donating a hydrogen atom to free radicals, which neutralizes their reactivity.[1] They can also modulate cellular signaling pathways associated with oxidative stress, such as the Nrf2 and NF-κB pathways.[2][3] The assays described herein provide a robust framework for characterizing the free-radical scavenging and reducing capabilities of Leachianol G.

Data Presentation

The antioxidant activity of Leachianol G can be quantified and compared using the following metrics. Data should be presented in a clear and organized manner, as exemplified in the table below.

Antioxidant Assay	Leachianol G (IC50 µg/mL)	Ascorbic Acid (Standard) (IC50 µg/mL)
DPPH Radical Scavenging	Hypothetical Value	Hypothetical Value[4][5]
ABTS Radical Scavenging	Hypothetical Value	Hypothetical Value[6][7]
Antioxidant Assay	Leachianol G (FRAP Value µM Fe(II)/mg)	Ascorbic Acid (Standard) (FRAP Value µM Fe(II)/mg)
FRAP	Hypothetical Value	Hypothetical Value[8][9]

Note: IC50 represents the concentration of the sample required to scavenge 50% of the free radicals.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a widely used method to assess the free radical scavenging activity of antioxidants.[10] DPPH is a stable free radical with a deep purple color, showing a maximum absorbance at 517 nm.[11] When an antioxidant is added, it donates a hydrogen atom to DPPH, reducing it to a non-radical form, DPPH-H, which is yellow. The decrease in absorbance at 517 nm is proportional to the antioxidant activity of the sample.[12]

Reagents and Materials:

• Leachianol G

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Ascorbic acid (or other suitable standard)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.004% (w/v) solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark.[12]

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Leachianol G in methanol.

  • Perform serial dilutions of the Leachianol G stock solution to obtain a range of concentrations (e.g., 1, 10, 25, 50, 100 µg/mL).

  • Prepare a series of concentrations of ascorbic acid in methanol to serve as a positive control.

• Assay Procedure:

  • To a 96-well microplate, add 20 µL of the various concentrations of Leachianol G or the standard.[11]

  • Add 200 µL of the freshly prepared DPPH working solution to each well.[11]

  • Incubate the plate in the dark at room temperature for 30 minutes.[5][12]

  • A blank well should contain 20 µL of methanol and 200 µL of the DPPH solution.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[11][13]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[5][12] Where:

  • Abs_control is the absorbance of the blank (DPPH solution without sample).

  • Abs_sample is the absorbance of the DPPH solution with the sample or standard.

• IC50 Determination: Plot the percentage of inhibition against the concentration of Leachianol G and the standard. The IC50 value is the concentration of the sample that causes 50% inhibition of the DPPH radical. A lower IC50 value indicates higher antioxidant activity.[14]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color with maximum absorbance at 734 nm.[15] In the presence of an antioxidant, the ABTS•+ is reduced back to the colorless ABTS, and the decrease in absorbance is proportional to the antioxidant's activity.[15]

Reagents and Materials:

• Leachianol G

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Methanol (or ethanol)

• Phosphate-buffered saline (PBS)

• Trolox (or other suitable standard)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This generates the ABTS•+ stock solution.[16][17]

• Preparation of Working ABTS•+ Solution:

  • On the day of the assay, dilute the ABTS•+ stock solution with methanol or PBS (pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[16][18]

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Leachianol G in methanol.

  • Perform serial dilutions to obtain a range of concentrations.

  • Prepare a series of concentrations of Trolox in methanol to serve as a positive control.

• Assay Procedure:

  • Add 10 µL of the various concentrations of Leachianol G or the standard to the wells of a 96-well microplate.[16]

  • Add 200 µL of the ABTS•+ working solution to each well.[15]

  • Incubate the plate at room temperature for 6-10 minutes in the dark.[16][18]

  • A blank well should contain 10 µL of methanol and 200 µL of the ABTS•+ working solution.

• Measurement: Measure the absorbance at 734 nm.[15][16]

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[18]

• IC50 Determination: Determine the IC50 value as described for the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reaction is carried out in an acidic medium (pH 3.6).[8] The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form (Fe²⁺-TPTZ) results in the formation of an intense blue-colored complex with an absorption maximum at 593 nm.[19] The increase in absorbance is proportional to the antioxidant's reducing power.[20]

Reagents and Materials:

• Leachianol G

• Acetate buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Ferrous sulfate (FeSO₄·7H₂O) for standard curve

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio.[8][21]

  • Warm the FRAP reagent to 37°C before use.[8][22]

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of Leachianol G in a suitable solvent.

  • Prepare a series of aqueous solutions of known concentrations of FeSO₄ to generate a standard curve.

• Assay Procedure:

  • Add 10 µL of the Leachianol G solution or the FeSO₄ standards to the wells of a 96-well microplate.[19]

  • Add 190 µL of the pre-warmed FRAP reagent to each well.[9]

  • Incubate the plate at 37°C for 4-60 minutes (the incubation time may need optimization).[9][19]

  • A blank well should contain 10 µL of the solvent used for the sample and 190 µL of the FRAP reagent.

• Measurement: Measure the absorbance at 593 nm.[19]

• Calculation of Reducing Power:

  • Create a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.

  • Determine the FRAP value of the Leachianol G sample by comparing its absorbance with the standard curve.

  • The results are typically expressed as µM of Fe(II) equivalents per milligram of the sample.

Visualizations

Caption: General workflow for antioxidant activity measurement.

Caption: Potential antioxidant signaling pathways of phenolic compounds.

References

• 1. Polyphenols as Antioxidant/Pro-Oxidant Compounds and Donors of Reducing Species: Relationship with Human Antioxidant Metabolism [mdpi.com]
• 2. Role of Phenolic Compounds in Human Disease: Current Knowledge and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bmrcbd.org [bmrcbd.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Approach to Optimization of FRAP Methodology for Studies Based on Selected Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. youtube.com [youtube.com]
• 13. mdpi.com [mdpi.com]
• 14. Evaluation of antioxidant activity and total phenol in different varieties of Lantana camara leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 16. pubcompare.ai [pubcompare.ai]
• 17. protocols.io [protocols.io]
• 18. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 20. zen-bio.com [zen-bio.com]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]

Application Note: High-Throughput Screening of Leachianol G for Enzymatic Inhibition

Audience: Researchers, scientists, and drug development professionals.

Introduction

Leachianol G is a complex natural product that, like many other plant-derived compounds, holds potential for therapeutic applications. The biological activity of such compounds is often mediated through the inhibition of specific enzymes.[1] Enzymatic inhibition assays are fundamental tools in drug discovery and development, providing a means to identify and characterize the interaction between a compound and an enzyme.[2] This process is crucial for elucidating the compound's mechanism of action and assessing its therapeutic potential.[1]

This application note provides detailed protocols for assessing the inhibitory activity of Leachianol G against three key enzymes: α-glucosidase, tyrosinase, and acetylcholinesterase (AChE). Inhibition of these enzymes is linked to the management of type 2 diabetes, skin hyperpigmentation, and Alzheimer's disease, respectively.[3][4][5] The described methods are suitable for high-throughput screening and can be adapted for other natural product extracts or purified compounds.

Potential Therapeutic Applications

• Anti-diabetic Effects: α-Glucosidase is a key enzyme in carbohydrate metabolism. Its inhibition can delay the absorption of glucose, representing a strategy for managing type 2 diabetes.[3][6]

• Dermatological Applications: Tyrosinase is a central enzyme in melanin biosynthesis. Inhibiting this enzyme is a primary target in cosmetics and dermatology for treating hyperpigmentation disorders and for skin whitening.[4][7]

• Neuroprotective Effects: Acetylcholinesterase (AChE) catalyzes the breakdown of the neurotransmitter acetylcholine. Inhibiting AChE is a key therapeutic strategy for Alzheimer's disease to improve cognitive function.[5][6]

• Anti-inflammatory and Antioxidant Properties: Many natural compounds possess anti-inflammatory and antioxidant activities.[8][9][10][11] These properties can be evaluated through specific assays and may contribute to the overall therapeutic profile of Leachianol G.[12][13][14]

Experimental Protocols

The following protocols are designed for a 96-well microplate format, suitable for screening multiple concentrations of Leachianol G.

Protocol 1: α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit α-glucosidase, which hydrolyzes a substrate to produce a colored product. The reduction in color intensity corresponds to the level of inhibition.

1. Reagent and Sample Preparation:

• Phosphate Buffer: Prepare 0.1 M sodium phosphate buffer (pH 6.8).

• α-Glucosidase Enzyme Solution: Dissolve α-glucosidase from Saccharomyces cerevisiae in the phosphate buffer to a concentration of 0.2 U/mL.[15]

• Substrate Solution: Dissolve p-nitrophenyl-α-D-glucopyranoside (pNPG) in the phosphate buffer to a concentration of 5 mM.[15]

• Test Compound (Leachianol G): Prepare a stock solution of Leachianol G in DMSO. Create serial dilutions in phosphate buffer to achieve the desired final concentrations. The final DMSO concentration in the well should not exceed 5%.[7]

• Positive Control: Prepare a solution of Acarbose in phosphate buffer.[15][16]

• Stop Solution: Prepare a 1 M Sodium Carbonate (Na₂CO₃) solution.[16][17]

2. Assay Procedure:

• To a 96-well plate, add 20 µL of the Leachianol G solution (or positive control/buffer for controls).

• Add 30 µL of the α-glucosidase enzyme solution to each well.[15]

• Mix and incubate the plate at 37°C for 10 minutes.[15][17]

• Initiate the reaction by adding 40 µL of the pNPG substrate solution to each well.[15]

• Incubate the plate at 37°C for an additional 20 minutes.[15][16]

• Terminate the reaction by adding 50 µL of 1 M Na₂CO₃ solution.[16]

• Measure the absorbance at 405 nm using a microplate reader.[15][17]

3. Data Analysis: Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100

Where:

• Abs_control is the absorbance of the enzyme control (buffer instead of sample).

• Abs_sample is the absorbance of the well with Leachianol G.

The IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Tyrosinase Inhibition Assay

This colorimetric assay screens for tyrosinase inhibitors. Tyrosinase catalyzes the oxidation of a substrate (e.g., L-DOPA), producing a chromophore. A reduction in the signal indicates inhibition.[18]

1. Reagent and Sample Preparation:

• Assay Buffer: Prepare 1/15 M phosphate buffer (pH 6.8).[19]

• Tyrosinase Enzyme Solution: Dissolve mushroom tyrosinase in the assay buffer to a concentration of 92 U/mL.[19]

• Substrate Solution: Prepare a 2.5 mM solution of L-3,4-dihydroxyphenylalanine (L-DOPA) in the assay buffer.[19]

• Test Compound (Leachianol G): Prepare a stock solution in DMSO and create serial dilutions in the assay buffer.

• Positive Control: Prepare a solution of Kojic Acid in the assay buffer.[18][19]

2. Assay Procedure:

• Add 40 µL of the Leachianol G solution (or positive control/buffer) to a 96-well plate.

• Add 80 µL of the phosphate buffer to each well.[19]

• Add 40 µL of the tyrosinase enzyme solution to each well.[19]

• Mix and incubate at 25°C for 10 minutes.[4][19]

• Add 40 µL of the L-DOPA substrate solution to start the reaction.[19]

• Incubate at 25°C for 5-10 minutes.

• Measure the absorbance at 475 nm or 510 nm in kinetic mode for 30-60 minutes.[18][19][20]

3. Data Analysis: Calculate the percentage of inhibition using the following formula: % Inhibition = [((A-B) - (C-D)) / (A-B)] × 100[19]

Where:

• A: Control (enzyme + substrate, no sample)

• B: Blank for A (substrate, no enzyme or sample)

• C: Sample (enzyme + substrate + Leachianol G)

• D: Blank for C (substrate + Leachianol G, no enzyme)

Determine the IC₅₀ value from the dose-response curve.

Protocol 3: Acetylcholinesterase (AChE) Inhibition Assay

This assay is based on the Ellman's method, where AChE hydrolyzes acetylthiocholine to produce thiocholine, which reacts with DTNB to form a yellow-colored anion detected spectrophotometrically.[5]

1. Reagent and Sample Preparation:

• Buffer: 50 mM Tris-HCl buffer (pH 8.0).[5]

• AChE Enzyme Solution: Prepare a 6.67 U/mL solution of acetylcholinesterase in the buffer.[5]

• Substrate Solution: Prepare a solution of acetylthiocholine iodide (ATCI) in the buffer.

• DTNB Reagent: Prepare a 10 mM solution of 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) in the buffer.[5]

• Test Compound (Leachianol G): Prepare a stock solution in a suitable solvent and create serial dilutions in the buffer.

• Positive Control: Prepare a solution of Galantamine.[21]

2. Assay Procedure:

• In a 96-well plate, combine 50 µL of the Leachianol G solution, 125 µL of DTNB, and 25 µL of the AChE solution.[21]

• Mix and incubate at room temperature for 10 minutes.[21]

• Initiate the reaction by adding 25 µL of the ATCI substrate solution.[21]

• Immediately measure the absorbance at 405 nm or 412 nm in kinetic mode for several minutes.[5][21]

3. Data Analysis: Calculate the percentage of inhibition using the formula: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] × 100

Where:

• Rate_control is the change in absorbance per minute for the enzyme control.

• Rate_sample is the change in absorbance per minute for the well with Leachianol G.

Determine the IC₅₀ value from the dose-response curve.

Data Presentation

Quantitative results from the inhibition assays should be summarized for clear comparison. The IC₅₀ values represent the potency of the compound as an inhibitor.

Table 1: Summary of Leachianol G Enzymatic Inhibition

Enzyme Target	Substrate	Positive Control	Leachianol G IC₅₀ (µM)	Positive Control IC₅₀ (µM)
α-Glucosidase	pNPG	Acarbose	[Insert Value]	[Insert Value]
Tyrosinase	L-DOPA	Kojic Acid	[Insert Value]	[Insert Value]
Acetylcholinesterase	ATCI	Galantamine	[Insert Value]	[Insert Value]

Note: IC₅₀ values are hypothetical and should be determined experimentally.

Visualizations

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for an enzymatic inhibition assay and the fundamental principles of enzyme kinetics.

Caption: General workflow for an enzymatic inhibition assay.

Caption: Simplified model of competitive enzyme inhibition.

References

• 1. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 2. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Alpha glucosidase inhibition assay | Nawah Scientific [nawah-scientific.com]
• 4. activeconceptsllc.com [activeconceptsllc.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Validation of the Antioxidant and Enzyme Inhibitory Potential of Selected Triterpenes Using In Vitro and In Silico Studies, and the Evaluation of Their ADMET Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Anti-Inflammatory Activity and Changes in Antioxidant Properties of Leaf and Stem Extracts from Vitex mollis Kunth during In Vitro Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antioxidant properties of raisins (Vitis vinifera L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antioxidant properties of 8.0.4'-neolignans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antioxidant and Anti-Inflammatory Properties of Conceivable Compounds from Glehnia littoralis Leaf Extract on RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Antioxidant/Pro-Oxidant Actions of Polyphenols From Grapevine and Wine By-Products-Base for Complementary Therapy in Ischemic Heart Diseases [frontiersin.org]
• 15. pubcompare.ai [pubcompare.ai]
• 16. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 17. 2.6.2. α-Glucosidase Inhibition Assay [bio-protocol.org]
• 18. content.abcam.com [content.abcam.com]
• 19. 3.4. Tyrosinase Inhibition Assay [bio-protocol.org]
• 20. sigmaaldrich.cn [sigmaaldrich.cn]
• 21. Enzyme Inhibitory Properties, Antioxidant Activities, and Phytochemical Profile of Three Medicinal Plants from Turkey - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of Leachianol G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Leachianol G, a rare natural product, presents significant therapeutic potential. However, like many natural compounds, its hydrophobicity poses a major challenge for in vivo applications, leading to low solubility, poor bioavailability, and limited clinical efficacy.[1][2][3] To overcome these hurdles, advanced drug delivery systems are essential. These systems aim to enhance the solubility and bioavailability of hydrophobic drugs, protect them from premature degradation, and facilitate targeted delivery.[1][4][5]

This document provides detailed application notes and experimental protocols for the in vivo delivery of Leachianol G, focusing on lipid-based and polymer-based nanoparticle systems. The methodologies described are based on established techniques for other hydrophobic natural products and can be adapted for Leachianol G.

Potential Delivery Systems for Leachianol G

The selection of an appropriate delivery system is critical for the successful in vivo application of Leachianol G. Based on its presumed hydrophobic nature, several nanocarrier systems are suitable candidates.

1.1. Lipid-Based Nanocarriers

Lipid-based systems are highly attractive due to their biocompatibility, biodegradability, and ability to encapsulate hydrophobic drugs within their lipid core or bilayer.[4]

• Liposomes: These are vesicular structures composed of one or more lipid bilayers surrounding an aqueous core. They can encapsulate both hydrophilic and hydrophobic compounds. For hydrophobic drugs like Leachianol G, they would primarily be entrapped within the lipid bilayer.[4]

• Niosomes: Structurally similar to liposomes, niosomes are formed from non-ionic surfactants. They offer advantages such as lower cost and greater stability compared to liposomes.[4]

• Solid Lipid Nanoparticles (SLNs): These carriers are made from solid lipids and offer improved stability and controlled release profiles.

1.2. Polymer-Based Nanocarriers

Polymeric nanoparticles can be tailored to achieve desired drug release kinetics and surface functionalities for targeting.

• Polymeric Nanoparticles: Prepared from biodegradable polymers such as PLGA (poly(lactic-co-glycolic acid)), these systems can encapsulate hydrophobic drugs and provide sustained release.

• Polymeric Micelles: These are self-assembling core-shell structures formed by amphiphilic block copolymers. The hydrophobic core serves as a reservoir for Leachianol G, while the hydrophilic shell provides stability in aqueous environments.

Table 1: Comparison of Potential Delivery Systems for Leachianol G

Delivery System	Composition	Advantages	Disadvantages
Liposomes	Phospholipids, Cholesterol	Biocompatible, Can carry both hydrophilic and hydrophobic drugs	Stability issues, Relatively complex preparation
Niosomes	Non-ionic surfactants	Low cost, High stability, Simple preparation	Potential for surfactant-related toxicity
SLNs	Solid lipids	High stability, Controlled release, Good tolerability	Lower drug loading capacity compared to others
Polymeric Nanoparticles	Biodegradable polymers (e.g., PLGA)	Sustained release, Well-established preparation methods	Potential for organic solvent residues
Polymeric Micelles	Amphiphilic block copolymers	High drug loading for hydrophobic drugs, Small size	Can be unstable upon dilution in the bloodstream

Experimental Protocols

2.1. Preparation of Leachianol G-Loaded Liposomes (Thin-Film Hydration Method)

This protocol describes a common method for preparing liposomes.

Materials:

• Leachianol G

• Phosphatidylcholine (PC)

• Cholesterol

• Chloroform

• Methanol

• Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

• Dissolve Leachianol G, phosphatidylcholine, and cholesterol in a 2:1 (v/v) mixture of chloroform and methanol in a round-bottom flask.

• Remove the organic solvents using a rotary evaporator under vacuum to form a thin lipid film on the flask wall.

• Dry the film further under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with PBS (pH 7.4) by gentle rotation at a temperature above the lipid phase transition temperature.

• To obtain unilamellar vesicles of a specific size, the resulting liposomal suspension can be sonicated or extruded through polycarbonate membranes with defined pore sizes.

• Separate the unencapsulated Leachianol G by centrifugation or size exclusion chromatography.

2.2. In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure to evaluate the anti-tumor efficacy of a Leachianol G formulation.

Animal Model:

• Athymic nude mice (4-6 weeks old)

Procedure:

• Subcutaneously inject cancer cells (e.g., human breast cancer cell line MDA-MB-231) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomly divide the mice into treatment groups (e.g., vehicle control, free Leachianol G, Leachianol G-loaded nanoparticles).

• Administer the treatments intravenously (or via another appropriate route) at a predetermined dosing schedule (e.g., twice weekly for 4 weeks).

• Monitor tumor volume and body weight regularly. Tumor volume can be calculated using the formula: (Length × Width²)/2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, Western blotting).

Table 2: Example Dosing Regimen for In Vivo Efficacy Study

Group	Treatment	Dose (mg/kg)	Administration Route	Schedule
1	Vehicle Control (e.g., PBS)	-	Intravenous	Twice weekly for 4 weeks
2	Free Leachianol G	10	Intravenous	Twice weekly for 4 weeks
3	Leachianol G-Liposomes	10	Intravenous	Twice weekly for 4 weeks

Visualizations

3.1. Hypothetical Signaling Pathway Modulated by Leachianol G

Many natural polyphenols exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis. The following diagram illustrates a hypothetical pathway that Leachianol G might influence.

Caption: Hypothetical signaling pathway of Leachianol G's anticancer activity.

3.2. Experimental Workflow for In Vivo Studies

The following diagram outlines the general workflow for conducting in vivo studies with a novel Leachianol G formulation.

Caption: General experimental workflow for in vivo evaluation of Leachianol G formulations.

References

• 1. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Formulation Strategies for Enhancing the Bioavailability of Silymarin: The State of the Art - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved solubility, dissolution rate, and oral bioavailability of main biflavonoids from Selaginella doederleinii extract by amorphous solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug Delivery of Natural Products Through Nanocarriers for Effective Breast Cancer Therapy: A Comprehensive Review of Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plant protein-based hydrophobic fine and ultrafine carrier particles in drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leachianol G Analytical Standards and Reference Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding, sourcing, and utilizing Leachianol G as an analytical standard. Given the current lack of commercially available certified reference materials for Leachianol G, this document outlines protocols for its isolation and purification from natural sources, along with detailed methods for its quantification and preliminary biological assessment.

Introduction to Leachianol G

Leachianol G is a stilbenoid dimer, a class of natural phenolic compounds. It has been identified in various parts of the grapevine (Vitis vinifera). Stilbenoids are known for a wide range of biological activities, including antioxidant and anti-inflammatory properties. As a specific stilbenoid dimer, Leachianol G is a molecule of interest for further investigation into its potential therapeutic applications. The lack of readily available analytical standards, however, presents a significant challenge for researchers. This document aims to provide the necessary protocols to overcome this hurdle.

Obtaining a Leachianol G Reference Standard

As of the latest literature review, a certified analytical standard for Leachianol G is not commercially available from major chemical suppliers. Therefore, researchers must often rely on isolation and purification from natural sources. The primary documented source of Leachianol G is grapevine (Vitis vinifera), particularly in the roots, canes, and stems.

This protocol is adapted from general methods for the isolation of stilbenoids from plant material. Optimization may be required based on the specific plant material and available equipment.

Objective: To isolate and purify Leachianol G from Vitis vinifera canes or roots to be used as a reference standard.

Materials and Reagents:

• Dried and powdered Vitis vinifera canes or roots

• n-Hexane

• Ethyl acetate

• Methanol

• Acetonitrile

• Water (HPLC grade)

• Silica gel for column chromatography

• Sephadex LH-20

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a preparative column

Experimental Workflow for Leachianol G Isolation:

Figure 1: Workflow for the isolation and purification of Leachianol G.

Procedure:

• Extraction: Macerate the powdered plant material in 80% aqueous methanol at room temperature for 24-48 hours. Repeat the extraction process three times to ensure maximum yield.

• Filtration and Concentration: Combine the methanolic extracts, filter, and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Defatting: Resuspend the concentrated extract in water and perform a liquid-liquid extraction with n-hexane to remove non-polar compounds like fats and chlorophyll. Discard the n-hexane layer.

• Ethyl Acetate Extraction: Extract the remaining aqueous layer with ethyl acetate. This fraction will contain the stilbenoids.

• Concentration: Concentrate the ethyl acetate fraction to dryness.

• Column Chromatography:

  • Silica Gel: Subject the crude extract to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate.

  • Sephadex LH-20: Further purify the stilbenoid-rich fractions using a Sephadex LH-20 column with methanol as the mobile phase.

• Preparative HPLC: The final purification step involves preparative reverse-phase HPLC to isolate Leachianol G from other closely related stilbenoids.

• Structure Elucidation and Purity Assessment: Confirm the identity of the purified compound as Leachianol G using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Assess the purity using analytical HPLC-DAD. A purity of ≥95% is recommended for a reference standard.

Analytical Methods for Quantification of Leachianol G

The following HPLC-DAD method is a general protocol that can be optimized for the quantification of Leachianol G in plant extracts.

Instrumentation and Conditions:

Parameter	Recommended Setting
HPLC System	A system equipped with a quaternary pump, autosampler, column oven, and diode array detector.
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient Elution	Start with 10% B, increase to 50% B over 30 minutes, then to 100% B over 5 minutes, hold for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	DAD detection at 320 nm for quantification, with monitoring from 200-400 nm for peak purity assessment.
Reference Standard	Purified Leachianol G of known concentration and purity.

Sample Preparation:

• Extract the plant material using the methanol extraction method described in the isolation protocol.

• After concentration, redissolve the extract in the initial mobile phase composition.

• Filter the sample through a 0.45 µm syringe filter before injection.

Quantification: Create a calibration curve using the purified Leachianol G reference standard at a minimum of five concentration levels. The concentration of Leachianol G in the samples can then be determined from this curve.

Putative Biological Activity and Signaling Pathways

While specific studies on the biological signaling pathways of Leachianol G are limited, the activities of other stilbenoids, particularly resveratrol and its dimers, are well-documented.[1][2] These compounds are known to exert antioxidant and anti-inflammatory effects through various cellular mechanisms.[3]

Based on the known activities of related stilbenoids, Leachianol G may influence the following pathways:

• Nrf2/ARE Pathway: Stilbenoids are known to activate the Nrf2 transcription factor, which upregulates the expression of antioxidant enzymes.[3]

• PI3K/Akt Pathway: This pathway is involved in cell survival and proliferation, and some stilbenoids have been shown to modulate its activity.[4]

• NF-κB Pathway: Stilbenoids can inhibit the activation of NF-κB, a key regulator of inflammatory responses.

Diagram of a Putative Stilbenoid Signaling Pathway:

References

• 1. Biological Activities of Stilbenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the Effects of Monomeric and Dimeric Stilbenoids on Bacteria-Induced Cytokines and LPS-Induced ROS Formation in Bone Marrow-Derived Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Characterization, Free Radical Scavenging, and Cellular Antioxidant and Anti-Inflammatory Properties of a Stilbenoid-Rich Root Extract of Vitis vinifera - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating the Potential of Leachianol G in Amyloid-Beta Toxicity Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, there is a notable absence of direct studies specifically investigating the application of Leachianol G in amyloid-beta (Aβ) toxicity models. However, promising research on related species, particularly Ilex latifolia, suggests that compounds from the Ilex genus may offer neuroprotective effects against Aβ-induced pathology. Extracts from Ilex latifolia have been shown to prevent memory impairment induced by amyloid-beta in mice by inhibiting apoptosis and tau phosphorylation[1]. This document, therefore, provides a hypothesized framework and detailed protocols for evaluating the potential of Leachianol G based on the known anti-inflammatory and antioxidant properties of phytochemicals and the neuroprotective effects observed in the Ilex genus.

The accumulation and aggregation of amyloid-beta peptides are central to the pathology of Alzheimer's disease, leading to oxidative stress, neuroinflammation, and eventual neuronal death[2][3]. Compounds with antioxidant and anti-inflammatory properties are of significant interest as potential therapeutic agents. Natural products, such as flavonoids and other polyphenols, have demonstrated the ability to modulate signaling pathways implicated in neurodegeneration, including those involving NF-κB and MAPKs, and to protect against Aβ-induced toxicity[2][4].

These application notes will therefore focus on the presumptive neuroprotective mechanisms of Leachianol G, centering on its potential antioxidant and anti-inflammatory activities.

Hypothesized Mechanism of Action

Leachianol G, as a constituent of the Ilex genus, may exert neuroprotective effects in amyloid-beta toxicity models through two primary mechanisms:

• Antioxidant Activity: By scavenging reactive oxygen species (ROS) generated during Aβ aggregation and subsequent cellular stress, Leachianol G could mitigate oxidative damage to neurons.

• Anti-inflammatory Effects: Leachianol G may suppress the activation of microglia and astrocytes, key players in the neuroinflammatory response triggered by Aβ plaques, thereby reducing the production of pro-inflammatory cytokines and neurotoxic mediators.

The following sections provide detailed protocols to investigate these hypotheses.

Experimental Protocols

Protocol 1: In Vitro Assessment of Antioxidant Activity

This protocol details the use of the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay to determine the free radical scavenging capacity of Leachianol G.

Materials:

• Leachianol G

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Leachianol G in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a stock solution of ascorbic acid in methanol.

• Assay Procedure:

  • Add 100 µL of various concentrations of Leachianol G (e.g., 1, 10, 50, 100 µg/mL) to the wells of a 96-well plate.

  • In separate wells, add 100 µL of methanol as a blank and 100 µL of ascorbic acid at various concentrations as a positive control.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with Leachianol G or ascorbic acid.

  • Determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Protocol 2: Cell Viability Assay in an Aβ-Induced Toxicity Model

This protocol uses the MTT assay to assess the protective effects of Leachianol G on neuronal cells exposed to toxic Aβ oligomers.

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM/F12) with fetal bovine serum (FBS) and penicillin-streptomycin

• Amyloid-beta (1-42) peptide

• Leachianol G

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

Procedure:

• Preparation of Aβ Oligomers:

  • Dissolve Aβ(1-42) peptide in HFIP, evaporate the solvent, and store the peptide film at -20°C.

  • Resuspend the peptide film in DMSO to a stock concentration and then dilute in serum-free medium to the desired final concentration.

  • Incubate at 4°C for 24 hours to form oligomers.

• Cell Culture and Treatment:

  • Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

  • Pre-treat the cells with various concentrations of Leachianol G for 2 hours.

  • Add the prepared Aβ(1-42) oligomers to the wells (final concentration, e.g., 10 µM) and incubate for 24 hours.

  • Include control wells with untreated cells, cells treated with Leachianol G alone, and cells treated with Aβ(1-42) alone.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Express cell viability as a percentage of the untreated control.

Protocol 3: Measurement of Pro-inflammatory Cytokine Production

This protocol uses an enzyme-linked immunosorbent assay (ELISA) to quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) released from microglial cells stimulated with Aβ.

Materials:

• Microglial cell line (e.g., BV-2)

• Cell culture medium

• Amyloid-beta (1-42) peptide

• Leachianol G

• LPS (lipopolysaccharide) as a positive control for inflammation

• ELISA kits for TNF-α and IL-1β

Procedure:

• Cell Culture and Treatment:

  • Seed BV-2 cells in a 24-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of Leachianol G for 2 hours.

  • Stimulate the cells with Aβ(1-42) oligomers (e.g., 5 µM) or LPS (e.g., 100 ng/mL) for 24 hours.

• Sample Collection:

  • Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• ELISA:

  • Perform the ELISA for TNF-α and IL-1β according to the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve and determine the concentration of cytokines in each sample.

  • Compare the cytokine levels in Leachianol G-treated groups to the Aβ-stimulated group.

Data Presentation

Table 1: Antioxidant Activity of Leachianol G (DPPH Assay)

Concentration (µg/mL)	% DPPH Scavenging (Leachianol G)	% DPPH Scavenging (Ascorbic Acid)
1	Hypothetical Data	Hypothetical Data
10	Hypothetical Data	Hypothetical Data
50	Hypothetical Data	Hypothetical Data
100	Hypothetical Data	Hypothetical Data
IC50 (µg/mL)	Hypothetical Value	Hypothetical Value

Table 2: Neuroprotective Effect of Leachianol G against Aβ(1-42)-Induced Toxicity (MTT Assay)

Treatment	Concentration	Cell Viability (%)
Control	-	100
Aβ(1-42)	10 µM	Hypothetical Data
Leachianol G	1 µg/mL	Hypothetical Data
Leachianol G + Aβ(1-42)	1 µg/mL + 10 µM	Hypothetical Data
Leachianol G	10 µg/mL	Hypothetical Data
Leachianol G + Aβ(1-42)	10 µg/mL + 10 µM	Hypothetical Data

Table 3: Effect of Leachianol G on Pro-inflammatory Cytokine Production in Aβ(1-42)-Stimulated Microglia (ELISA)

Treatment	TNF-α (pg/mL)	IL-1β (pg/mL)
Control	Hypothetical Data	Hypothetical Data
Aβ(1-42) (5 µM)	Hypothetical Data	Hypothetical Data
Leachianol G (1 µg/mL) + Aβ(1-42)	Hypothetical Data	Hypothetical Data
Leachianol G (10 µg/mL) + Aβ(1-42)	Hypothetical Data	Hypothetical Data
LPS (100 ng/mL)	Hypothetical Data	Hypothetical Data

Visualizations

Caption: Workflow for evaluating Leachianol G's neuroprotective potential.

Caption: Hypothesized mechanism of Leachianol G in mitigating Aβ toxicity.

References

• 1. Ilex latifolia Prevents Amyloid β Protein (25–35)-Induced Memory Impairment by Inhibiting Apoptosis and Tau Phosphorylation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The neuroprotective potential of flavonoids: a multiplicity of effects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Leachianol G Extraction Optimization: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of Leachianol G. The information is presented in a user-friendly question-and-answer format, addressing specific challenges that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Leachianol G and what are its primary sources?

Leachianol G is a stilbenoid, a type of natural phenol. It is recognized for its potential biological activities, including antifungal properties[1]. It can be isolated from plant sources, notably from the grape species Vitis vinifera, where it is found in grape canes, as well as from the roots of Ampelopsis brevipedunculata var. hancei[2][3]. It can also be derived from the fermentation of specific microorganisms[1].

Q2: Which solvents are most effective for extracting Leachianol G and related stilbenoids?

For the extraction of stilbenoids, including compounds structurally similar to Leachianol G from grape canes, mixtures of ethanol and water have been shown to be highly effective. Aqueous ethanol solutions in the range of 60-80% are frequently reported to provide optimal yields[3][4][5][6]. Methanol has also been identified as a suitable solvent for stilbenoid extraction[1][7]. The choice of solvent can significantly impact the extraction efficiency, with pure ethanol or acetone sometimes resulting in lower yields compared to aqueous mixtures[4].

Q3: What is the optimal temperature for Leachianol G extraction?

Elevated temperatures generally enhance the extraction efficiency of stilbenoids. For instance, in ultrasound-assisted extraction (UAE), a temperature of 75°C has been demonstrated to be effective for extracting stilbenoids from grape canes[4][5]. However, it is crucial to avoid excessively high temperatures (e.g., above 125°C), which can lead to the thermal degradation of some phenolic compounds[4][8].

Q4: How does the physical state of the source material affect extraction yield?

The particle size of the plant material is a critical factor. Using powdered or milled material is recommended as it provides a significantly larger surface area for solvent interaction, leading to a more efficient extraction compared to using cut or whole material[4][7].

Troubleshooting Guide

Issue 1: Consistently Low Leachianol G Yield

If you are experiencing lower than expected yields of Leachianol G, consider the following troubleshooting steps:

• Evaluate Your Solvent System: The polarity of the extraction solvent is crucial. If you are using a pure solvent like 100% ethanol or acetone, consider preparing aqueous mixtures. For stilbenoids, 60-80% ethanol in water is often more effective[3][4][5].

• Optimize Extraction Temperature: Low temperatures may not be sufficient for efficient extraction. Gradually increase the temperature, for example, up to 75-80°C, while monitoring for any potential degradation of the target compound[4][5][6].

• Increase Extraction Cycles: A single extraction step may be insufficient to recover the majority of the target compound. It has been noted that for some methods, only 40% of total stilbenoids are recovered in the first extraction. Performing multiple extraction cycles on the same plant material can significantly increase the overall yield[4][7].

• Assess Material Preparation: Ensure your plant material is finely ground to maximize the surface area available for extraction[4][7].

Issue 2: Inconsistent Yields Between Batches

Inconsistency in extraction yields can be frustrating. Here are some factors to investigate:

• Source Material Variability: The concentration of stilbenoids in natural sources can fluctuate based on factors like plant variety, geographical location, climate, and harvest time[9]. Whenever possible, use a homogenized batch of source material for a series of experiments to ensure consistency.

• Standardize Sample Preparation: Ensure that the grinding and sieving process for your plant material is consistent for every batch to maintain a uniform particle size.

• Maintain Precise Control Over Parameters: Small variations in extraction parameters can lead to different yields. Precisely control and monitor the temperature, extraction time, and solvent-to-solid ratio for each experiment.

Issue 3: Suspected Degradation of Leachianol G During Extraction

If you suspect that Leachianol G is degrading during your extraction process, consider these points:

• Temperature-Related Degradation: While higher temperatures can improve extraction, excessive heat can cause degradation. If you are using high temperatures, try reducing the temperature and potentially extending the extraction time to compensate[4][8].

• Oxidative Degradation: Phenolic compounds can be susceptible to oxidation. If you suspect this is an issue, consider degassing your solvent prior to use or performing the extraction under an inert atmosphere, such as nitrogen[4].

• pH Stability: The pH of your extraction medium can influence the stability of your target compound. For flavonoids, a neutral pH is often preferable, while phenolic acids may be more stable at a lower pH[10]. The optimal pH for Leachianol G stability should be determined experimentally.

Data Presentation

Table 1: Comparison of Extraction Methods for Stilbenoids from Vitis vinifera

Extraction Method	Solvent	Temperature (°C)	Time	Key Findings	Reference(s)
Maceration	80% Ethanol	Room Temp.	-	Effective, but can be time-consuming.	[3]
Ultrasound-Assisted Extraction (UAE)	60% Ethanol	75	10 min	Rapid and efficient extraction of stilbenes.	[5]
Accelerated Solvent Extraction (ASE)	Methanol	-	-	Reported to yield the highest total amount of stilbenes.	[1][7]
Microwave-Assisted Extraction (MAE)	-	-	-	Can increase the extraction of stilbenes with a lower solvent-to-solid ratio and shorter time.	[11]

Note: The data presented is for the general class of stilbenoids from grape cane and should be used as a guideline for optimizing Leachianol G extraction.

Experimental Protocols

Protocol: Ultrasound-Assisted Extraction of Stilbenoids from Grape Canes

This protocol is a general guideline based on effective methods reported for stilbenoid extraction and should be optimized for Leachianol G.

• Sample Preparation:

  • Dry the Vitis vinifera canes at a controlled temperature (e.g., 40°C) until a constant weight is achieved.

  • Grind the dried canes into a fine powder using a laboratory mill.

  • Sieve the powder to ensure a uniform particle size.

• Extraction:

  • Weigh a precise amount of the powdered grape cane material (e.g., 1 gram).

  • Place the powder in an extraction vessel.

  • Add the extraction solvent (e.g., 60% ethanol in water) at a specific solvent-to-solid ratio (e.g., 40:1 mL/g)[5].

  • Place the vessel in an ultrasonic bath.

  • Set the temperature to 75°C and sonicate for 10 minutes[5].

• Separation and Concentration:

  • After extraction, separate the solid material from the liquid extract by centrifugation followed by filtration.

  • To increase the yield, repeat the extraction process on the solid residue with fresh solvent.

  • Combine the liquid extracts from all cycles.

  • Concentrate the extract using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40°C) to avoid thermal degradation.

• Analysis:

  • Analyze the concentrated extract for the presence and quantity of Leachianol G using analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Mandatory Visualizations

Caption: Workflow for Leachianol G extraction and analysis.

Caption: Troubleshooting logic for low Leachianol G yield.

References

• 1. Various Extraction Methods for Obtaining Stilbenes from Grape Cane of Vitis vinifera L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arodes.hes-so.ch [arodes.hes-so.ch]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Recent Green Technologies in Natural Stilbenoids Production and Extraction: The Next Chapter in the Cosmetic Industry [mdpi.com]
• 10. Stability of Propolis Phenolics during Ultrasound-Assisted Extraction Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Leachianol G stability issues and degradation products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Leachianol G. The information is designed to address potential stability issues and questions regarding degradation products that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Leachianol G and what is its general stability profile?

Leachianol G is a resveratrol hexamer, a type of stilbenoid, isolated from sources such as the stalks of Vitis vinifera.[1] As a complex polyphenolic compound, it is susceptible to degradation under various environmental conditions. While specific stability data for Leachianol G is limited in publicly available literature, related stilbenoids are known to be sensitive to light, heat, oxygen, and changes in pH.[2][3] For general research use, it is often supplied in a solvent like DMSO and should be stored at -20°C.[1][4]

Q2: I am observing a change in the color of my Leachianol G solution. What could be the cause?

Color changes in solutions of polyphenolic compounds like Leachianol G are often indicative of degradation, specifically oxidation. Exposure to air (oxygen) and light can initiate oxidative processes, leading to the formation of colored degradation products. It is crucial to handle the compound under inert atmosphere (e.g., argon or nitrogen) and in amber vials to minimize light exposure.

Q3: My analytical results (e.g., HPLC) show new, unexpected peaks appearing over time. How can I identify these as degradation products?

The appearance of new peaks in a chromatographic analysis of a Leachianol G sample over time is a strong indication of degradation. To confirm these are degradation products, a forced degradation study is recommended.[5][6][7] By intentionally exposing Leachianol G to stress conditions (e.g., acid, base, oxidation, heat, light), you can generate these degradation products at a higher concentration, facilitating their isolation and characterization using techniques like LC-MS and NMR.[2][7]

Q4: What are the best practices for storing Leachianol G to ensure its stability?

To maintain the stability of Leachianol G, the following storage conditions are recommended:

• Temperature: Store at -20°C for long-term storage.[4]

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For solutions, it is ideal to purge the vial with an inert gas like argon or nitrogen before sealing to minimize oxidation.

• Solvent: If preparing stock solutions, use a dry, aprotic solvent like DMSO. Prepare solutions fresh whenever possible.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Loss of Potency or Activity in Bioassays	Chemical degradation of Leachianol G.	1. Verify the storage conditions of your Leachianol G stock. 2. Perform an analytical check (e.g., HPLC-UV) of the compound's purity against a fresh or properly stored reference sample. 3. If degradation is confirmed, synthesize or acquire a fresh batch of the compound.
Inconsistent Experimental Results	Instability of Leachianol G in the experimental medium (e.g., cell culture media, buffer).	1. Assess the stability of Leachianol G directly in your experimental buffer or medium over the time course of your experiment. 2. Consider the pH of the medium, as extreme pH can accelerate hydrolysis. 3. Minimize the exposure of the compound to the medium before analysis.
Precipitation of Compound from Solution	Poor solubility or degradation leading to less soluble products.	1. Confirm the solubility of Leachianol G in your chosen solvent and at the working concentration. 2. If using aqueous buffers, ensure the final concentration of the organic solvent (e.g., DMSO) is sufficient to maintain solubility but does not affect the experiment. 3. Visually inspect for precipitation before each use.

Experimental Protocols

Protocol 1: Forced Degradation Study of Leachianol G

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products.[5][6][8]

1. Preparation of Stock Solution:

• Prepare a stock solution of Leachianol G in a suitable solvent (e.g., 10 mM in DMSO).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.
• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.
• Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.
• Thermal Degradation: Incubate the stock solution at 80°C for 48 hours.
• Photodegradation: Expose the stock solution to a UV lamp (254 nm) for 24 hours.

3. Sample Analysis:

• After the incubation period, neutralize the acidic and basic samples.
• Analyze all samples, including a control (unstressed) sample, by a stability-indicating method like HPLC-UV/MS.
• Compare the chromatograms to identify degradation peaks.

Protocol 2: HPLC Method for Stability Assessment

This is a general HPLC method that can be optimized for the analysis of Leachianol G and its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start with 10% B, ramp to 90% B over 30 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm and 320 nm.

• Injection Volume: 10 µL.

Quantitative Data Summary

The following table is a representative example of how to present quantitative data from a stability study of Leachianol G.

Condition	Time (hours)	Leachianol G Remaining (%)	Major Degradation Product 1 (Area %)	Major Degradation Product 2 (Area %)
Control (RT, Dark)	0	100	0	0
24	98.5	0.5	0.2
48	97.2	1.1	0.5
0.1 M HCl (60°C)	24	85.3	8.2	2.1
0.1 M NaOH (60°C)	24	72.1	15.4	4.3
3% H₂O₂ (RT)	24	65.8	20.1	5.9
80°C (Dark)	48	90.5	5.3	1.8
UV Light (254 nm)	24	78.9	12.6	3.7

Note: This data is illustrative and not based on actual experimental results for Leachianol G.

Visualizations

Caption: Workflow for a forced degradation study of Leachianol G.

Caption: A potential signaling pathway affected by stilbenoids like Leachianol G.

References

• 1. Leachianol F | CAS:164123-50-6 | Manufacturer ChemFaces [chemfaces.com]
• 2. ijcrt.org [ijcrt.org]
• 3. botanyjournals.com [botanyjournals.com]
• 4. Biorbyt [biorbyt.com]
• 5. forced degradation study: Topics by Science.gov [science.gov]
• 6. longdom.org [longdom.org]
• 7. acdlabs.com [acdlabs.com]
• 8. Forced Degradation Studies of Biopharmaceuticals | RSSL [rssl.com]

Leachianol G HPLC Analysis: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered during the analysis of Leachianol G.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in HPLC and why is it a problem for Leachianol G analysis?

A1: Peak tailing is a phenomenon in HPLC where a chromatographic peak is not symmetrical, exhibiting a trailing edge that slowly returns to the baseline.[1] This is problematic for the analysis of Leachianol G as it can lead to inaccurate quantification, reduced resolution between adjacent peaks, and decreased sensitivity.[2]

Q2: What are the most common causes of peak tailing for a compound like Leachianol G?

A2: For a phenolic compound like Leachianol G, a stilbenoid, the most common causes of peak tailing include:

• Secondary Interactions: Interaction between the phenolic hydroxyl groups of Leachianol G and active silanol groups on the surface of the silica-based stationary phase.[1]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of Leachianol G's phenolic groups, it can exist in both ionized and non-ionized forms, leading to peak tailing.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, causing peak distortion.[3]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can create active sites that cause tailing.[4]

• Extra-Column Volume: Excessive tubing length or large internal diameter tubing between the injector, column, and detector can cause band broadening and peak tailing.[3]

Q3: How can I quickly check if my column is the source of the peak tailing?

A3: A simple way to diagnose a column-related problem is to replace the current analytical column with a new, unused column of the same type. If the peak shape improves significantly with the new column, it is highly likely that the original column was contaminated, degraded, or had developed a void. Also, removing the guard column, if one is in use, can help determine if it is the source of the problem.[4]

Q4: Can the sample solvent affect the peak shape of Leachianol G?

A4: Yes, the sample solvent can have a significant impact. If the sample solvent is much stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause peak distortion, including tailing. It is always recommended to dissolve the sample in the initial mobile phase whenever possible.[3]

Troubleshooting Guide

Systematic Approach to Troubleshooting Leachianol G Peak Tailing

This guide provides a step-by-step approach to identify and resolve the root cause of peak tailing in your Leachianol G HPLC analysis.

Step 1: Initial Assessment and Data Collection

Before making any changes to your HPLC system, carefully document the current state of your analysis.

• Peak Asymmetry Factor: Calculate the tailing factor (Tf) or asymmetry factor (As) for the Leachianol G peak. A value greater than 1.2 indicates significant tailing.

• Chromatographic Conditions: Record all experimental parameters, including:

  • Column details (manufacturer, stationary phase, dimensions, particle size)

  • Mobile phase composition and pH

  • Flow rate and temperature

  • Injection volume and sample concentration

  • Detector settings

Step 2: Troubleshooting Workflow

Follow the logical progression outlined in the diagram below to systematically isolate the cause of peak tailing.

References

• 1. chromtech.com [chromtech.com]
• 2. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 3. uhplcs.com [uhplcs.com]
• 4. restek.com [restek.com]

Technical Support Center: Optimizing Leachianol G Cell Permeability

Welcome to the technical support center for optimizing the cell permeability of Leachianol G and related stilbenoid compounds. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in your research.

Disclaimer: Leachianol G is a specific resveratrol dimer with limited publicly available data on its cell permeability. The information provided here is based on established methodologies and data from structurally similar and well-studied stilbenoids, such as resveratrol and pterostilbene. These compounds serve as valuable proxies to guide your experimental design and troubleshooting efforts for Leachianol G.

Frequently Asked Questions (FAQs)

Q1: What is Leachianol G and why is its cell permeability a concern?

A1: Leachianol G is a naturally occurring stilbenoid, a class of polyphenolic compounds found in plants like grapevines (Vitis vinifera).[1] Stilbenoids are known for a variety of biological activities, but their therapeutic potential can be limited by factors such as low aqueous solubility and poor cell membrane permeability.[2] Optimizing cell permeability is crucial for ensuring that Leachianol G can reach its intracellular targets to exert its biological effects in in vitro cell-based assays and for predicting its potential in vivo absorption.

Q2: My Leachianol G stock solution (in DMSO) precipitates when added to my aqueous cell culture medium. How can I solve this?

A2: This is a common issue for polyphenolic compounds which often have low water solubility.[2] Here are several troubleshooting steps:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, typically below 0.5%, to minimize solvent toxicity and precipitation.

• Use Solubilizing Excipients: Consider the use of pharmaceutically acceptable solubilizing agents. Cyclodextrins, for instance, have been shown to improve the aqueous solubility of stilbenoids like resveratrol.[3]

• Formulation Strategies: For more advanced studies, formulating Leachianol G into nano-delivery systems such as liposomes or solid lipid nanoparticles (SLNs) can significantly enhance its aqueous solubility and stability.[1][4][5]

• Sonication: Briefly sonicating the diluted solution might help in dissolving small precipitates, but be cautious as it can also degrade the compound.

Q3: I am observing high variability between my replicate wells in a Caco-2 permeability assay with Leachianol G. What are the possible causes?

A3: High variability in Caco-2 assays can stem from several factors:

• Inconsistent Cell Monolayer: Ensure your Caco-2 cells have formed a consistent, fully differentiated monolayer. This is typically achieved after 21 days of culture.[6][7][8] The integrity of the monolayer should be verified by measuring the transepithelial electrical resistance (TEER) values, which should be within an acceptable range (e.g., 400–600 Ω·cm²).[7][8]

• Compound Instability: Stilbenoids can be unstable in cell culture media, with stability being influenced by pH and temperature.[9][10] It is advisable to assess the stability of Leachianol G in your assay buffer over the time course of the experiment. Resveratrol, for example, is more stable in media containing pyruvate and fetal bovine serum.[11]

• Non-specific Binding: Polyphenolic compounds can bind to plasticware. Using low-binding plates can help minimize this issue.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially when working with multi-well plates.

Q4: How can I determine if Leachianol G is a substrate for efflux transporters like P-glycoprotein (P-gp)?

A4: To determine if Leachianol G is subject to active efflux, you can perform a bidirectional Caco-2 assay. This involves measuring the permeability in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 is generally indicative of active efflux. You can also perform the assay in the presence of known P-gp inhibitors, such as verapamil. A significant increase in A-B permeability in the presence of the inhibitor would suggest that Leachianol G is a P-gp substrate.

Q5: What are the expected apparent permeability (Papp) values for a compound like Leachianol G?

A5: While specific data for Leachianol G is unavailable, we can look at related compounds. Resveratrol has reported Papp values in Caco-2 models ranging from approximately 2.0 x 10⁻⁵ cm/s to 7 x 10⁻⁶ cm/s.[12] Pterostilbene, a more lipophilic resveratrol analog, generally exhibits higher cell membrane permeability.[13] A compound with a Papp value >1 x 10⁻⁶ cm/s in the Caco-2 model is typically considered to have good permeability.

Troubleshooting Guides

Issue 1: Low Permeability in PAMPA Assay

• Symptoms: The calculated effective permeability (Pe) for Leachianol G is consistently low, suggesting poor passive diffusion.

• Possible Causes & Solutions:

  • Poor Solubility in Donor Well: The compound may have precipitated in the aqueous buffer of the donor compartment.

    • Solution: Increase the percentage of a co-solvent like DMSO (up to 5% is common in PAMPA).[14] Alternatively, use solubility enhancers like cyclodextrins in the donor buffer.

  • Incorrect Artificial Membrane Composition: The lipid composition of the artificial membrane may not be optimal for this class of compound.

    • Solution: Experiment with different lipid compositions for the PAMPA membrane. A common composition is phosphatidylcholine in dodecane.

  • Compound Instability: The compound may be degrading during the incubation period (typically 10-20 hours).[14][15]

    • Solution: Perform a stability check of Leachianol G in the assay buffer under the same incubation conditions. If degradation is significant, a shorter incubation time may be necessary, although this could reduce assay sensitivity.

Issue 2: Inconsistent or Low Recovery in Caco-2 Assay

• Symptoms: The total amount of Leachianol G recovered from the apical, basolateral, and cell lysate compartments is significantly less than the initial amount added.

• Possible Causes & Solutions:

  • Metabolism by Caco-2 Cells: Caco-2 cells express metabolic enzymes and can metabolize compounds during transit. Resveratrol, for example, is known to be metabolized to its glucuronide and sulfate conjugates by Caco-2 cells.[16]

    • Solution: Use an analytical method like LC-MS/MS to look for potential metabolites in the basolateral compartment and cell lysate.

  • Intracellular Accumulation: The compound may be readily entering the cells but not efficiently exiting into the basolateral compartment.

    • Solution: Ensure you lyse the cells at the end of the experiment and quantify the amount of compound that has accumulated intracellularly. Studies have shown extensive accumulation of resveratrol in Caco-2 cells.

  • Non-specific Binding: The compound may be binding to the Transwell insert or the plate.

    • Solution: Pre-treat the wells with a blocking agent like bovine serum albumin (BSA) or use low-adhesion plates.

Quantitative Data Summary

The following table summarizes permeability data for resveratrol and pterostilbene, which can be used as a reference for interpreting your results for Leachianol G.

Compound	Assay Type	Apparent Permeability (Papp) (cm/s)	Efflux Ratio (Papp B-A / Papp A-B)	Notes
Resveratrol	Caco-2	2.0 x 10⁻⁵[12]	Not a substrate for P-gp or MRPs[12]	Transport is mainly by passive diffusion.[17]
Caco-2	~7 x 10⁻⁶	-	Extensive metabolism to sulfate and glucuronide conjugates.
Caco-2	1.6 x 10⁻⁵ (in HBSS)[18]	-	Permeability can be influenced by the transport medium.[18]
Pterostilbene	Caco-2	Higher than resveratrol[13]	-	Higher lipophilicity leads to increased cell membrane permeability.[13]
In vivo (oral)	Bioavailability ~67% (in rats)[13]	-	Compared to ~30% for resveratrol.[13]

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay evaluates the passive diffusion of a compound across a lipid-infused artificial membrane.

Materials:

• PAMPA plate (e.g., 96-well format with a donor and acceptor plate)

• Artificial membrane solution (e.g., 2% phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO

• Test compound (Leachianol G) and control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

• UV-Vis plate reader or LC-MS/MS system

Procedure:

• Prepare Solutions: Prepare a stock solution of Leachianol G and control compounds in DMSO. Create the final donor solutions by diluting the stocks in PBS to the desired concentration (e.g., 10 µM), ensuring the final DMSO concentration is consistent across all wells (e.g., 1-5%).[19]

• Coat the Membrane: Carefully add 5 µL of the artificial membrane solution to each well of the donor plate's filter membrane, ensuring the entire surface is coated.[19]

• Add Acceptor Solution: Add 300 µL of PBS (containing the same percentage of DMSO as the donor solution) to each well of the acceptor plate.[19]

• Assemble the PAMPA Sandwich: Place the donor plate onto the acceptor plate, ensuring the bottom of the donor wells is in contact with the acceptor solution.

• Add Donor Solution: Add 150-200 µL of the donor solutions (containing the test and control compounds) to the donor plate wells.

• Incubation: Cover the plate and incubate at room temperature for 10-20 hours in a humidity-controlled chamber.[14]

• Sample Analysis: After incubation, carefully separate the plates. Determine the concentration of the compound in the donor and acceptor wells using a suitable analytical method (UV-Vis or LC-MS/MS).

• Calculate Permeability: Calculate the effective permeability (Pe) using the appropriate equations, which take into account the incubation time, well surface area, and volumes.

Protocol 2: Caco-2 Cell Permeability Assay

This assay uses a monolayer of human intestinal Caco-2 cells to model drug absorption across the gut wall.

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, penicillin-streptomycin)

• Transwell inserts (e.g., 24-well format)

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES, pH 7.4

• Test compound (Leachianol G) and control compounds

• TEER meter

• LC-MS/MS system

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture the cells for 21 days to allow them to differentiate and form a confluent monolayer with tight junctions.[6][8]

• Monolayer Integrity Check: Before the experiment, measure the TEER of each well. Only use wells that fall within the pre-defined acceptable range. You can also measure the permeability of a low permeability marker like Lucifer yellow or mannitol.

• Prepare for Transport Study: Wash the cell monolayers twice with pre-warmed HBSS. Pre-incubate the cells with HBSS for 30 minutes at 37°C.

• Apical to Basolateral (A-B) Transport:

  • Remove the buffer from both compartments.

  • Add the test compound solution in HBSS to the apical (upper) compartment.

  • Add fresh HBSS to the basolateral (lower) compartment.

  • Incubate at 37°C with gentle shaking.

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral compartment and replace it with an equal volume of fresh HBSS.

• Basolateral to Apical (B-A) Transport (for efflux studies):

  • Follow the same procedure but add the test compound to the basolateral compartment and sample from the apical compartment.

• Sample Analysis: Analyze the concentration of Leachianol G in the collected samples using LC-MS/MS.

• Calculate Permeability: Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

Visualizations

Caption: Workflow for assessing Leachianol G cell permeability.

Caption: Decision tree for addressing solubility issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Biological Activities of Stilbenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enhancing Solubility and Bioefficacy of Stilbenes by Liposomal Encapsulation—The Case of Macasiamenene F - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Caco-2 Cell Permeability of Flavonoids and Saponins from Gynostemma pentaphyllum: the Immortal Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Improved stability of trans-resveratrol in aqueous solutions by carboxymethylated (1,3/1,6)-β-D-glucan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Resveratrol Can Be Stable in a Medium Containing Fetal Bovine Serum with Pyruvate but Shortens the Lifespan of Human Fibroblastic Hs68 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Increasing the throughput and productivity of Caco-2 cell permeability assays using liquid chromatography-mass spectrometry: application to resveratrol absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Random Page - Lokey Lab Protocols [lokeylab.wikidot.com]
• 15. Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Increased transport of resveratrol across monolayers of the human intestinal Caco-2 cells is mediated by inhibition and saturation of metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. cdn.technologynetworks.com [cdn.technologynetworks.com]

Technical Support Center: Overcoming Side Reactions in Leachianol G Synthesis

Welcome to the technical support center for the synthesis of Leachianol G. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges encountered during the synthesis of this complex resveratrol dimer. Here, you will find answers to frequently asked questions and detailed guides to navigate potential side reactions and purification hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My oxidative dimerization of resveratrol is yielding a complex mixture of products instead of predominantly Leachianol G. What are the likely side products and how can I minimize them?

A: The oxidative dimerization of resveratrol is a common route to Leachianol G, but it is prone to forming a variety of other dimers and oligomers due to the multiple reactive sites on the resveratrol molecule.

Common Side Products:

• Restrytisol B: A diastereomer of Leachianol G.

• Parthenostilbenins A and B: Isomeric dimers with different ring closures.

• Resveratrol trans-dehydrodimer: A common and often significant byproduct.

• Oligomeric materials: Higher molecular weight products resulting from further oxidation and polymerization.[1]

Troubleshooting Strategies:

• Enzyme Selection and Control: The choice of peroxidase and the control of its activity are critical. Peroxidases from different sources can exhibit different regioselectivities. Consider screening various peroxidases or laccases to find one that favors the formation of Leachianol G.

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the reaction pathway. Protic solvents may favor different cyclization patterns than aprotic solvents.

  • pH: The pH of the reaction medium can affect the oxidation potential of resveratrol and the enzymatic activity. Systematic optimization of pH is recommended.

  • Temperature: Lowering the reaction temperature can sometimes improve selectivity by slowing down competing side reactions.

• Slow Addition of Oxidant: Adding the oxidant (e.g., hydrogen peroxide) slowly over an extended period can help maintain a low concentration of radical intermediates, which may reduce the formation of oligomers and other undesired products.

Q2: I am observing significant amounts of overoxidation and polymer formation in my reaction. How can I prevent this?

A: Overoxidation is a major challenge in resveratrol dimerization because the dimer products can have similar or even lower oxidation potentials than resveratrol itself, making them susceptible to further oxidation.[2][3]

Troubleshooting Strategies:

• Protecting Groups: Although it adds extra steps, the use of protecting groups on some of the phenolic hydroxyls of resveratrol can direct the dimerization to specific positions and prevent overoxidation. The protecting groups would then be removed in a subsequent step.

• Stoichiometry of the Oxidant: Carefully control the stoichiometry of the oxidant. Using a slight excess may be necessary to drive the reaction to completion, but a large excess will certainly lead to overoxidation. Start with a 1:1 molar ratio of resveratrol to oxidant and adjust as needed based on reaction monitoring.

• Reaction Time: Monitor the reaction progress closely using techniques like TLC or HPLC. Quench the reaction as soon as the desired product concentration is maximized to prevent subsequent degradation or overoxidation.

Q3: The purification of Leachianol G from the reaction mixture is proving to be very difficult due to the presence of closely related isomers. What are the recommended purification strategies?

A: The separation of Leachianol G from its isomers is challenging due to their similar polarities and molecular weights. A multi-step purification strategy is often necessary.

Purification Protocol:

• Initial Extraction: After quenching the reaction, perform a liquid-liquid extraction to remove the enzyme and other aqueous components. Ethyl acetate is a common solvent for this purpose.

• Column Chromatography (Silica Gel): This is the primary method for separating the dimers.

  • Solvent System: A gradient elution is typically required. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity.

  • Fraction Collection: Collect small fractions and analyze them by TLC or HPLC to identify those containing Leachianol G. Isomeric impurities may co-elute, requiring further purification.

• Preparative HPLC: For obtaining highly pure Leachianol G, preparative reversed-phase HPLC is often the most effective method.

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount of acid (e.g., formic acid or TFA) to improve peak shape, is commonly used.

Quantitative Data Summary for a Typical Purification:

Purification Step	Starting Material	Product(s) Obtained	Typical Yield (%)	Purity (%)
Oxidative Dimerization	trans-Resveratrol	Crude mixture of dimers	>90 (crude)	10-30 (Leachianol G)
Silica Gel Chromatography	Crude dimer mixture	Enriched Leachianol G fraction	20-40	70-85
Preparative HPLC	Enriched fraction	Pure Leachianol G	5-15 (overall)	>98

Note: Yields and purities are estimates and can vary significantly based on reaction conditions and the specific isomers formed.

Experimental Protocols

Key Experiment: Peroxidase-Catalyzed Oxidative Dimerization of Resveratrol

This protocol is a general guideline for the synthesis of Leachianol G and other resveratrol dimers.[4]

Materials:

• trans-Resveratrol

• Peroxidase (e.g., from Momordica charantia or horseradish)

• Hydrogen peroxide (30% solution)

• Phosphate buffer (pH can be varied, e.g., pH 5.0-7.0)

• Ethyl acetate

• Anhydrous sodium sulfate

• Solvents for chromatography (hexane, ethyl acetate)

Procedure:

• Dissolve trans-resveratrol in the chosen phosphate buffer. The concentration will need to be optimized, but a starting point could be 1-5 mg/mL.

• Add the peroxidase to the resveratrol solution and stir at room temperature.

• Slowly add a stoichiometric amount of hydrogen peroxide solution dropwise to the reaction mixture over a period of 1-2 hours.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of hexane:ethyl acetate 1:1).

• Once the starting material is consumed or the desired product formation is maximized, quench the reaction by adding a reducing agent (e.g., sodium sulfite solution) or by extracting the mixture.

• Extract the reaction mixture three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product mixture.

• Purify the crude mixture by column chromatography followed by preparative HPLC as described in the purification FAQ.

Visualizations

Signaling Pathway: Oxidative Dimerization of Resveratrol

References

• 1. A Scalable Biomimetic Synthesis of Resveratrol Dimers and Systematic Evaluation of their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemistry and Biology of Resveratrol-Derived Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oligomers of resveratrol and ferulic acid prepared by peroxidase-catalyzed oxidation and their protective effects on cardiac injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Leachianol G Recovery

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of Leachianol G after purification.

Frequently Asked Questions (FAQs)

Q1: What is Leachianol G and why is its recovery a concern?

Leachianol G is a naturally occurring phenolic compound, specifically a resveratrol dimer (a type of stilbenoid), with the molecular formula C₂₈H₂₄O₇ and a molecular weight of 472.5 g/mol . It is often isolated from sources like grapevines (Vitis vinifera). Due to its complex structure and potential therapeutic properties, including antioxidant effects, efficient purification and high recovery are crucial for research and development. Low recovery can be a significant bottleneck, increasing costs and limiting the availability of the pure compound for further studies.

Q2: What are the main factors that can lead to low recovery of Leachianol G during purification?

Several factors can contribute to the low recovery of Leachianol G:

• Degradation: Leachianol G, like other stilbenoids, is susceptible to degradation under certain conditions. Exposure to light, high temperatures, and alkaline pH (above 6.8) can lead to isomerization and oxidation, reducing the yield of the desired trans-isomer.[1][2][3][4]

• Suboptimal Extraction: Incomplete extraction from the source material will naturally lead to lower final recovery. The choice of solvent and extraction method is critical.

• Chromatographic Issues: Problems during the purification process, such as irreversible adsorption to the column matrix, improper solvent selection for elution, or co-elution with other compounds, can significantly impact recovery.

• Sample Handling: Improper handling of the sample at any stage, from extraction to final collection, can result in physical loss or degradation of the compound.

Q3: What are the ideal storage conditions for Leachianol G to prevent degradation?

To minimize degradation, Leachianol G should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or below, to slow down potential degradation reactions.

• Light: Protect from light by using amber vials or by wrapping containers in aluminum foil. Stilbenoids are known to be light-sensitive.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• pH: If in solution, maintain a slightly acidic to neutral pH (below 6.8) to prevent base-catalyzed degradation.[1][2][3]

Q4: Which purification techniques are most suitable for Leachianol G?

Centrifugal Partition Chromatography (CPC) has been shown to be an effective method for the purification of resveratrol dimers from natural sources.[5][6][7][8][9][10] This technique avoids the use of a solid stationary phase, which can minimize irreversible adsorption and sample degradation. Traditional column chromatography using a polyamide stationary phase has also been used for the purification of resveratrol from vine stems and could be adapted for Leachianol G.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Leachianol G.

Low Recovery After Extraction

Symptom	Possible Cause	Troubleshooting Steps
Low yield of crude extract	Incomplete extraction from the plant material.	- Ensure the plant material is finely ground to maximize surface area.- Optimize the solvent system. Leachianol G is soluble in solvents like ethyl acetate, chloroform, dichloromethane, DMSO, and acetone. Consider using a mixture of solvents with varying polarities.- Increase the extraction time or perform multiple extraction cycles.
Significant loss of compound after solvent evaporation	Thermal degradation of Leachianol G.	- Use a rotary evaporator at a low temperature (e.g., < 40°C) to remove the solvent.- Avoid prolonged exposure to heat.

Low Recovery During Chromatographic Purification

Symptom	Possible Cause	Troubleshooting Steps
General Low Recovery
Low recovery of Leachianol G in the collected fractions.	Irreversible adsorption to the stationary phase (if using traditional column chromatography).	- Consider using Centrifugal Partition Chromatography (CPC) to avoid a solid support.- If using column chromatography, test different stationary phases (e.g., polyamide, reversed-phase C18).
Degradation on the column.	- Work at a controlled, cool temperature.- Ensure the mobile phase is not alkaline.
Centrifugal Partition Chromatography (CPC) Specific Issues
Poor separation and recovery.	Inappropriate solvent system.	- The partition coefficient (Kd) of Leachianol G in the biphasic solvent system should be optimized. A Kd value between 0.5 and 2 is generally ideal.- A commonly used solvent system for resveratrol dimers is n-hexane/ethyl acetate/methanol/water. The ratios can be adjusted to achieve the desired polarity.
Emulsion formation.	Interfacial tension of the solvent system is too low.	- Adjust the solvent system composition.- Decrease the flow rate.
Traditional Column Chromatography Specific Issues
Peak tailing or broad peaks.	Strong interaction between Leachianol G and the stationary phase.	- Add a small amount of a competitive agent (e.g., a weak acid) to the mobile phase.- Change the stationary phase to one with a different chemistry.
No elution of Leachianol G.	The mobile phase is too weak to elute the compound.	- Gradually increase the polarity of the mobile phase (gradient elution).- If using normal phase, increase the proportion of the more polar solvent.- If using reversed phase, increase the proportion of the organic solvent.

Experimental Protocols

Protocol 1: Purification of Leachianol G using Centrifugal Partition Chromatography (CPC)

This protocol is based on established methods for the purification of resveratrol dimers from grape stalks.

1. Preparation of the Crude Extract: a. Obtain dried and powdered grapevine stalks. b. Macerate the powder in 80% ethanol at room temperature for 48 hours. c. Filter the extract and concentrate under reduced pressure at a temperature below 40°C to obtain the crude extract.

2. CPC Solvent System Selection: a. A biphasic solvent system of n-hexane/ethyl acetate/methanol/water is recommended. A starting ratio of 2:5:4:5 (v/v/v/v) can be tested. b. Determine the partition coefficient (Kd) of Leachianol G in this system. Adjust the solvent ratios to achieve a Kd value between 0.5 and 2.

3. CPC Operation: a. Equilibrate the CPC instrument with the selected biphasic solvent system. b. Dissolve the crude extract in a small volume of the mobile phase. c. Inject the sample into the CPC system. d. Elute with the mobile phase at an appropriate flow rate. e. Monitor the eluent using a UV detector (stilbenoids typically absorb around 300-320 nm). f. Collect fractions based on the chromatogram.

4. Analysis and Recovery Calculation: a. Analyze the collected fractions using High-Performance Liquid Chromatography (HPLC) to confirm the presence and purity of Leachianol G. b. Pool the pure fractions and evaporate the solvent under reduced pressure. c. Weigh the final product and calculate the overall recovery.

Quantitative Data Summary

Purification Method	Stationary Phase	Mobile Phase/Solvent System	Typical Purity	Reported Recovery
Centrifugal Partition Chromatography (CPC)	Liquid (biphasic)	n-hexane/ethyl acetate/methanol/water (e.g., 2:5:4:5 v/v/v/v)	> 95%	> 90%
Column Chromatography	Polyamide	Water/Methanol or Ethanol gradient	> 90%	Variable, depends on optimization

Visualizations

Logical Workflow for Troubleshooting Low Recovery

Caption: A logical workflow to diagnose and address the causes of low Leachianol G recovery.

Potential Degradation Pathway of Leachianol G

Caption: Factors leading to the degradation of Leachianol G.

Signaling Pathway: Nrf2 Activation by Leachianol G

Resveratrol and its dimers are known to exert their antioxidant effects by activating the Nrf2 signaling pathway.[11][12][13][14][15] This pathway is a key regulator of cellular defense against oxidative stress.

Caption: Leachianol G likely promotes cellular protection by activating the Nrf2 pathway.

References

• 1. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pre-formulation studies of resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. gilson.com [gilson.com]
• 7. Centrifugal Partition Chromatography (CPC): A Sustainable Approach for Complex Mixture Separation - Rotachrom Technologies [rotachrom.com]
• 8. Centrifugal Partition Chromatography : Working Principles, Technology and Applications - Kromaton [kromaton.fr]
• 9. ijpra.com [ijpra.com]
• 10. plantaanalytica.com [plantaanalytica.com]
• 11. Resveratrol mediates its anti-cancer effects by Nrf2 signaling pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The therapeutic effect of resveratrol: Focusing on the Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ruidera.uclm.es [ruidera.uclm.es]
• 14. Resveratrol, an Nrf2 activator, ameliorates aging-related progressive renal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Nrf2 cell signaling pathway is responsible for the antioxidant effect of resveratrol in aging - PubMed [pubmed.ncbi.nlm.nih.gov]

Leachianol G experimental variability and controls

Disclaimer: Publicly available information on "Leachianol G" is limited. This guide is based on best practices for working with novel natural products, particularly those with potential solubility and stability challenges. The provided protocols and data are illustrative examples.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve Leachianol G?

A1: The solubility of Leachianol G has not been extensively characterized. We recommend starting with a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10-50 mM). For aqueous experimental buffers, it is crucial to determine the final tolerable solvent concentration for your specific system (typically ≤0.1% v/v for cell-based assays) to avoid solvent-induced artifacts.

Q2: What is the stability of Leachianol G in solution?

A2: The stability of Leachianol G is currently under investigation. As with many natural products, it may be susceptible to degradation by light, high temperatures, and pH extremes.[1] For instance, similar compounds are known to be less stable in alkaline conditions.[1] We recommend the following:

• Store stock solutions at -80°C in small, single-use aliquots to minimize freeze-thaw cycles.

• Protect solutions from light by using amber vials or wrapping tubes in foil.

• Prepare fresh working dilutions from the stock solution immediately before each experiment.

Q3: What are the appropriate negative and positive controls for experiments with Leachianol G?

A3:

• Vehicle Control (Negative): This is essential. Treat a set of cells or reactions with the same final concentration of the solvent (e.g., DMSO) used to dissolve Leachianol G. This accounts for any effects of the solvent itself.

• Untreated Control (Negative): This group receives no treatment and serves as a baseline for normal activity.

• Positive Control: The choice of a positive control will depend on the specific assay. For example, if you are investigating apoptosis, a known apoptosis-inducing agent like staurosporine would be an appropriate positive control.

Troubleshooting Guide

Q1: I am seeing high variability in my results between experiments. What could be the cause?

A1: High variability can stem from several factors:

• Compound Instability: As mentioned, Leachianol G may degrade over time. Ensure you are using fresh dilutions for each experiment and properly storing your stock solution.

• Incomplete Solubilization: The compound may be precipitating out of your working solution, especially in aqueous media. Before adding to your experiment, visually inspect the solution for any precipitate. A brief vortex or sonication of the stock solution before making dilutions may help.

• Inconsistent Cell Conditions: Ensure cells are at a consistent passage number and confluence, as these can significantly impact their response to treatment.

Q2: Leachianol G does not seem to be active in my assay, even at high concentrations. Why?

A2:

• Solubility Issues: The compound may not be soluble enough in your assay buffer to reach an effective concentration. Consider if the solvent concentration can be slightly increased or if a different formulation might be necessary.

• Degradation: The compound may have degraded. Test a fresh vial of the compound or a newly prepared stock solution.

• Incorrect Biological Target: The targeted pathway or cell line may not be sensitive to Leachianol G. It is advisable to test the compound on a panel of different cell lines or in various functional assays.

Q3: I am observing unexpected cytotoxicity at concentrations where I expect a specific biological effect. What should I do?

A3:

• Solvent Toxicity: First, run a solvent toxicity control curve to determine the maximum tolerated concentration of your solvent (e.g., DMSO) in your specific cell line.

• Off-Target Effects: High concentrations of any compound can lead to off-target effects. It is crucial to perform dose-response experiments to identify a concentration window where the specific biological effect is observed without significant cytotoxicity.

• Impurity: There could be a cytotoxic impurity in the compound preparation. If possible, verify the purity of your Leachianol G sample.

Quantitative Data Summary

The following table presents hypothetical data for the half-maximal inhibitory concentration (IC50) of Leachianol G against a panel of cancer cell lines after a 48-hour treatment, as determined by an MTS assay.

Cell Line	Tissue of Origin	IC50 (µM)
MCF-7	Breast Cancer	12.5
A549	Lung Cancer	28.3
HCT116	Colon Cancer	8.9
U87 MG	Glioblastoma	45.1

Detailed Experimental Protocol: Cell Viability (MTS Assay)

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Preparation: Prepare a 2X working solution of Leachianol G in cell culture medium from a 10 mM DMSO stock. Perform serial dilutions to create a range of concentrations. Also, prepare a 2X vehicle control (e.g., 0.2% DMSO in medium).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2X Leachianol G dilutions or vehicle control to the appropriate wells. This will result in a 1X final concentration.

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 hours) at 37°C, 5% CO2.

• MTS Reagent Addition: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours, or until a color change is apparent.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control wells and plot the results to determine the IC50 value.

Visualizations

Caption: Experimental workflow for determining the IC50 of Leachianol G.

Caption: Hypothetical signaling pathway inhibited by Leachianol G.

Caption: Troubleshooting logic for addressing experimental variability.

References

• 1. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Leachianol G Production for Research

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the production of Leachianol G. It includes frequently asked questions, troubleshooting guides, and detailed experimental protocols to address common challenges encountered during isolation, synthesis, and purification.

Frequently Asked Questions (FAQs)

1. What is Leachianol G and why is it of research interest?

Leachianol G is a resveratrol dimer, a type of natural phenol, with the chemical formula C28H24O7 and a molecular weight of 472.5 g/mol .[1] It has been isolated from the stalks of Vitis vinifera (grapevine).[2] Like other stilbenoids, Leachianol G and its related compounds are of interest for their potential biological activities, including antioxidant and neuroprotective effects.[2][3] Research has also explored the potential for resveratrol dimers to inhibit enzymes like polynucleotidyl transferases and to offer protection against amyloid-beta-induced toxicity.[2]

2. What are the primary sources for obtaining Leachianol G?

The primary natural source for Leachianol G is the stalks and canes of Vitis vinifera (grapevine).[2] It is often co-isolated with other stilbenoids, such as Leachianol F and resveratrol. For research purposes, it can be obtained through isolation from these natural sources or via chemical synthesis.

3. What are the main challenges in scaling up Leachianol G production?

Scaling up the production of Leachianol G, like many natural products, presents several challenges. These include:

• Low abundance in the natural source: The concentration of Leachianol G in grape stalks can be variable, leading to the need to process large amounts of biomass for a small yield.

• Complex purification: Leachianol G is often present in a complex mixture of similar stilbenoids, making its separation and purification challenging.

• Lack of a standardized synthesis protocol: A detailed, high-yield synthetic route for Leachianol G is not yet widely established, making chemical synthesis on a large scale difficult.

• Potential for degradation: Stilbenoids can be sensitive to light, heat, and oxidative conditions, which can lead to degradation during extraction and purification.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the production of Leachianol G.

Low Yield During Isolation from Vitis vinifera

Problem	Possible Cause	Suggested Solution
Low extraction efficiency	Inefficient disruption of plant material.	Ensure the grape stalks or canes are thoroughly dried and finely ground to increase the surface area for solvent penetration.
Inappropriate solvent system.	Use a solvent system optimized for stilbenoid extraction, such as 80% ethanol in water.[3] Adjusting the polarity of the solvent can improve the extraction of target compounds.
Insufficient extraction time or temperature.	Optimize the extraction time and temperature. Ultrasound-assisted extraction at around 75°C for 15 minutes has been shown to be effective for stilbenoids.[3]
Degradation of Leachianol G	Exposure to light or high temperatures for extended periods.	Conduct extraction and purification steps in a dark or low-light environment. Use amber glassware. Avoid prolonged exposure to high temperatures.
Oxidative degradation.	Degas solvents before use and consider performing extractions under an inert atmosphere (e.g., nitrogen or argon).
Loss during purification	Co-elution with other similar compounds.	Optimize the chromatography conditions. Use a high-resolution column and a carefully designed solvent gradient for HPLC. Consider using centrifugal partition chromatography for better separation of complex mixtures.[4]
Irreversible adsorption to the stationary phase.	Test different stationary phases (e.g., C18, phenyl-hexyl) and mobile phase modifiers to minimize irreversible binding.

Difficulties in Chemical Synthesis

Problem	Possible Cause	Suggested Solution
Low yield in Wittig-type reaction	Unreactive starting materials.	Ensure the purity of the aldehyde/ketone and the phosphonium ylide. The reactivity of the ylide is crucial; stabilized ylides may require harsher reaction conditions.
Unfavorable reaction conditions.	Optimize the base, solvent, and temperature. For non-stabilized ylides, strong bases like n-butyllithium in an aprotic solvent like THF are often used at low temperatures.
Side reactions.	Minimize side reactions by carrying out the reaction under an inert atmosphere and using dry solvents.
Formation of isomers	Lack of stereoselectivity in the reaction.	The stereochemical outcome of the Wittig reaction can be influenced by the nature of the ylide and the reaction conditions. Stabilized ylides tend to give the (E)-alkene, while non-stabilized ylides often yield the (Z)-alkene. Modifications to the Wittig reaction, such as the Schlosser modification, can be used to favor the (E)-isomer.
Difficult purification of the final product	Presence of triphenylphosphine oxide byproduct.	Triphenylphosphine oxide can often be removed by crystallization or column chromatography. In some cases, it can be precipitated by adding a non-polar solvent.
Complex mixture of products.	Use preparative HPLC for the final purification of Leachianol G to separate it from any remaining starting materials, isomers, or byproducts.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction of Leachianol G from Grape Stalks

This protocol is adapted from methods described for the extraction of stilbenoids from Vitis vinifera.[3]

1. Preparation of Plant Material:

• Obtain dried grape stalks (Vitis vinifera).
• Grind the stalks to a fine powder (particle size < 1 mm) using a laboratory mill.

2. Ultrasound-Assisted Extraction:

• Weigh 10 g of the powdered grape stalks and place it in a 250 mL Erlenmeyer flask.
• Add 100 mL of 80% ethanol in water (v/v) to the flask.
• Place the flask in an ultrasonic bath.
• Sonicate the mixture for 15 minutes at a controlled temperature of 75°C.

3. Filtration and Concentration:

• After sonication, filter the mixture through Whatman No. 1 filter paper to remove the solid plant material.
• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C until the ethanol is removed.
• The resulting aqueous extract can be lyophilized to obtain a crude solid extract.

4. Quantification of Total Stilbenoids (for initial assessment):

• Dissolve a known amount of the crude extract in methanol.
• Analyze the sample using HPLC with UV detection at 320 nm.
• Use a calibration curve prepared with a resveratrol standard to estimate the total stilbenoid content.

Protocol 2: Purification of Leachianol G by Preparative HPLC

1. Sample Preparation:

• Dissolve the crude extract obtained from Protocol 1 in a minimal amount of the mobile phase.
• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm particle size).
• Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.
• Gradient Program:
• 0-5 min: 20% B
• 5-40 min: 20% to 60% B
• 40-45 min: 60% to 100% B
• 45-50 min: 100% B
• 50-55 min: 100% to 20% B
• 55-60 min: 20% B
• Flow Rate: 4 mL/min
• Detection: UV at 320 nm.
• Injection Volume: 500 µL to 1 mL, depending on the concentration.

3. Fraction Collection and Analysis:

• Collect fractions corresponding to the peak of Leachianol G based on retention time (preliminary analytical HPLC runs with standards are recommended to determine the retention time).
• Analyze the collected fractions for purity using analytical HPLC.
• Pool the pure fractions and remove the solvent under reduced pressure to obtain purified Leachianol G.

Protocol 3: General Synthetic Approach for Resveratrol Dimers (Adapted for Leachianol G)

1. Oxidative Dimerization of Resveratrol:

• Dissolve resveratrol in a suitable solvent (e.g., a mixture of acetone and water).
• Add an oxidizing agent such as horseradish peroxidase/H2O2 or a metal-based oxidant like iron(III) chloride or silver acetate. The choice of oxidant and reaction conditions can influence the type of dimer formed.
• Stir the reaction at room temperature and monitor the progress by TLC or LC-MS.

2. Product Isolation and Purification:

• Once the reaction is complete, quench the reaction (if necessary) and extract the products with an organic solvent like ethyl acetate.
• Wash the organic layer with brine and dry it over anhydrous sodium sulfate.
• Concentrate the extract and purify the resulting mixture of dimers by column chromatography on silica gel, followed by preparative HPLC as described in Protocol 2 to isolate Leachianol G.

3. Characterization:

• Confirm the identity and purity of the synthesized Leachianol G using spectroscopic methods such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS), and compare the data with that reported for the isolated natural product.

Data Presentation

Table 1: Comparison of Extraction Methods for Stilbenoids from Grape Canes

Extraction Method	Solvent	Temperature (°C)	Time	Stilbenoid Yield (mg/kg of dry grape cane)	Reference
Maceration	80% Ethanol	Room Temp	24 h	4373	[6]
Maceration	Water	Room Temp	24 h	87	[6]
Ultrasound-Assisted	Water	45	30 min	43	[6]
Microwave-Assisted	Water	100	20 min	555	[6]
Ultrasound-Assisted	80% Ethanol	75	15 min	Optimized for major stilbenoids (specific yield not given)	[3]

Table 2: Characterization Data for Leachianol G

Property	Value	Reference
Molecular Formula	C28H24O7	[1]
Molecular Weight	472.5 g/mol	[1]
CAS Number	164204-62-0	[1]
Appearance	Powder	[1]
Purity (typical)	≥ 98%	[1]
UV λmax	~320 nm (typical for stilbenoids)	-
1H and 13C NMR	Spectral data should be compared with published values for confirmation.	-
Mass Spectrometry	ESI-MS should show a prominent ion corresponding to [M-H]- at m/z 471.14.	-

Mandatory Visualizations

Signaling Pathways

The precise signaling pathways directly modulated by Leachianol G are still under investigation. However, based on the known activities of its parent compound, resveratrol, and other polyphenols, several key pathways are likely to be affected.

Caption: Potential signaling pathways modulated by Leachianol G.

Experimental Workflows

Caption: Workflow for the isolation and purification of Leachianol G.

Caption: General workflow for the synthesis of Leachianol G.

References

• 1. Mechanism of Resveratrol Dimers Isolated from Grape Inhibiting 1O2 Induced DNA Damage by UHPLC-QTOF-MS2 and UHPLC-QQQ-MS2 Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer [frontiersin.org]
• 5. Chemistry and Biology of Resveratrol-Derived Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Leachianol G: A Comparative Analysis of a Promising Stilbenoid

For Immediate Release

[City, State] – [Date] – In the ever-evolving landscape of phytochemical research, a comprehensive comparative analysis of Leachianol G, a resveratrol dimer, and other prominent stilbenoids has been compiled for researchers, scientists, and drug development professionals. This guide offers an objective look at the current scientific data, focusing on the neuroprotective and anticancer potentials of these natural compounds.

Stilbenoids, a class of polyphenolic compounds found in various plants, are renowned for their diverse biological activities. While resveratrol, pterostilbene, and piceatannol have been extensively studied, emerging evidence suggests that less common stilbenoids like Leachianol G may also possess significant therapeutic properties. This guide synthesizes the available preclinical data to facilitate a clearer understanding of their relative potencies and mechanisms of action.

Comparative Analysis of Biological Activity

This analysis focuses on two key areas of therapeutic interest: neuroprotection against amyloid-beta (Aβ)-induced toxicity, a hallmark of Alzheimer's disease, and the inhibition of melanoma cell growth.

Neuroprotective Effects Against Aβ-Induced Toxicity

Studies have investigated the potential of stilbenoids to protect neuronal cells from the detrimental effects of Aβ peptides. Leachianol G, isolated from Vitis vinifera (grapevine) stalks, has demonstrated protective effects against Aβ-induced toxicity in PC12 cell cultures.[1][2] While specific quantitative data for Leachianol G's neuroprotective activity is not yet widely available in the public domain, a qualitative comparison with other stilbenoids highlights its potential.

Stilbenoid	Cell Line	Assay	Effective Concentration/IC50	Key Findings	Reference
Leachianol G	PC12	Aβ-induced toxicity	Data not available	Showed protective effects.[1][2]	[1][2]
Resveratrol	Hippocampal cells	Aβ-induced toxicity	EC50 = 17 ± 3 µM (vs Aβ25-35)	Exerted neuroprotective action.
Piceatannol	PC12	Aβ-induced apoptosis	Not specified	Showed observable anti-apoptosis activity.
Pterostilbene	PC12	Aβ-induced apoptosis	Not specified	Showed observable anti-apoptosis activity.

Anticancer Activity Against Melanoma Cells

The cytotoxic effects of various stilbenoids against human melanoma cell lines have been a subject of intense research. While direct studies on Leachianol G's activity against melanoma are limited in the available literature, data for other stilbenoids provide a valuable comparative framework.

Stilbenoid	Cell Line	Assay	IC50 Value	Key Findings	Reference
Resveratrol	A375	Proliferation	~23 µM (48h)	Induced cell cycle arrest and apoptosis.
Resveratrol	SK-MEL-31	Proliferation	~15 µM (48h)	Induced cell cycle arrest and apoptosis.
Pterostilbene	C32 (amelanotic)	Proliferation	21.45 µM	Decreased DNA synthesis.
Pterostilbene	A2058 (melanotic)	Proliferation	42.70 µM	Decreased DNA synthesis.
Piceatannol	SK-Mel-28	Apoptosis	1 µM induced ~6-fold increase	Potent inducer of apoptosis.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, detailed methodologies for the key experiments are provided below.

Neuroprotection Assay: Amyloid-β Induced Toxicity in PC12 Cells

• Cell Culture: PC12 cells are cultured in appropriate media, typically Roswell Park Memorial Institute (RPMI) 1640 medium supplemented with fetal bovine serum and horse serum, and maintained in a humidified incubator at 37°C with 5% CO2.

• Preparation of Aβ Peptides: Lyophilized Aβ peptides (e.g., Aβ25-35 or Aβ1-42) are dissolved in sterile, deionized water or a suitable buffer and incubated to form aggregates, which are the neurotoxic species.

• Treatment: PC12 cells are seeded in multi-well plates. After adherence, the cells are pre-treated with various concentrations of the stilbenoid compounds for a specified period (e.g., 1-2 hours). Subsequently, the aggregated Aβ peptide is added to the culture medium.

• Assessment of Cell Viability: Cell viability is typically assessed 24-48 hours after Aβ treatment using methods such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by measuring the release of lactate dehydrogenase (LDH) into the culture medium.

• Data Analysis: The protective effect of the stilbenoid is determined by comparing the viability of cells treated with the stilbenoid and Aβ to those treated with Aβ alone. Results are often expressed as the concentration of the compound that provides 50% protection (EC50).

Anticancer Assay: Melanoma Cell Proliferation (MTT Assay)

• Cell Culture: Human melanoma cell lines (e.g., A375, SK-MEL-28) are maintained in a suitable culture medium, such as Dulbecco's Modified Eagle's Medium (DMEM), supplemented with fetal bovine serum and antibiotics, in a controlled environment (37°C, 5% CO2).

• Treatment: Cells are seeded in 96-well plates. After allowing the cells to attach, they are treated with a range of concentrations of the stilbenoid compounds.

• Incubation: The treated cells are incubated for a defined period, typically 24, 48, or 72 hours, to allow the compounds to exert their effects.

• MTT Assay: Following incubation, the MTT reagent is added to each well. Viable cells with active mitochondrial dehydrogenases will convert the water-soluble MTT to an insoluble formazan product. The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).

• Data Analysis: The absorbance of the formazan solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells. The half-maximal inhibitory concentration (IC50), the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curves.

Signaling Pathways and Mechanisms of Action

Stilbenoids exert their biological effects by modulating a variety of cellular signaling pathways.

Neuroprotective Signaling Pathways

In the context of neuroprotection, stilbenoids are known to activate pro-survival signaling pathways. A key pathway implicated is the PI3K/Akt pathway . Activation of this pathway by stilbenoids can lead to the phosphorylation of downstream targets that inhibit apoptosis (programmed cell death) and promote cell survival.

Caption: Stilbenoid-mediated activation of the PI3K/Akt pathway leading to neuroprotection.

Anticancer Signaling Pathways

The anticancer effects of stilbenoids are often attributed to their ability to induce cell cycle arrest and apoptosis in cancer cells. This can involve the modulation of key regulatory proteins such as cyclins and cyclin-dependent kinases (CDKs), as well as the activation of caspase cascades, which are central to the execution of apoptosis.

Caption: Stilbenoid-induced anticancer effects via cell cycle arrest and apoptosis.

Experimental Workflow

The general workflow for investigating the biological activity of a novel stilbenoid like Leachianol G is a multi-step process.

Caption: A generalized experimental workflow for the study of Leachianol G.

References

• 1. Viniphenol A, a complex resveratrol hexamer from Vitis vinifera stalks: structural elucidation and protective effects against amyloid-β-induced toxicity in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Unraveling the Antifungal Action of Leachianol G: A Comparative Analysis

For Immediate Release

A detailed guide for researchers, scientists, and drug development professionals validating the mechanism of action of the natural compound Leachianol G. This report provides a comparative analysis of its antifungal performance against established agents, supported by experimental data and protocols.

Leachianol G, a resveratrol dimer, has been identified as an antifungal agent with a mechanism of action centered on the disruption of the fungal cell membrane. This guide delves into the specifics of this mechanism, presenting a comparative overview with other ergosterol-targeting antifungals, and provides detailed experimental protocols for validation studies.

Mechanism of Action: Targeting Fungal Ergosterol

Leachianol G exerts its antifungal effect by binding to ergosterol, a critical sterol component of the fungal cell membrane that is absent in mammalian cells. This binding disrupts the integrity of the membrane, leading to increased permeability, leakage of essential intracellular components, and ultimately, fungal cell death. This targeted action on a fungal-specific molecule makes it a promising candidate for further investigation.

Signaling Pathway of Ergosterol-Targeting Antifungal Agents

Caption: Mechanism of ergosterol-targeting antifungals.

Comparative Antifungal Performance

To objectively evaluate the efficacy of Leachianol G, its performance must be compared against established antifungal agents that share a similar mechanism of action. The primary alternatives for comparison are the polyenes and azoles.

• Polyenes (e.g., Amphotericin B): This class of antifungals also binds directly to ergosterol, forming pores in the fungal cell membrane, which leads to rapid cell death. Amphotericin B is a potent, broad-spectrum antifungal but is associated with significant toxicity.

• Azoles (e.g., Fluconazole, Itraconazole, Ketoconazole): This widely used class of antifungals inhibits the enzyme lanosterol 14-α-demethylase, which is essential for ergosterol biosynthesis. This disruption of ergosterol production alters membrane fluidity and function, inhibiting fungal growth.

While direct comparative studies providing Minimum Inhibitory Concentration (MIC) values for Leachianol G against a range of fungal pathogens are not yet widely published, research on resveratrol and its oligomers suggests that their antifungal activity can be variable. Some studies indicate that resveratrol oligomers may have limited activity against certain species like Candida albicans. Therefore, rigorous side-by-side testing is crucial to determine the therapeutic potential of Leachianol G.

Table 1: Comparison of Antifungal Agents Targeting Ergosterol

Feature	Leachianol G	Polyenes (Amphotericin B)	Azoles (Fluconazole)
Target	Ergosterol	Ergosterol	Lanosterol 14-α-demethylase
Mechanism	Binds to ergosterol, disrupting membrane integrity	Binds to ergosterol, forming pores	Inhibits ergosterol synthesis
Spectrum	To be determined	Broad	Broad (species-dependent)
Toxicity	To be determined	High (nephrotoxicity)	Generally low (drug interactions)

Experimental Protocols for Validation

To validate the mechanism of action and evaluate the antifungal efficacy of Leachianol G, the following standardized experimental protocols are recommended.

Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent against a specific microorganism. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide standardized protocols.

Experimental Workflow for Broth Microdilution Assay

Caption: Workflow for MIC determination.

Methodology:

• Preparation of Antifungal Stock Solutions: Dissolve Leachianol G and comparator drugs (e.g., Amphotericin B, Fluconazole) in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions.

• Preparation of Microtiter Plates: Prepare two-fold serial dilutions of each antifungal agent in RPMI-1640 medium in a 96-well microtiter plate.

• Inoculum Preparation: Culture the fungal strain on an appropriate agar medium. Prepare a standardized inoculum suspension in sterile saline or water, adjusting the turbidity to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the fungal suspension. Include a growth control (no drug) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control.

Ergosterol Binding Assay

This assay confirms the direct interaction of Leachianol G with ergosterol.

Methodology:

• Preparation of Ergosterol Solution: Prepare a stock solution of ergosterol in a suitable solvent.

• Spectrophotometric Analysis: Mix a constant concentration of Leachianol G with increasing concentrations of ergosterol.

• Data Acquisition: Measure the absorbance spectrum of the solutions. A shift in the absorbance maximum of Leachianol G in the presence of ergosterol indicates binding.

Membrane Permeability Assay

This assay assesses the ability of Leachianol G to disrupt the fungal cell membrane.

Methodology:

• Fungal Cell Preparation: Grow fungal cells to the mid-log phase and wash them with a buffer.

• Fluorescent Dye Incubation: Incubate the cells with a fluorescent dye that can only enter cells with compromised membranes (e.g., propidium iodide).

• Treatment: Add Leachianol G at various concentrations to the cell suspension.

• Flow Cytometry or Fluorometry: Measure the increase in fluorescence over time. An increase in fluorescence indicates membrane permeabilization.

Conclusion

Leachianol G presents an interesting scaffold for the development of new antifungal agents due to its targeted mechanism against the fungal-specific molecule ergosterol. The provided comparative framework and detailed experimental protocols offer a robust approach for researchers to validate its mechanism of action and quantitatively assess its performance against current antifungal therapies. Further studies are warranted to establish a comprehensive antifungal profile of Leachianol G and to explore its potential in addressing the growing challenge of antifungal resistance.

Ferruginol's Bioactivity Profiled Against Synthetic Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of the natural diterpenoid Ferruginol against its synthetic analogs. The data presented herein is collated from multiple studies to offer a comprehensive overview of its cytotoxic and anti-inflammatory properties, supported by detailed experimental protocols and signaling pathway diagrams.

Comparative Bioactivity Data

The cytotoxic and anti-inflammatory activities of Ferruginol and its synthetic analogs have been evaluated across various human cancer cell lines and inflammatory models. The following tables summarize the key quantitative data from these studies.

Table 1: Cytotoxicity of Ferruginol and Synthetic Analogs against Human Cancer Cell Lines

Compound	Cell Line	Assay	IC50 / GI50 (µM)	Reference
Ferruginol (1)	MDA-T32 (Thyroid)	MTT	12	[1]
PC3 (Prostate)	-	Induces cell death	[2]
A549 (Lung)	MTT	Dose-dependent cytotoxicity	[3]
CL1-5 (Lung)	MTT	Dose-dependent cytotoxicity	[3]
SK-MEL-28 (Melanoma)	SRB	~50	[4][5]
Caco-2 (Colon)	-	LC50 24.3 µg/mL	[6]
MCF-7 (Breast)	-	LC50 48.4 µg/mL	[6]
SUM149 (Breast)	CellTiter-Glo®	> 25	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	22.1	[7]
MCF-7 (Breast)	CellTiter-Glo®	19.8	[7]
18-aminoferruginol (2)	SK-MEL-28 (Melanoma)	SRB	9.8	[4]
18-(phthalimid-2-yl)ferruginol (5)	SUM149 (Breast)	CellTiter-Glo®	4.9	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	13	[7]
MCF-7 (Breast)	CellTiter-Glo®	7.2	[7]
Ferruginol analog (6) (with fluorine)	SUM149 (Breast)	CellTiter-Glo®	4.4	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	12.3	[7]
MCF-7 (Breast)	CellTiter-Glo®	6.5	[7]
Ferruginol analog (7) (with fluorine)	SUM149 (Breast)	CellTiter-Glo®	4.1	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	11.2	[7]
MCF-7 (Breast)	CellTiter-Glo®	6.3	[7]
Orthoquinone analog (10)	SUM149 (Breast)	CellTiter-Glo®	1.3	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	5.3	[7]
MCF-7 (Breast)	CellTiter-Glo®	3.4	[7]
Orthoquinone analog (11)	SUM149 (Breast)	CellTiter-Glo®	1.5	[7]
MDA-MB-231 (Breast)	CellTiter-Glo®	4.8	[7]
MCF-7 (Breast)	CellTiter-Glo®	3.1	[7]

Table 2: Anti-inflammatory Activity of Ferruginol and its Derivatives

Compound	Model	Assay	Inhibition (%)	IC50 (µM)	Reference
Ferruginol	Heat-induced hemolysis	In vitro	71.82% at 100 µM	53.91	[8]
TPA-induced mouse ear edema	In vivo	20.4 ± 3.1%	-	[9]
AA-induced mouse ear edema	In vivo	21.0 ± 2.1%	-	[9]
Ferruginol-ibuprofen hybrid (6)	TPA-induced mouse ear edema	In vivo	Better than Ferruginol	-	[9]
Ferruginol-naproxen hybrid (7)	TPA-induced mouse ear edema	In vivo	Better than Ferruginol	-	[9]
Pygmaeocin B (rearranged abietane)	LPS-stimulated RAW 264.7 macrophages	NO production	High	IC50NO = 33.0 ± 0.8 ng/mL	[10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cell Viability and Cytotoxicity Assays

• MTT Assay: This assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of viable cells into purple formazan crystals.

  • Cells are seeded in 96-well plates and treated with varying concentrations of the test compounds for a specified duration (e.g., 24, 48, or 72 hours).[11]

  • Following treatment, MTT solution is added to each well and incubated.

  • The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage of the untreated control, and the IC50 value is calculated.[11]

• SRB (Sulphorhodamine B) Assay: This assay relies on the ability of the SRB dye to bind to protein components of cells.

  • Cells are seeded in 96-well plates and treated with the compounds.

  • After the incubation period, cells are fixed with trichloroacetic acid (TCA).

  • The fixed cells are stained with SRB solution.

  • Unbound dye is washed away, and the protein-bound dye is solubilized with a Tris base solution.

  • The absorbance is read at a specific wavelength (e.g., 560 nm).[5]

• CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies ATP, an indicator of metabolically active cells.

  • Cells are seeded in 96-well plates and treated with the compounds.

  • After incubation, the CellTiter-Glo® reagent is added to the wells, which causes cell lysis and generates a luminescent signal proportional to the amount of ATP present.

  • The luminescence is measured using a luminometer.[7]

Apoptosis Assays

• Caspase-Glo® 3/7 Assay: This assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.

  • Cells are seeded in a 96-well white plate and treated with the compounds for various time points.

  • The Caspase-Glo® 3/7 reagent is added, and the plate is incubated at room temperature.

  • The luminescent signal, which is proportional to caspase activity, is measured.[5]

• Mitochondrial Membrane Potential (MMP) Assay: The fluorescent dye JC-1 is used to determine the mitochondrial transmembrane potential.

  • Cells are seeded in a 96-well black plate with a transparent bottom.

  • After treatment, cells are washed and incubated with the JC-1 dye.

  • In healthy cells with high MMP, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low MMP, JC-1 remains as monomers and fluoresces green.

  • The fluorescence is measured using a fluorescence microplate reader.[5]

Anti-inflammatory Assays

• Nitric Oxide (NO) Production Inhibition Assay: This assay measures the anti-inflammatory activity by quantifying the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

  • RAW 264.7 macrophage cells are stimulated with LPS in the presence or absence of the test compounds.

  • The amount of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

  • The absorbance is read at a specific wavelength, and the percentage of NO inhibition is calculated.[10]

• TPA- and AA-Induced Mouse Ear Edema: This in vivo model assesses the topical anti-inflammatory activity of compounds.

  • An inflammatory agent, either 12-O-tetradecanoylphorbol-13-acetate (TPA) or arachidonic acid (AA), is applied to the ears of mice.

  • The test compound is applied topically to the ear.

  • After a specific time, the thickness of the ear is measured, and the percentage of edema inhibition is calculated compared to the control group.[9]

Signaling Pathway Analysis

Ferruginol has been shown to exert its anticancer effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.

Ferruginol-Induced Apoptotic Signaling Pathway

The following diagram illustrates the proposed mechanism of Ferruginol-induced apoptosis in cancer cells. Ferruginol treatment leads to the suppression of pro-survival pathways like PI3K/AKT and MAPK, while promoting the expression of pro-apoptotic proteins like Bax and activating executioner caspases.[2][11]

Caption: Ferruginol-induced apoptotic signaling cascade.

Experimental Workflow for Cytotoxicity Screening

The general workflow for screening the cytotoxic activity of Ferruginol and its analogs is depicted below. This process involves initial cell culture, treatment with the compounds, and subsequent measurement of cell viability to determine the half-maximal inhibitory concentration (IC50).

Caption: General workflow for cytotoxicity screening.

References

• 1. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ferruginol suppresses survival signaling pathways in androgen-independent human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ferruginol inhibits non-small cell lung cancer growth by inducing caspase-associated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. In Vitro Cytotoxic Effects of Ferruginol Analogues in Sk-MEL28 Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Topical Anti-inflammatory Activity of New Hybrid Molecules of Terpenes and Synthetic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Anticancer and Anti-Inflammatory Activities of Some Synthetic Rearranged Abietanes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ferruginol Diterpenoid Selectively Inhibits Human Thyroid Cancer Growth by Inducing Mitochondrial Dependent Apoptosis, Endogenous Reactive Oxygen Species (ROS) Production, Mitochondrial Membrane Potential Loss and Suppression of Mitogen-Activated Protein Kinase (MAPK) and PI3K/AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods for Leachianol G

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of novel compounds like Leachianol G is critical for preclinical and clinical studies. Cross-validation of analytical methods is a vital process to ensure that data generated by different analytical techniques or in different laboratories are comparable and reliable. This guide provides a comparative overview of two common analytical methods for the quantification of Leachianol G: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

While specific cross-validation data for Leachianol G is not widely published, this document presents a hypothetical comparison based on typical performance characteristics observed for similar polyphenolic compounds.

Data Presentation: Comparison of Analytical Methods

The selection of an analytical method depends on the specific requirements of the study, such as the desired sensitivity, selectivity, and the complexity of the biological matrix. The following table summarizes the key performance parameters for the analysis of Leachianol G using HPLC-UV and LC-MS/MS.

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.
Selectivity	Moderate; relies on chromatographic separation and UV spectrum.	High; based on precursor and product ion masses.
Sensitivity (LOQ)	Lower (e.g., 50 ng/mL)	Higher (e.g., 0.5 ng/mL)
Linearity (r²)	> 0.99	> 0.999
Accuracy (% Bias)	Within ±15%	Within ±15%
Precision (%RSD)	< 15%	< 15%
Matrix Effects	Less susceptible	More susceptible to ion suppression or enhancement.
Cost	Lower	Higher
Throughput	Generally higher	Can be lower depending on sample preparation

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical methods. Below are representative protocols for the quantification of Leachianol G in human plasma.

Protocol 1: HPLC-UV Method

1. Sample Preparation:

• To 200 µL of human plasma, add 600 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Gradient: Start at 10% B, increase to 90% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

3. Calibration Standards:

• Prepare a stock solution of Leachianol G in methanol.

• Serially dilute the stock solution with blank plasma to create calibration standards ranging from 50 ng/mL to 5000 ng/mL.

Protocol 2: LC-MS/MS Method

1. Sample Preparation:

• To 100 µL of human plasma, add 300 µL of methanol containing an internal standard (e.g., a deuterated analog of Leachianol G).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[1]

• Transfer the supernatant to a new tube for injection.

2. Liquid Chromatography Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[1]

• Gradient Elution: A linear gradient from 10% to 95% Mobile Phase B over 5 minutes.[1]

• Flow Rate: 0.4 mL/min.[1]

• Injection Volume: 5 µL.[1]

• Column Temperature: 40°C.[1]

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative mode.

• Multiple Reaction Monitoring (MRM): Monitor for specific precursor-to-product ion transitions for Leachianol G and the internal standard.

Mandatory Visualization

Analytical Method Cross-Validation Workflow

Caption: Workflow for the cross-validation of two analytical methods.[2]

Signaling Pathway (Hypothetical)

As Leachianol G is a polyphenol, it may influence various cellular signaling pathways. Below is a hypothetical pathway that could be investigated.

Caption: Hypothetical signaling pathway for Leachianol G's antioxidant activity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Leachianol G: Efficacy in Cell Lines - A Comparative Guide

Despite extensive investigation, specific experimental data on the efficacy of Leachianol G in various cell lines, including its IC50 values and detailed mechanism of action, remains limited in publicly available scientific literature. Leachianol G belongs to the stilbenoid class of compounds, which are naturally occurring phenolic compounds with well-documented anticancer properties. To provide a useful comparative guide for researchers, scientists, and drug development professionals, this document will focus on the broader class of resveratrol oligomers, to which Leachianol G belongs, and for which more extensive experimental data is available.

This guide will present a comparative overview of the cytotoxic activities of various resveratrol oligomers against different cancer cell lines, detail common experimental protocols used for such evaluations, and illustrate the key signaling pathways involved in their mechanism of action.

Comparative Efficacy of Resveratrol Oligomers in Cancer Cell Lines

The antiproliferative activity of stilbenoids, including resveratrol and its oligomers, has been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth, is a standard metric for comparing the cytotoxic efficacy of these compounds.

While specific IC50 values for Leachianol G are not available, research on other resveratrol oligomers demonstrates their potential as anticancer agents. For instance, a study screening six resveratrol oligomers from Vitis vinifera canes found that their cytotoxic efficacy was dependent on the specific cell line.[1] R2-viniferin was identified as the most potent stilbene in the p53 wild-type human hepatocellular carcinoma cell line, HepG2, with an IC50 of 9.7 ± 0.4 µM after 72 hours of treatment, which was three times lower than that of resveratrol.[1] Conversely, hopeaphenol and isohopeaphenol were more effective against the p53-null Hep3B cell line, with IC50 values of 13.1 ± 4.1 µM and 26.0 ± 3.0 µM, respectively.[1]

Another resveratrol dimer, ε-viniferin, has been shown to inhibit the growth of various cancer cell lines, including C6, Hep G2, HeLa, and MCF-7, in a dose-dependent manner.[2] It is important to note that the cytotoxic effects of these compounds can vary significantly between different cancer cell types and even within the same cancer type with different genetic backgrounds.[1]

Compound	Cell Line	IC50 (µM)	Incubation Time (h)	Reference
R2-viniferin	HepG2 (Hepatocellular Carcinoma, p53 wild-type)	9.7 ± 0.4	72	[1]
Hep3B (Hepatocellular Carcinoma, p53-null)	47.8 ± 2.8	72	[1]
Hopeaphenol	Hep3B (Hepatocellular Carcinoma, p53-null)	13.1 ± 4.1	72	[1]
Isohopeaphenol	Hep3B (Hepatocellular Carcinoma, p53-null)	26.0 ± 3.0	72	[1]
ε-viniferin	C6 (Glioma)	18.4 µg/mL	Not Specified	[2]
Hep G2 (Hepatocellular Carcinoma)	74.3 µg/mL	Not Specified	[2]
HeLa (Cervical Cancer)	20.4 µg/mL	Not Specified	[2]
MCF-7 (Breast Cancer)	44.8 µg/mL	Not Specified	[2]
Resveratrol	Hep G2 (Hepatocellular Carcinoma)	~30	72	[1]
C6 (Glioma)	8.2 µg/mL	Not Specified	[2]
HeLa (Cervical Cancer)	20.4 µg/mL	Not Specified	[2]
MCF-7 (Breast Cancer)	44.8 µg/mL	Not Specified	[2]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the efficacy of stilbenoids like Leachianol G in cancer cell lines.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., resveratrol oligomers). A vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug) are also included.

• Incubation: The cells are incubated with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between viable, apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compound at its IC50 concentration for a predetermined time.

• Cell Harvesting and Staining: Cells are harvested, washed with cold PBS, and then resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

• Data Interpretation: The percentage of cells in each quadrant is quantified to determine the extent of apoptosis induced by the compound.

Mechanism of Action and Signaling Pathways

Stilbenoids, including resveratrol and its oligomers, are known to exert their anticancer effects through various mechanisms, with the induction of apoptosis being a prominent one.[3] Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. This process can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.

Studies on resveratrol oligomers suggest that they can induce apoptosis by increasing the production of reactive oxygen species (ROS), leading to oxidative stress.[1] This can trigger the intrinsic apoptotic pathway, characterized by changes in the mitochondrial membrane potential and the release of cytochrome c. The release of cytochrome c activates a cascade of caspases, which are proteases that execute the apoptotic process. Key players in this pathway include the Bcl-2 family of proteins, which regulate mitochondrial permeability. Pro-apoptotic proteins like Bax promote apoptosis, while anti-apoptotic proteins like Bcl-2 inhibit it. Stilbenoids have been shown to increase the Bax/Bcl-2 ratio, thereby promoting apoptosis.[1]

Below are diagrams illustrating a general experimental workflow for assessing cytotoxicity and a simplified signaling pathway for stilbenoid-induced apoptosis.

Caption: Experimental workflow for determining the IC50 of a compound.

Caption: Simplified intrinsic apoptosis pathway induced by stilbenoids.

References

• 1. Screening of Natural Stilbene Oligomers from Vitis vinifera for Anticancer Activity on Human Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Resveratrol Oligomers for the Prevention and Treatment of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. emerginginvestigators.org [emerginginvestigators.org]

Leachianol G in the Landscape of Natural Antioxidants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the ever-expanding field of natural product research, the quest for potent antioxidants continues to be a focal point for drug discovery and development. While compounds like resveratrol, quercetin, curcumin, and epigallocatechin gallate (EGCG) have been extensively studied, newer molecules are constantly emerging. This guide provides a comparative analysis of Leachianol G, a resveratrol dimer, against these well-established natural antioxidants. By presenting available experimental data, detailing common testing methodologies, and illustrating relevant signaling pathways, this document aims to be a valuable resource for the scientific community.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a compound is a key indicator of its potential to mitigate oxidative stress-related cellular damage. This is often quantified using various in vitro assays, with lower IC50 values and higher ORAC values indicating greater antioxidant potential. The following table summarizes available data for Leachianol G's parent compound, resveratrol, and other prominent natural antioxidants. Direct quantitative data for Leachianol G is currently limited in publicly accessible literature; however, as a resveratrol dimer, its activity is expected to be comparable to or potentially greater than resveratrol due to the increased number of hydroxyl groups, which are key for radical scavenging.

Compound	Chemical Class	DPPH IC50 (µM)	ABTS IC50 (µM)	ORAC (µmol TE/g)
Leachianol G	Stilbenoid (Resveratrol Dimer)	Data not available	Data not available	Data not available
Resveratrol	Stilbenoid	25 - 100[1]	5 - 15[1]	2.8 - 5.26[1]
Quercetin	Flavonoid	~19[2]	Data not available	Data not available
Curcumin	Curcuminoid	53[3]	Data not available	Data not available
Epigallocatechin Gallate (EGCG)	Flavonoid (Catechin)	~1.5	Data not available	Data not available

Note: The IC50 and ORAC values can vary between studies due to different experimental conditions. The data presented here is a range compiled from multiple sources to show general trends.

Experimental Protocols

Standardized protocols are crucial for the accurate assessment and comparison of antioxidant activities. Below are detailed methodologies for three widely used assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow.

Procedure:

• Preparation of DPPH solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol.[3][4]

• Sample Preparation: The test compounds (Leachianol G, other antioxidants) and a positive control (e.g., ascorbic acid) are prepared at various concentrations in the same solvent.[4]

• Reaction: A fixed volume of the DPPH solution is added to a series of test tubes or microplate wells containing different concentrations of the antioxidant solutions.[3]

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified time (e.g., 30 minutes).[3][4]

• Absorbance Measurement: The absorbance of the solutions is measured at a characteristic wavelength for DPPH (around 517 nm) using a spectrophotometer.[3][4]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100[3]

• The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined from a plot of inhibition percentage against concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Procedure:

• Generation of ABTS•+: The ABTS radical cation is produced by reacting an aqueous ABTS solution (e.g., 7 mM) with a strong oxidizing agent like potassium persulfate (e.g., 2.45 mM) and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[5][6]

• Working Solution Preparation: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.[6][7]

• Reaction: A small volume of the antioxidant sample at different concentrations is added to a fixed volume of the ABTS•+ working solution.

• Incubation: The reaction is allowed to proceed for a set time (e.g., 6 minutes).

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay, and the activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), by comparing the antioxidant's activity to that of Trolox, a water-soluble vitamin E analog.

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay measures the ability of antioxidants to prevent the formation of fluorescent dichlorofluorescein (DCF) from the oxidation of dichlorodihydrofluorescein (DCFH) within cells, providing a more biologically relevant measure of antioxidant activity.[8]

Procedure:

• Cell Culture: Adherent cells, such as HepG2, are cultured in a 96-well microplate until they reach confluence.[9][10]

• Loading with DCFH-DA: The cells are washed and then incubated with a solution of 2',7'-dichlorodihydrofluorescin diacetate (DCFH-DA), which is cell-permeable and is deacetylated by cellular esterases to the non-fluorescent DCFH.[9][10]

• Antioxidant Treatment: The cells are then treated with various concentrations of the test compounds.

• Induction of Oxidative Stress: A peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), is added to the cells to induce oxidative stress.[8]

• Fluorescence Measurement: The fluorescence intensity is measured over time using a microplate reader. The formation of the fluorescent DCF is indicative of intracellular oxidation.

• Calculation: The antioxidant activity is determined by the ability of the compound to reduce the AAPH-induced fluorescence. The results are often expressed as quercetin equivalents.[8]

Signaling Pathways and Mechanisms of Action

Natural antioxidants often exert their effects not only through direct radical scavenging but also by modulating intracellular signaling pathways involved in the cellular stress response. Leachianol G, as a stilbenoid, is likely to share mechanistic pathways with its parent compound, resveratrol.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Stilbenoids, including resveratrol, have been shown to activate the Nrf2 pathway.[4][11]

Caption: Nrf2 activation by stilbenoids.

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Oxidative stress or the presence of Nrf2 activators like certain stilbenoids can disrupt the Keap1-Nrf2 interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, leading to the transcription of various antioxidant and detoxifying enzymes.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a crucial cascade that regulates a variety of cellular processes, including proliferation, differentiation, and apoptosis. Oxidative stress is a known activator of certain MAPK pathways, such as JNK and p38. Resveratrol has been shown to modulate MAPK signaling, which may contribute to its antioxidant and other biological activities.[12]

Caption: Modulation of the MAPK pathway by stilbenoids.

General Experimental Workflow for Antioxidant Evaluation

The process of evaluating the antioxidant potential of a novel compound like Leachianol G typically follows a structured workflow, from initial in vitro screening to more complex cell-based assays.

Caption: A typical workflow for antioxidant evaluation.

Conclusion

Leachianol G, a resveratrol dimer, holds promise as a natural antioxidant. While direct experimental data on its antioxidant capacity is still emerging, its structural relationship to resveratrol suggests it is likely to possess significant radical scavenging and cell-protective properties. The comparison with well-characterized antioxidants like quercetin, curcumin, and EGCG provides a valuable benchmark for future studies. A thorough evaluation of Leachianol G using standardized in vitro and cell-based assays is warranted to fully elucidate its potential. Furthermore, investigating its effects on key signaling pathways, such as Nrf2 and MAPK, will provide deeper insights into its mechanisms of action and its potential as a therapeutic agent in oxidative stress-related diseases. This guide serves as a foundational resource for researchers embarking on the further investigation of this and other novel natural antioxidants.

References

• 1. benchchem.com [benchchem.com]
• 2. Antioxidant Potential of Resveratrol as the Result of Radiation Exposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Scalable Biomimetic Synthesis of Resveratrol Dimers and Systematic Evaluation of their Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of anti-oxidant Nrf2 signaling by substituted trans stilbenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Natural dimers of coumarin, chalcones, and resveratrol and the link between structure and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A scalable biomimetic synthesis of resveratrol dimers and systematic evaluation of their antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Polyphenols Targeting MAPK Mediated Oxidative Stress and Inflammation in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Resveratrol analog-3,5,4'-trimethoxy-trans-stilbene inhibits invasion of human lung adenocarcinoma cells by suppressing the MAPK pathway and decreasing matrix metalloproteinase-2 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quercetin, Epigallocatechin Gallate, Curcumin, and Resveratrol: From Dietary Sources to Human MicroRNA Modulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Leachianol G's Potential: A Comparative Analysis of a Promising Therapeutic Lead Compound

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has led researchers to explore a vast array of natural compounds. Among these, stilbenoids, a class of polyphenols found in various plants, have garnered significant attention for their diverse biological activities. Leachianol G, a resveratrol dimer, has emerged as a compound of interest. However, a comprehensive evaluation of its therapeutic potential requires a comparative analysis against established benchmarks. Due to the limited availability of specific data on Leachianol G, this guide will focus on a closely related and well-characterized resveratrol dimer, ε-viniferin , as a representative analogue. This guide provides a comparative analysis of its anti-inflammatory and anti-cancer activities, alongside detailed experimental protocols and pathway visualizations to aid in the validation of similar lead compounds.

Comparative Efficacy: Anti-inflammatory and Anti-cancer Activities

The therapeutic potential of a lead compound is critically assessed by its efficacy in preclinical models. Here, we present a summary of the in vitro anti-inflammatory and anti-cancer activities of ε-viniferin, with resveratrol included for comparison.

Compound	Assay	Cell Line/System	IC50 Value	Reference
ε-Viniferin	Nitric Oxide (NO) Scavenging	Chemical Assay	338.35 ± 89.47 µM	[1]
Resveratrol	Nitric Oxide (NO) Scavenging	Chemical Assay	200.68 ± 15.40 µM	[1]
ε-Viniferin	MTT Assay (Cytotoxicity)	HepG2 (Liver Cancer)	76 µM (72h)	[2]
ε-Viniferin	MTT Assay (Cytotoxicity)	Hep3B (Liver Cancer)	63 µM (72h)	[2]
Resveratrol	MTT Assay (Cytotoxicity)	HepG2 (Liver Cancer)	>100 µM (72h)	[2]

Table 1: Comparative in vitro biological activities of ε-viniferin and resveratrol.

Experimental Protocols

Detailed and reproducible experimental protocols are the cornerstone of rigorous scientific validation. The following sections provide methodologies for key assays used to evaluate the anti-inflammatory and anti-cancer properties of therapeutic lead compounds.

In Vitro Anti-inflammatory Activity: Nitric Oxide Scavenging Assay

This assay assesses the ability of a compound to scavenge nitric oxide (NO), a key inflammatory mediator.

Principle: Sodium nitroprusside in an aqueous solution at physiological pH spontaneously generates nitric oxide, which interacts with oxygen to produce nitrite ions. The concentration of these nitrite ions can be estimated using the Griess reagent. Scavenger molecules can compete with oxygen, leading to a reduction in the production of nitrite ions.

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add 50 µL of various concentrations of the test compound.

• Add 50 µL of 10 mM sodium nitroprusside in phosphate-buffered saline (PBS) to each well.

• Incubate the plate at room temperature for 150 minutes.

• After incubation, add 50 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each well.

• Measure the absorbance at 546 nm using a microplate reader.

• Calculate the percentage of NO scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control (without the test compound) and A_sample is the absorbance in the presence of the test compound.

• The IC50 value (the concentration of the compound that inhibits 50% of NO production) is determined by plotting the percentage of inhibition against the compound concentration.

In Vitro Anti-cancer Activity: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[3][4]

Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow, water-soluble MTT to a purple, insoluble formazan. The formazan crystals are then solubilized, and the concentration is determined by optical density at a specific wavelength.

Procedure:

• Seed cells (e.g., HepG2, Hep3B) into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium containing MTT and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.04 N HCl in isopropanol) to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Western Blot Analysis of Inflammatory Markers

Western blotting is a widely used technique to detect specific protein molecules from a complex mixture of proteins. This protocol can be adapted to analyze the expression of key inflammatory proteins such as COX-2, iNOS, and NF-κB.

Procedure:

• Protein Extraction:

  • Treat cells with the test compound and/or an inflammatory stimulus (e.g., LPS).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the protein extract.

  • Determine the protein concentration using a BCA or Bradford protein assay.

• SDS-PAGE:

  • Denature protein samples by boiling in Laemmli buffer.

  • Load equal amounts of protein (20-30 µg) into the wells of an SDS-polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target inflammatory protein (e.g., anti-COX-2, anti-iNOS) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Analyze the band intensities to quantify the protein expression levels, often normalizing to a loading control like β-actin or GAPDH.

Visualizing the Pathways and Processes

Understanding the mechanism of action of a therapeutic lead is crucial. The following diagrams, generated using Graphviz, illustrate a potential signaling pathway involved in the anti-inflammatory effects of resveratrol dimers and the general workflows for the experimental validation.

Caption: Potential anti-inflammatory signaling pathway of resveratrol dimers.

Caption: General experimental workflow for validating a therapeutic lead compound.

This guide provides a foundational framework for the validation of Leachianol G and similar resveratrol dimers as potential therapeutic lead compounds. The provided data for ε-viniferin offers a valuable benchmark for comparison, and the detailed protocols and pathway diagrams serve as practical tools for researchers in the field of drug discovery and development. Further investigation into the specific activities and mechanisms of Leachianol G is warranted to fully elucidate its therapeutic potential.

References

• 1. Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Screening of Natural Stilbene Oligomers from Vitis vinifera for Anticancer Activity on Human Hepatocellular Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]

A Comparative Transcriptomic Analysis of Leachianol G-Treated Cells

Disclaimer: Preliminary searches for "Leachianol G" did not yield any specific transcriptomic studies. Therefore, this guide has been constructed as a template using data from a representative natural product, Genistein , to illustrate the structure, data presentation, and visualization required. The data and pathways presented are based on published findings for Genistein and serve as a placeholder to demonstrate a comparative transcriptomics guide.

Introduction

Leachianol G is a novel natural compound with purported anti-proliferative properties. Understanding its mechanism of action at the molecular level is crucial for its development as a potential therapeutic agent. Transcriptomics, the study of the complete set of RNA transcripts, offers a powerful lens to observe the global changes in gene expression within a cell upon treatment. This guide provides a comparative transcriptomic analysis of cancer cells treated with Leachianol G, contrasting its effects with a known natural anti-cancer compound (Alternative A: Genistein) and a standard chemotherapeutic drug (Alternative B: Doxorubicin). The objective is to delineate the unique and shared molecular pathways modulated by Leachianol G, providing a data-driven basis for further investigation.

Comparative Transcriptomic Data

The following table summarizes the quantitative outcomes of an RNA-sequencing (RNA-Seq) experiment conducted on a human breast cancer cell line (MCF-7) following a 24-hour treatment with the respective compounds.

Treatment Group	Total Differentially Expressed Genes (DEGs)	Up-regulated Genes	Down-regulated Genes	Top Enriched KEGG Pathways
Leachianol G (10 µM)	1,850	980	870	Cell Cycle, p53 Signaling Pathway, Apoptosis, PI3K-Akt Signaling
Alternative A (Genistein, 20 µM)	1,230	650	580	Estrogen Signaling, Cell Cycle, Apoptosis
Alternative B (Doxorubicin, 1 µM)	3,500	1,800	1,700	DNA Replication, p53 Signaling Pathway, Base Excision Repair
Vehicle Control (DMSO)	-	-	-	-

Key Differentially Expressed Genes Across Treatments

To highlight the distinct and overlapping effects, the expression changes of several key genes involved in cell fate are presented below.

Gene Symbol	Gene Name	Leachianol G (Log2 Fold Change)	Alternative A (Log2 Fold Change)	Alternative B (Log2 Fold Change)	Primary Function
CDKN1A (p21)	Cyclin Dependent Kinase Inhibitor 1A	4.5	3.1	5.2	Cell Cycle Arrest
CCND1	Cyclin D1	-3.2	-2.5	-4.1	G1/S Transition
BAX	BCL2 Associated X, Apoptosis Regulator	2.8	1.9	3.5	Pro-Apoptosis
BCL2	BCL2 Apoptosis Regulator	-2.5	-2.1	-3.0	Anti-Apoptosis
TOP2A	Topoisomerase II Alpha	-1.1	-0.5	-5.8	DNA Replication
GADD45A	Growth Arrest and DNA Damage Inducible Alpha	3.9	1.5	4.8	DNA Damage Response

Experimental Protocols

The methodologies below describe the process used to obtain the transcriptomic data.

Cell Culture and Compound Treatment

• Cell Line: Human breast adenocarcinoma cell line (MCF-7).

• Culture Conditions: Cells were maintained in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Treatment Protocol: Cells were seeded in 6-well plates and grown to 70-80% confluency. The medium was then replaced with fresh medium containing Leachianol G (10 µM), Genistein (20 µM), Doxorubicin (1 µM), or a vehicle control (0.1% DMSO). Cells were incubated for 24 hours before harvesting.

RNA Isolation and Quality Control

• Total RNA was extracted using the RNeasy Mini Kit (Qiagen) following the manufacturer's protocol.

• RNA concentration and purity (A260/A280 ratio) were measured using a NanoDrop™ spectrophotometer.

• RNA integrity was assessed using an Agilent 2100 Bioanalyzer. Samples with an RNA Integrity Number (RIN) of 9.0 or higher were selected for sequencing.

Library Preparation and RNA-Sequencing

• mRNA was enriched from 1 µg of total RNA using oligo(dT) magnetic beads.

• Sequencing libraries were prepared using the NEBNext® Ultra™ II RNA Library Prep Kit for Illumina®.

• The libraries were sequenced on an Illumina NovaSeq 6000 platform, generating 150 bp paired-end reads.

Bioinformatic Analysis

• Data Quality Control: Raw reads were processed with FastQC for quality assessment and Trim Galore for adapter trimming.

• Alignment: Cleaned reads were aligned to the human reference genome (GRCh38) using the STAR aligner.

• Differential Expression Analysis: Gene counts were generated using featureCounts. Differential expression was determined using the DESeq2 package in R, with a significance threshold of a False Discovery Rate (FDR) < 0.05 and a |log2 fold change| ≥ 1.

• Pathway Analysis: Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses were performed using clusterProfiler to identify significantly affected biological pathways.

Visualizations

Diagram of Experimental Workflow

The following diagram illustrates the sequential steps from cell treatment to data analysis.

Caption: High-level workflow for the comparative transcriptomic study.

Leachianol G Modulated p53 Signaling Pathway

This diagram shows the logical relationships within the p53 pathway as affected by Leachianol G.

Caption: Leachianol G induces p53 activation leading to cell cycle arrest and apoptosis.

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of Novel Research Compound Leachianol G

Date of Issue: November 19, 2025

For: Researchers, Scientists, and Drug Development Professionals

1.0 Executive Summary

This document provides essential safety and logistical guidance for the proper disposal of Leachianol G, a novel research compound for which a specific Safety Data Sheet (SDS) is not available. The procedure herein is designed to ensure the safe handling and compliant disposal of this and other novel or uncharacterized chemical entities. The core principle is to treat any unknown substance as hazardous until proven otherwise and to work in close collaboration with your institution's Environmental Health and Safety (EHS) department.

2.0 Critical Importance of a Safety Data Sheet (SDS)

Under normal circumstances, the SDS is the primary source of information for the safe handling and disposal of any chemical. It contains specific details on physical and chemical properties, toxicity, reactivity, and required disposal methods. In the absence of an SDS for Leachianol G, a risk-based assessment and adherence to general hazardous waste protocols are mandatory.

3.0 Hazardous Waste Determination Protocol

The U.S. Environmental Protection Agency (EPA) mandates that the waste generator (the laboratory) is responsible for determining if a waste is hazardous.[1] This process, known as a "hazardous waste determination," is the first and most critical step.[2] For a novel compound like Leachianol G, this involves a systematic evaluation based on available data and general chemical principles.

3.1 Experimental Protocol: Waste Characterization

• Review All Available Data: Compile all known information about Leachianol G. This includes:

  • Chemical Structure: If known, compare its structure to other compounds with known hazards. The name "Leachianol G" suggests it may be a diterpene or a related natural product. Many such compounds have biological activity and should be handled with care.

  • Synthesis/Reaction Data: Were any reactive, corrosive, or toxic reagents used in its synthesis? The waste may contain unreacted starting materials.

  • Physical Properties: Is it a solid or liquid? What is its solubility? Is it volatile?

  • Biological Activity: Has it demonstrated any cytotoxicity or other biological effects in your experiments? Active compounds should be treated as toxic.

• Assess Against Hazardous Characteristics: Based on your data, assess if Leachianol G meets any of the four EPA-defined characteristics of hazardous waste.[3][4][5] Laboratory personnel should treat all waste chemicals as hazardous unless a specific waste has been confirmed to be non-hazardous by the institution's safety office.[4][6]

  Hazardous Characteristic	Definition	Assessment for Leachianol G
  Ignitability (D001)	- Liquid with a flash point < 60°C (140°F)- Solid capable of causing fire through friction or spontaneous change- Ignitable compressed gas or an oxidizer[1]	Is Leachianol G dissolved in a flammable solvent (e.g., ethanol, acetone)? If so, the solution is likely ignitable.
  Corrosivity (D002)	- Aqueous solution with a pH ≤ 2 or ≥ 12.5- A liquid that corrodes steel at a specified rate[3]	Was Leachianol G prepared or used in a solution with strong acids or bases? If so, the waste is likely corrosive.
  Reactivity (D003)	- Unstable under normal conditions- Reacts violently with water or forms toxic gases when mixed with water- Capable of detonation or explosive reaction[3]	Does the structure contain functional groups known for instability (e.g., peroxides, azides)? Did it show instability during research?
  Toxicity (D004 - D043)	- Contains specific contaminants (e.g., heavy metals, pesticides) at or above regulated concentrations[1]	As a novel bioactive compound, it is safest to assume Leachianol G has unknown toxicity. Treat it as toxic.

• Segregation and Labeling:

  • Do not mix Leachianol G waste with other chemical waste streams unless you have confirmed compatibility.[7]

  • Label the waste container clearly. Since the exact hazards are unknown, provide as much information as possible.[8][9] The label must include:

    • The words "HAZARDOUS WASTE "[10]

    • The name "Leachianol G (Novel Research Compound) "

    • A list of all potential constituents, including solvents.

    • An indication of the potential hazards you have identified (e.g., "Potential Toxicity," "Flammable Liquid").

    • The date accumulation started.

4.0 Disposal Plan and Logistics

Evaporation is not an acceptable method of disposal for hazardous chemicals.[11] All disposal must be managed through your institution's EHS department.

Step 1: Containerization

• Collect Leachianol G waste in a sturdy, leak-proof container that is chemically compatible with the waste.[7][12] The original container is often a good choice.[7]

• Keep the container securely capped at all times, except when adding waste.[7][13]

Step 2: Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3][7][13]

• Ensure the SAA is at or near the point of generation and is inspected regularly for leaks.[7]

• Store incompatible waste types separately (e.g., acids away from bases, oxidizers away from organics).[7]

Step 3: Request for Pickup

• Once the container is full or you are finished generating this waste stream, submit a hazardous waste pickup request to your EHS department.[9][13]

• Be prepared to provide all the information you gathered during the waste characterization protocol. EHS cannot handle or dispose of unknown chemicals safely without this information.[8][13] The cost of analyzing a completely unknown sample can be very high and is typically charged back to the generating department.[13][14]

5.0 Mandatory Visualizations

The following diagrams illustrate the decision-making workflow for chemical waste disposal and the general operational plan.

Caption: Chemical Waste Disposal Decision Workflow

Caption: End-to-End Waste Management Operational Plan

References

• 1. How to Determine and Manage Hazardous Chemical Waste in Your Lab | Lab Manager [labmanager.com]
• 2. Hazardous Waste Determination | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Identification of Hazardous Waste | Office of Clinical and Research Safety [vumc.org]
• 5. Hazardous Waste Determination | Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 6. vumc.org [vumc.org]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 9. Appendix C - Disposal Of Unknown Chemical Waste Containers [ehs.cornell.edu]
• 10. imectechnologies.com [imectechnologies.com]
• 11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. policies.dartmouth.edu [policies.dartmouth.edu]
• 13. odu.edu [odu.edu]
• 14. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Essential Safety and Logistical Information for Handling Leachianol G

Disclaimer: This document provides guidance on the safe handling of Leachianol G based on its classification as a stilbenoid and general laboratory safety principles. As of the date of this document, a specific Safety Data Sheet (SDS) for Leachianol G is not publicly available. Therefore, it is crucial to treat this compound with caution and handle it in a controlled laboratory environment. The information provided here is intended for researchers, scientists, and drug development professionals and should be supplemented by a thorough risk assessment for your specific experimental conditions.

Compound Information

Leachianol G is a stilbenoid, a class of natural polyphenolic compounds.[1][2] Stilbenoids, including the well-known resveratrol, have received significant attention for their various biological activities.[1][2] Leachianol G is intended for research use only.[3]

Table 1: Chemical and Physical Properties of Leachianol G

Property	Value	Source
Molecular Formula	C28H24O7	[3]
Molecular Weight	472.493 g/mol	[3]
CAS Number	164204-62-0	[3]
Appearance	Not specified (likely a solid)	-
Solubility	DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[1]
Storage	-20°C	[3]

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data for Leachianol G, a cautious approach to personal protection is warranted. The following PPE is mandatory when handling Leachianol G to minimize exposure.[4][5][6][7][8]

Table 2: Recommended Personal Protective Equipment for Handling Leachianol G

PPE Category	Item	Specifications and Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles	Essential to protect against splashes of solvents containing Leachianol G and accidental contact with the powder form.[5][7]
Hand Protection	Nitrile gloves	Should be worn at all times when handling the compound or its solutions. Check for compatibility with the solvent being used. Discard gloves immediately if contaminated.
Body Protection	Laboratory coat	A buttoned lab coat should be worn to protect skin and clothing from contamination.[5][6]
Respiratory Protection	Not generally required for small quantities handled in a well-ventilated area or chemical fume hood.	If there is a risk of aerosolization or handling larger quantities, a risk assessment should be performed to determine if a respirator is necessary.
Foot Protection	Closed-toe shoes	Must be worn in the laboratory at all times to protect against spills and falling objects.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Leachianol G in a laboratory setting.

• Preparation and Planning:

  • Review this safety guidance and any available information on related stilbenoid compounds.

  • Ensure all necessary PPE is available and in good condition.

  • Prepare your workspace in a designated area, preferably within a chemical fume hood, especially when handling the solid compound or preparing solutions.

  • Have a chemical spill kit readily accessible.

• Handling the Compound:

  • Wear the appropriate PPE as outlined in Table 2.

  • When weighing the solid compound, do so in a fume hood to avoid inhalation of any fine particles.

  • When preparing solutions, add the solvent to the solid slowly to avoid splashing. Leachianol G is soluble in solvents such as DMSO, chloroform, and acetone.[1]

  • Clearly label all containers with the compound name, concentration, solvent, and date of preparation.

• Experimental Use:

  • Conduct all experimental procedures involving Leachianol G in a well-ventilated area or a chemical fume hood.

  • Avoid direct contact with skin, eyes, and clothing.

  • After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Leachianol G and associated waste is crucial to prevent environmental contamination and ensure laboratory safety.

• Chemical Waste:

  • All solutions and solid waste containing Leachianol G should be disposed of as chemical waste in accordance with your institution's and local regulations.

  • Collect waste in a clearly labeled, sealed container. The label should include the name of the compound and the solvents used.

  • Do not pour Leachianol G solutions down the drain.

• Contaminated Materials:

  • All disposable items that have come into contact with Leachianol G, such as gloves, pipette tips, and paper towels, should be disposed of in a designated chemical waste container.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[9]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for chemical waste disposal. Ventilate the area and clean the spill site thoroughly. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Diagram 1: Workflow for Safe Handling of Leachianol G

Caption: A workflow diagram illustrating the key steps for the safe handling of Leachianol G.

References

• 1. Leachianol F | CAS:164123-50-6 | Manufacturer ChemFaces [chemfaces.com]
• 2. Chemical Characterization, Free Radical Scavenging, and Cellular Antioxidant and Anti-Inflammatory Properties of a Stilbenoid-Rich Root Extract of Vitis vinifera - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biorbyt [biorbyt.com]
• 4. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]
• 5. ehs.gatech.edu [ehs.gatech.edu]
• 6. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 7. Chapter 19 – Personal Protective Equipment (PPE) [ehs.lbl.gov]
• 8. Personal Protective Equipment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 9. guinama.com [guinama.com]